(S)-Isomyosmine

Core Science & Biosynthesis

(S)-Isomyosmine: A Technical Guide to a Novel Immunomodulatory Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-Isomyosmine, a synthetic derivative of tobacco alkaloids, is an emerging small molecule immunomodulator with significant therapeutic potential for a range of inflammatory and age-related diseases. Currently under clinical development as MYMD-1, this orally available compound has demonstrated a promising capacity to selectively inhibit Tumor Necrosis Factor-alpha (TNF-α) and modulate other key pro-inflammatory cytokines, including Interleukin-6 (IL-6) and Interleukin-17A (IL-17A). This technical guide provides a comprehensive overview of (S)-Isomyosmine, detailing its origins, chemical properties, mechanism of action, and summarizing key preclinical and clinical findings. It is intended to serve as a resource for researchers and drug development professionals interested in the therapeutic application of this novel compound.

Introduction

(S)-Isomyosmine is a nicotine-related alkaloid, structurally an isomer of myosmine (B191914). While related to compounds found in Solanaceae plants, the form under clinical investigation, MYMD-1, is a synthetic derivative.[1][2][3] Its primary therapeutic interest lies in its potent anti-inflammatory properties, specifically its ability to inhibit TNF-α, a key cytokine implicated in numerous autoimmune and inflammatory conditions.[4][5][6]

Origin and Synthesis

Natural Occurrence and Biosynthesis

(S)-Isomyosmine belongs to the pyridine (B92270) alkaloid family, which includes nicotine (B1678760). The biosynthesis of these alkaloids in plants like Nicotiana tabacum originates from the precursors nicotinic acid (for the pyridine ring) and N-methyl-Δ¹-pyrrolinium cation (for the pyrrolidine (B122466) ring). While a detailed biosynthetic pathway for Isomyosmine itself is not extensively documented, it is understood to be closely related to the well-established nicotine biosynthesis pathway.

Chemical Synthesis

The synthesis of (S)-Isomyosmine for pharmaceutical use involves a multi-step chemical process. A common starting material is myosmine, which can be reduced to form (S)-nornicotine. This reaction can be achieved with high enantiomeric excess using an enzyme with imine reductase activity. The resulting (S)-nornicotine is then methylated to yield (S)-nicotine, and further modifications can lead to the synthesis of (S)-Isomyosmine.[7][8]

Experimental Protocol: Synthesis of (S)-Nornicotine from Myosmine (General Approach)

A patented method describes the enzymatic reduction of myosmine to (S)-nornicotine. The general steps are as follows:

• Reaction Setup: A mixture of myosmine, a coenzyme (as a hydrogen donor), glucose, glucose dehydrogenase, a suitable buffer, and an imine reductase is prepared.

• Incubation: The reaction mixture is incubated at a controlled temperature (e.g., 15-45 °C) for a specified duration (e.g., 8-72 hours).

• Extraction and Purification: Following the reaction, the (S)-nornicotine is extracted from the aqueous phase using an organic solvent and purified to a high degree of chemical and optical purity.[7][8]

Physicochemical Properties

The following table summarizes the key physicochemical properties of (S)-Isomyosmine.

Property	Value
Molecular Formula	C₉H₁₀N₂
Molecular Weight	146.19 g/mol
CAS Number	53844-46-5
Appearance	Reported as a solid
Solubility	Information on specific solvents is limited in publicly available literature.

Mechanism of Action and Pharmacodynamics

(S)-Isomyosmine functions as a selective inhibitor of TNF-α, a pivotal pro-inflammatory cytokine.[4][5][6] It has been shown to down-regulate other important inflammatory cytokines such as IL-6 and IL-17A.[2][3] A key characteristic of MYMD-1 is its ability to selectively block overactivated TNF-α in lymphocytes involved in autoimmune responses, while not impeding the normal function of TNF-α in macrophages, which is crucial for responding to acute infections.[3]

Signaling Pathway

The precise molecular interactions of (S)-Isomyosmine with its targets are still under investigation. However, based on its inhibitory effects on key cytokines, a proposed signaling pathway is outlined below. Overproduction of TNF-α is a central event in many inflammatory diseases. TNF-α binds to its receptors (TNFR1 and TNFR2), initiating a signaling cascade that leads to the activation of transcription factors like NF-κB. This, in turn, upregulates the expression of other pro-inflammatory genes, including IL-6 and IL-17A. (S)-Isomyosmine is believed to intervene in this pathway by inhibiting TNF-α, thereby dampening the downstream inflammatory response.

Figure 1: Proposed signaling pathway of (S)-Isomyosmine's anti-inflammatory action.

Pharmacokinetics

Pharmacokinetic data for (S)-Isomyosmine has been primarily generated from Phase 1 and Phase 2 clinical trials of MYMD-1.

Table 1: Summary of Phase 1 Clinical Trial Pharmacokinetic Parameters

Parameter	Value	Reference
Dose Range (Single Ascending Dose)	150 mg, 300 mg, 450 mg, 600 mg	[9]
Dose Range (Multiple Ascending Dose)	600 mg daily for 6 days	[9]
Half-life (t½)	Approximately 15 - 45 minutes	[9]
Accumulation	Minimal after 5 days of once-daily dosing	[9]
Clearance	Primarily non-renal	[9]

Clinical and Preclinical Data

Preclinical Studies

Preclinical investigations have demonstrated the immunoregulatory properties of (S)-Isomyosmine. In a mouse model of spontaneous thyroiditis, MYMD-1 was shown to suppress TNF-α production by CD4+ T cells in a dose-dependent manner.[1]

Clinical Trials

Phase 1 and Phase 2 clinical trials have provided evidence for the safety and efficacy of (S)-Isomyosmine (MYMD-1) in human subjects.

Table 2: Summary of Key Clinical Trial Findings

Trial Phase	Key Findings	Reference
Phase 1	Single daily doses up to 600 mg were safe and well-tolerated in healthy subjects.	[9]
Phase 2	In patients with chronic inflammation associated with sarcopenia, MYMD-1 significantly reduced serum levels of TNF-α (P=0.008), sTNFR1 (P=0.02), and IL-6 (P=0.03).	[5][6]

Experimental Protocols

In Vitro TNF-α Inhibition Assay (ELISA)

A common method to assess the in vitro inhibition of TNF-α by a small molecule like (S)-Isomyosmine is the Enzyme-Linked Immunosorbent Assay (ELISA).

General Protocol Outline:

• Cell Culture: A suitable cell line, such as human monocytic THP-1 cells, is cultured and plated in a 96-well plate.

• Compound Treatment: The cells are treated with varying concentrations of (S)-Isomyosmine.

• Stimulation: The cells are stimulated with an inflammatory agent, such as lipopolysaccharide (LPS), to induce TNF-α production.

• Supernatant Collection: After an incubation period, the cell culture supernatant is collected.

• ELISA: The concentration of TNF-α in the supernatant is quantified using a commercial human TNF-α ELISA kit. This typically involves the following steps:

  • Coating a microplate with a capture antibody specific for TNF-α.

  • Adding the supernatant samples and standards to the wells.

  • Adding a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase).

  • Adding a substrate that reacts with the enzyme to produce a colorimetric signal.

  • Measuring the absorbance of the signal, which is proportional to the amount of TNF-α present.

• Data Analysis: The IC50 value (the concentration of the compound that inhibits 50% of the TNF-α production) is calculated from the dose-response curve.[10][11][12]

Conclusion

(S)-Isomyosmine (MYMD-1) represents a promising new therapeutic agent with a novel mechanism of action for the treatment of a variety of inflammatory and age-related conditions. Its oral availability and selective inhibition of TNF-α offer potential advantages over existing biologic therapies. Further research and clinical development are warranted to fully elucidate its therapeutic potential and to establish its place in clinical practice. This technical guide provides a foundational understanding of this molecule for the scientific and drug development communities.

References

• 1. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MYMD-1® - A Novel Drug For Immunotherapy | MyMD [tnfpharma.com]
• 3. news.biobuzz.io [news.biobuzz.io]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. The oral TNF-α drug MYMD-1 of MyMD Pharmaceuticals has reached phase 2 clinical end points [synapse.patsnap.com]
• 6. MyMD Pharmaceuticals Reports Statistically Significant Positive Topline Phase 2 Results for Next Generation Oral TNF-α Inhibitor MYMD-1® in Sarcopenia/Age-Related Frailty - TNF Pharmaceuticals [tnfpharma.com]
• 7. WO2020098978A1 - Process for the preparation of (s)-nicotin from myosmine - Google Patents [patents.google.com]
• 8. EP3653617A1 - Process for the preparation of (s)-nicotin from myosmine - Google Patents [patents.google.com]
• 9. US2381328A - Process for the preparation of myosmine - Google Patents [patents.google.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Two High Throughput Screen Assays for Measurement of TNF-α in THP-1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]

An In-depth Technical Guide on the In Vitro Biological Activity of (S)-Isomyosmine

For Researchers, Scientists, and Drug Development Professionals

(S)-Isomyosmine , also known as MYMD-1 , is a synthetic, orally available small molecule derived from tobacco alkaloids. It has emerged as a promising immunomodulatory agent with potential therapeutic applications in a range of inflammatory and age-related diseases. This technical guide provides a comprehensive overview of the in vitro biological activity of (S)-Isomyosmine, focusing on its mechanism of action, supported by available data and detailed experimental methodologies.

Core Biological Activity: Inhibition of Pro-inflammatory Cytokines

The primary in vitro biological activity of (S)-Isomyosmine identified through preclinical and clinical research is its ability to selectively inhibit the production and activity of key pro-inflammatory cytokines.

(S)-Isomyosmine is characterized as a selective inhibitor of TNF-α, a critical cytokine in the inflammatory cascade.[1][2] In vitro studies have demonstrated that MYMD-1 suppresses TNF-α production by CD4+ T cells in a dose-dependent manner.[1] This selective inhibition is a key feature, as the compound has been shown to block overactivated TNF-α in pathological states without compromising its normal immunological functions, such as responding to infections.[3][4] While specific IC50 values from in vitro assays are not publicly available, data from a Phase 2 clinical trial in patients with sarcopenia and chronic inflammation showed a statistically significant reduction in serum levels of TNF-α (P=0.008) in participants treated with MYMD-1.[4][5]

Beyond its effects on TNF-α, (S)-Isomyosmine also modulates other important pro-inflammatory cytokines, including IL-6 and IL-17A.[4] The aforementioned Phase 2 clinical trial also demonstrated a significant reduction in serum IL-6 levels (P=0.03) in the MYMD-1 treated group.[4][5] This suggests that (S)-Isomyosmine's anti-inflammatory effects are mediated through a broader mechanism than TNF-α inhibition alone.

Quantitative Data Summary

While direct in vitro quantitative data such as IC50 or Ki values for (S)-Isomyosmine are not available in the public domain, the following table summarizes the statistically significant clinical findings related to its impact on key inflammatory biomarkers.

Biomarker	Fold or Percent Reduction	P-value	Study Population	Reference
TNF-α	Not specified	0.008	Patients with chronic inflammation associated with sarcopenia	[4][5]
IL-6	Not specified	0.03	Patients with chronic inflammation associated with sarcopenia	[4][5]
sTNFR1	Not specified	0.02	Patients with chronic inflammation associated with sarcopenia	[4][5]

Potential Additional Biological Activities (Further Research Required)

Initial reports and broader characterizations have suggested other potential biological activities for (S)-Isomyosmine, although robust in vitro data to substantiate these claims are currently lacking. These include:

• mTOR Inhibition: There are claims that (S)-Isomyosmine may act as an mTOR inhibitor. However, no in vitro kinase assay data or IC50 values are available to confirm this.

• Nitrate (B79036) Reductase Inhibition: (S)-Isomyosmine has been referred to as a nitrate reductase inhibitor, but specific enzymatic inhibition data and protocols have not been publicly disclosed.

• Nicotinic Acetylcholine Receptor (nAChR) Binding: As a tobacco alkaloid derivative, interaction with nAChRs is a possibility, but binding affinity studies providing Ki or Kd values are not available.

• Monoamine Oxidase (MAO) Inhibition: The potential for (S)-Isomyosmine to inhibit MAO-A or MAO-B has not been substantiated with in vitro enzyme inhibition data.

Further research is necessary to validate and quantify these potential activities.

Experimental Protocols

Detailed, specific protocols for in vitro assays performed on (S)-Isomyosmine are not publicly available. However, based on standard methodologies for assessing the observed biological activities, the following general protocols can be outlined.

This type of assay is crucial for quantifying the inhibitory effect of (S)-Isomyosmine on cytokine production in immune cells.

Objective: To determine the dose-dependent inhibition of TNF-α and IL-6 production by (S)-Isomyosmine in stimulated immune cells.

Materials:

• (S)-Isomyosmine (MYMD-1)

• Human or murine immune cells (e.g., peripheral blood mononuclear cells (PBMCs), isolated CD4+ T cells, or a macrophage cell line like RAW 264.7)

• Cell culture medium (e.g., RPMI-1640) with fetal bovine serum (FBS) and antibiotics

• Stimulant (e.g., Lipopolysaccharide (LPS) for macrophages/PBMCs, or anti-CD3/CD28 antibodies for T cells)

• ELISA kits for human/murine TNF-α and IL-6

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Plate the immune cells at a predetermined density (e.g., 1 x 10^6 cells/mL) in a 96-well plate.

• Compound Treatment: Prepare serial dilutions of (S)-Isomyosmine in cell culture medium and add to the wells. Include a vehicle control (e.g., DMSO).

• Stimulation: Add the appropriate stimulant to the wells to induce cytokine production.

• Incubation: Incubate the plate for a specified period (e.g., 24-48 hours) at 37°C in a CO2 incubator.

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the supernatant.

• ELISA: Quantify the concentration of TNF-α and IL-6 in the supernatants using the respective ELISA kits, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of cytokine production for each concentration of (S)-Isomyosmine compared to the stimulated vehicle control. Determine the IC50 value by plotting the percentage inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Visualizations of Signaling Pathways and Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the proposed signaling pathway of (S)-Isomyosmine and a typical experimental workflow for its in vitro characterization.

Caption: Proposed mechanism of (S)-Isomyosmine in inhibiting pro-inflammatory cytokine production.

Caption: A typical workflow for assessing the in vitro cytokine inhibitory activity of (S)-Isomyosmine.

Conclusion

(S)-Isomyosmine (MYMD-1) demonstrates significant in vitro biological activity as a selective inhibitor of the pro-inflammatory cytokine TNF-α and as a modulator of IL-6 and IL-17A. While quantitative in vitro inhibitory constants are not yet publicly available, the dose-dependent suppression of TNF-α in CD4+ T cells and significant reductions in key inflammatory biomarkers in clinical studies underscore its potential as a novel anti-inflammatory therapeutic. Further research is warranted to fully elucidate its molecular mechanisms and to quantify its potency in various in vitro systems. The provided experimental framework offers a basis for such future investigations.

References

• 1. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MyMD Pharmaceuticals Reports Statistically Significant Positive Topline Phase 2 Results for Next Generation Oral TNF-α Inhibitor MYMD-1® in Sarcopenia/Age-Related Frailty - TNF Pharmaceuticals [tnfpharma.com]
• 3. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 4. firstwordpharma.com [firstwordpharma.com]
• 5. The oral TNF-α drug MYMD-1 of MyMD Pharmaceuticals has reached phase 2 clinical end points [synapse.patsnap.com]

An In-depth Technical Guide on the Core Relationship Between (S)-Isomyosmine, Myosmine, and Nicotine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the chemical and biological relationships between three structurally related pyridine (B92270) alkaloids: (S)-Isomyosmine, myosmine (B191914), and nicotine (B1678760). Nicotine, the primary psychoactive component of tobacco, and its related alkaloids are of significant interest in pharmacology and drug development due to their interaction with nicotinic acetylcholine (B1216132) receptors (nAChRs). This document details their chemical structures, interconversion pathways, and pharmacological profiles, with a focus on their interaction with nAChRs. Quantitative data are presented in tabular format for ease of comparison. Detailed experimental protocols for key syntheses and assays are provided, alongside visualizations of chemical pathways, experimental workflows, and signaling cascades to facilitate a deeper understanding of their complex interplay.

Chemical Structures and Properties

(S)-Isomyosmine, myosmine, and nicotine are alkaloids characterized by a pyridine ring linked to a five-membered nitrogen-containing ring.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Chemical Structure
(S)-Nicotine	C₁₀H₁₄N₂	162.23
Myosmine	C₉H₁₀N₂	146.19
(S)-Isomyosmine	C₉H₁₀N₂	146.19

(S)-Nicotine possesses a saturated N-methylpyrrolidine ring and is the naturally occurring, more biologically active enantiomer[1]. Myosmine features a 1,2-dihydropyrrole ring, rendering it an imine. (S)-Isomyosmine is an isomer of myosmine, differing in the position of the double bond within the five-membered ring, existing as a 1,4-dihydropyrrole.

Chemical Relationships and Interconversion

The chemical relationship between nicotine and myosmine is well-established, involving oxidation and reduction pathways. Myosmine also serves as a key intermediate in the synthetic production of (S)-nicotine.

Oxidation of Nicotine to Myosmine

Nicotine can be oxidized to form myosmine. This conversion can occur through peroxidation, for instance, by incubating nicotine with hydrogen peroxide. This reaction suggests a potential metabolic pathway for the formation of myosmine from nicotine in biological systems.

Synthesis of (S)-Nicotine from Myosmine

A common synthetic route to (S)-nicotine utilizes myosmine as a precursor[2][3]. This process involves the stereoselective reduction of myosmine to (S)-nornicotine, which is then methylated to yield (S)-nicotine.

Chemical relationship between Nicotine and Myosmine.

Pharmacological Activity at Nicotinic Acetylcholine Receptors (nAChRs)

Nicotine is a potent agonist at various nAChR subtypes, with its high affinity for α4β2 receptors being central to its addictive properties[1]. Myosmine exhibits a significantly lower affinity for these receptors. The direct pharmacological activity of (S)-Isomyosmine at nAChRs is less characterized in publicly available literature, with research primarily focusing on its immunomodulatory effects and its role as a nitrate (B79036) reductase inhibitor[4][5].

Quantitative Pharmacological Data

Compound	Receptor Subtype	Assay Type	Value	Reference
(S)-Nicotine	α4β2	Ki	1 nM	[1]
α4β2	EC₅₀	1.0 ± 0.2 µM	[6]
α3β4	EC₅₀	42.4 ± 2.2 µM	[6]
α7	EC₅₀	54.5 ± 10.6 µM	[6]
α6/3β2β3	EC₅₀	0.7 ± 0.1 µM	[6]
Myosmine	α4β2	Ki	3300 nM

nAChR Signaling Pathway

The activation of nAChRs by an agonist like nicotine leads to the opening of the ion channel, allowing an influx of cations (primarily Na⁺ and Ca²⁺). This influx depolarizes the cell membrane, triggering downstream signaling cascades. The increase in intracellular Ca²⁺ is a key event that activates various secondary messenger systems, leading to neurotransmitter release and modulation of gene expression.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Selective α3β4 Nicotinic Acetylcholine Receptor Ligand as a Potential Tracer for Drug Addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. AT-1001: A High Affinity and Selective α3β4 Nicotinic Acetylcholine Receptor Antagonist Blocks Nicotine Self-Administration in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 6. pdspdb.unc.edu [pdspdb.unc.edu]

(S)-Isomyosmine: A Technical Guide to its Discovery, Synthesis, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-Isomyosmine, a synthetic pyridyl-pyrrolidine alkaloid, has emerged as a compound of significant interest in the field of drug discovery and development. This technical whitepaper provides a comprehensive overview of the discovery, enantioselective synthesis, and biological activity of (S)-Isomyosmine. Drawing from available scientific literature and patent filings, this guide details the compound's known anti-inflammatory properties, particularly its role as an inhibitor of pro-inflammatory cytokines. A proposed chemoenzymatic route for its asymmetric synthesis is presented, alongside methodologies for its characterization. Furthermore, this document illustrates the key signaling pathways influenced by (S)-Isomyosmine, offering a valuable resource for researchers and professionals engaged in the exploration of novel therapeutics for inflammatory and autoimmune disorders.

Discovery and Overview

(S)-Isomyosmine, also known under the developmental name MYMD-1, is a synthetic derivative of tobacco alkaloids.[1] It has been the subject of investigation by MyMD Pharmaceuticals for its potential as a metabolic and immunomodulatory agent.[1] The core chemical structure of isomyosmine is 3-(4,5-dihydro-3H-pyrrol-2-yl)pyridine. The "(S)" designation refers to the specific stereochemistry at the chiral center of the pyrrolidine (B122466) ring, which is often crucial for biological activity.

Early interest in isomyosmine and its analogs stemmed from the diverse pharmacological profiles of related tobacco alkaloids. Research has focused on its ability to modulate the immune system, with a particular emphasis on its anti-inflammatory effects.

Enantioselective Synthesis of (S)-Isomyosmine

Myosmine (B191914) is an isomer of isomyosmine, with the double bond located within the pyrroline (B1223166) ring at a different position. The key step in the synthesis of (S)-nornicotine from myosmine is the asymmetric reduction of the cyclic imine moiety, which is effectively catalyzed by imine reductase (IRED) enzymes.[1][2] This biocatalytic approach consistently yields high enantiomeric excess (e.e.).[1]

A plausible synthetic strategy for (S)-Isomyosmine would therefore involve two main stages:

• Chemical Synthesis of the Prochiral Isomyosmine Precursor: The synthesis of the racemic or prochiral precursor of isomyosmine, 3-(1,4,5,6-tetrahydropyridin-3-yl)pyridine.

• Biocatalytic Asymmetric Reduction: The enantioselective reduction of the cyclic imine precursor using an (S)-selective imine reductase to yield (S)-Isomyosmine.

Proposed Synthesis Workflow

The following diagram illustrates the proposed synthetic workflow for (S)-Isomyosmine.

Proposed workflow for the chemoenzymatic synthesis of (S)-Isomyosmine.

Experimental Protocols

2.2.1. General Protocol for Asymmetric Reduction of the Isomyosmine Precursor

This protocol is adapted from established procedures for the asymmetric reduction of myosmine to (S)-nornicotine using an imine reductase.[1][2]

• Materials:

  • Prochiral isomyosmine precursor (3-(1,4,5,6-tetrahydropyridin-3-yl)pyridine)

  • (S)-selective Imine Reductase (IRED)

  • Glucose Dehydrogenase (GDH) for cofactor regeneration

  • NADP+ (cofactor)

  • D-Glucose

  • Phosphate (B84403) buffer (e.g., 100 mM, pH 7.5)

  • Organic solvent for extraction (e.g., ethyl acetate)

  • Drying agent (e.g., anhydrous sodium sulfate)

• Procedure:

  • In a temperature-controlled reaction vessel, dissolve the prochiral isomyosmine precursor in phosphate buffer.

  • Add D-glucose, NADP+, and the glucose dehydrogenase (GDH) enzyme to the solution.

  • Initiate the reaction by adding the (S)-selective imine reductase (IRED) enzyme.

  • Maintain the reaction at a constant temperature (e.g., 30°C) with gentle agitation for a specified period (e.g., 24 hours).

  • Monitor the reaction progress by periodically taking samples and analyzing them by HPLC.

  • Upon completion, stop the reaction and extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate the solvent under reduced pressure to obtain the crude (S)-Isomyosmine.

2.2.2. Chiral HPLC Analysis for Enantiomeric Excess Determination

The enantiomeric excess (e.e.) of the synthesized (S)-Isomyosmine can be determined using High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase.

• Instrumentation:

  • HPLC system with a UV detector

  • Chiral column (e.g., CHIRALPAK IG)[2]

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane) and an alcohol (e.g., ethanol) with a small amount of an amine modifier (e.g., diethylamine, DEA). A typical mobile phase could be Hexane:Ethanol:DEA (90:10:0.2 v/v/v).[2]

• Procedure:

  • Dissolve a small sample of the purified product in the mobile phase.

  • Inject the sample onto the chiral HPLC column.

  • Monitor the elution of the enantiomers using a UV detector at a suitable wavelength (e.g., 260 nm).[2]

  • The retention times for the (R)- and (S)-enantiomers will be different.

  • Calculate the enantiomeric excess using the peak areas of the two enantiomers: e.e. (%) = [ (Area(S) - Area(R)) / (Area(S) + Area(R)) ] x 100.

Data Presentation

While specific quantitative data for the synthesis of (S)-Isomyosmine is not available in the public literature, the following tables provide a template for the type of data that should be collected and presented. The values for the synthesis of (S)-nornicotine are included for illustrative purposes.

Table 1: Asymmetric Reduction of Myosmine to (S)-Nornicotine

Entry	Biocatalyst	Substrate Conc. (mM)	Conversion (%)	Enantiomeric Excess (e.e.) (%)	Reference
1	IRED_C	400	>99	98.3	[1]
2	IRED&GDH@LXTE-706	-	High	High	[2]

Table 2: Spectroscopic Data for Isomyosmine (and related compounds)

Compound	1H NMR (δ, ppm)	13C NMR (δ, ppm)	MS (m/z)	Reference
Isomyosmine	Data not available	Data not available	Data not available
Myosmine	Data not available	Data not available	146.19 (M+)	[NIST WebBook]
(S)-Nornicotine	Data not available	Data not available	Data not available

Biological Activity and Mechanism of Action

(S)-Isomyosmine has been identified as a potent anti-inflammatory agent. Its primary mechanism of action involves the suppression of pro-inflammatory cytokines, most notably Tumor Necrosis Factor-alpha (TNF-α).[1] In addition to TNF-α, it has been shown to inhibit other key inflammatory mediators such as Interleukin-6 (IL-6) and Interleukin-17A (IL-17A).

This inhibitory activity positions (S)-Isomyosmine as a potential therapeutic for a range of autoimmune and inflammatory conditions where these cytokines play a pathological role.

Signaling Pathway

The following diagram illustrates the inhibitory effect of (S)-Isomyosmine on the pro-inflammatory cytokine signaling cascade.

Inhibitory effect of (S)-Isomyosmine on pro-inflammatory cytokine production.

Conclusion

(S)-Isomyosmine is a promising synthetic alkaloid with demonstrated anti-inflammatory properties mediated through the inhibition of key pro-inflammatory cytokines. While detailed public information on its enantioselective synthesis is limited, a chemoenzymatic approach utilizing imine reductases presents a viable and efficient strategy for its production. Further research into the optimization of its synthesis, comprehensive characterization of its pharmacological profile, and elucidation of its detailed mechanism of action will be crucial for its continued development as a potential therapeutic agent for a variety of inflammatory and autoimmune diseases. This technical guide serves as a foundational resource for researchers and drug development professionals interested in the further exploration of (S)-Isomyosmine.

References

• 1. WO2020098978A1 - Process for the preparation of (s)-nicotin from myosmine - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Efficient Method of (S)-Nicotine Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Potential of (S)-Isomyosmine in the Treatment of Sarcopenia and Frailty: A Technical Guide

An In-depth Examination of a Novel Oral TNF-α Inhibitor for Age-Related Muscle Wasting

Executive Summary

Sarcopenia, the age-related loss of skeletal muscle mass and function, and the associated condition of frailty, represent a growing global health concern with significant implications for morbidity, mortality, and healthcare expenditure. Chronic low-grade inflammation, driven by pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), is a key pathological driver of sarcopenia. (S)-Isomyosmine (also known as MYMD-1®), a novel, orally available small molecule, is currently under clinical investigation as a selective inhibitor of TNF-α. This technical guide provides a comprehensive overview of the scientific rationale, mechanism of action, and therapeutic potential of (S)-Isomyosmine for the treatment of sarcopenia and frailty. By targeting the upstream inflammatory signaling that contributes to muscle catabolism and anabolic resistance, (S)-Isomyosmine presents a promising therapeutic strategy to combat age-related muscle wasting. This document is intended for researchers, scientists, and drug development professionals.

Introduction: The Challenge of Sarcopenia and Frailty

Sarcopenia is a progressive and generalized skeletal muscle disorder involving the accelerated loss of muscle mass and function. It is a primary determinant of frailty, a state of increased vulnerability to stressors, leading to a higher risk of falls, fractures, hospitalization, and death. The pathophysiology of sarcopenia is multifactorial, involving an imbalance between muscle protein synthesis and degradation, mitochondrial dysfunction, and a decline in neuromuscular integrity.

A substantial body of evidence implicates chronic systemic inflammation, often termed "inflammaging," as a critical contributor to the development and progression of sarcopenia.[1][2] Elevated levels of pro-inflammatory cytokines, particularly TNF-α and Interleukin-6 (IL-6), are frequently observed in older adults with sarcopenia and are associated with reduced muscle mass and strength.[1][3][4] TNF-α, a key mediator of inflammation, has been shown to directly induce muscle atrophy by promoting protein degradation and inhibiting protein synthesis.[5][6]

(S)-Isomyosmine: A Novel Therapeutic Candidate

(S)-Isomyosmine is a synthetic derivative of tobacco plant alkaloids being developed as an oral immunomodulator.[7] Its primary mechanism of action is the selective inhibition of TNF-α.[8] Unlike many existing TNF-α inhibitors that are biologics requiring injection or infusion, (S)-Isomyosmine offers the significant advantage of oral administration.[9] Preclinical and clinical studies have suggested that (S)-Isomyosmine can effectively reduce levels of TNF-α and other key inflammatory markers.[8][9]

Mechanism of Action: Targeting TNF-α-Mediated Muscle Wasting

The therapeutic potential of (S)-Isomyosmine in sarcopenia is predicated on its ability to inhibit the detrimental effects of elevated TNF-α on skeletal muscle. TNF-α exerts its catabolic effects through a complex signaling network that ultimately shifts the balance towards muscle protein degradation and away from synthesis.

Inhibition of the NF-κB-Ubiquitin Proteasome Pathway

One of the primary mechanisms by which TNF-α induces muscle atrophy is through the activation of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[10][11] Upon binding to its receptor (TNFR1) on the surface of muscle cells, TNF-α initiates a signaling cascade that leads to the activation of the IκB kinase (IKK) complex. IKK then phosphorylates the inhibitory protein IκBα, targeting it for ubiquitination and subsequent degradation by the proteasome. This frees NF-κB to translocate to the nucleus, where it acts as a transcription factor to upregulate the expression of muscle-specific E3 ubiquitin ligases, including Muscle RING Finger 1 (MuRF1) and Atrogin-1 (also known as MAFbx).[5][12] These enzymes are critical components of the ubiquitin-proteasome system, which is responsible for the targeted degradation of myofibrillar proteins. By inhibiting TNF-α, (S)-Isomyosmine is proposed to prevent the activation of this catabolic cascade, thereby preserving muscle protein.

Proposed Mechanism of (S)-Isomyosmine in Preventing Muscle Protein Degradation.

Restoration of Muscle Protein Synthesis

In addition to promoting protein breakdown, elevated TNF-α can also impair muscle protein synthesis.[6][13] This occurs, in part, through the inhibition of key signaling pathways that promote muscle growth, such as the PI3K/Akt/mTOR pathway. TNF-α has been shown to interfere with translation initiation by increasing the binding of the translational repressor 4E-binding protein-1 (4E-BP1) to the eukaryotic initiation factor 4E (eIF4E).[6] This prevents the formation of the eIF4F complex, a critical step in the initiation of protein synthesis. By reducing the levels of TNF-α, (S)-Isomyosmine may help to restore normal signaling through the PI3K/Akt/mTOR pathway, thereby promoting muscle protein synthesis and counteracting the anabolic resistance seen in sarcopenia.

Proposed Mechanism of (S)-Isomyosmine in Promoting Muscle Protein Synthesis.

Clinical and Preclinical Evidence

The development of (S)-Isomyosmine for sarcopenia and frailty is supported by a growing body of clinical and preclinical data. While detailed peer-reviewed publications of company-sponsored preclinical studies are limited, press releases and clinical trial registrations provide insights into its therapeutic potential.

Clinical Trials

(S)-Isomyosmine has completed a Phase 1 clinical trial and a Phase 2a trial, with a Phase 2b trial planned.[5] The primary focus of these trials has been on safety, tolerability, and the effect of (S)-Isomyosmine on inflammatory biomarkers.

Trial Phase	Status	Key Findings/Endpoints	Reference
Phase 1	Completed	Demonstrated safety and tolerability in healthy volunteers. Showed a statistically significant decrease in TNF-α levels in treated subjects compared to placebo.	[8]
Phase 2a	Completed	Met primary endpoints, showing a significant reduction in serum levels of TNF-α, sTNFR1, and IL-6. The treatment was well-tolerated with no serious adverse events reported.	[9]
Phase 2b	Planned	To further evaluate the efficacy of (S)-Isomyosmine in preventing progressive muscle loss and frailty.	[5]

Preclinical Rationale

The clinical investigation of (S)-Isomyosmine is built on a strong preclinical rationale for targeting TNF-α in muscle wasting conditions.

• In Vitro Studies: Studies using C2C12 myotubes, a common cell line model for skeletal muscle, have shown that TNF-α treatment induces myotube atrophy, characterized by a reduction in myotube diameter and an increase in the expression of atrophy-related genes like MuRF1 and Atrogin-1.[14][15][16] Inhibition of TNF-α in these models would be expected to prevent these atrophic changes.

• Animal Models: Animal models of sarcopenia, such as aged mice, often exhibit elevated levels of TNF-α.[17][18] Genetic ablation of TNF-α in mice has been shown to prevent age-related muscle loss.[17] Furthermore, pharmacological blockade of TNF-α with agents like etanercept has been demonstrated to prevent sarcopenia and improve muscle function in aging mice.[19][20]

Experimental Protocols

While specific, detailed experimental protocols for (S)-Isomyosmine are proprietary, this section outlines generalizable methodologies commonly used in the preclinical assessment of anti-sarcopenic agents targeting inflammatory pathways.

In Vitro Myotube Atrophy Assay

• Cell Culture: C2C12 myoblasts are cultured in a growth medium (e.g., DMEM with 10% fetal bovine serum).

• Differentiation: To induce differentiation into myotubes, the growth medium is replaced with a differentiation medium (e.g., DMEM with 2% horse serum) for 4-6 days.

• Atrophy Induction: Differentiated myotubes are treated with a pro-inflammatory stimulus, typically recombinant mouse TNF-α (e.g., 10-100 ng/mL), for 24-72 hours to induce atrophy.[15]

• Treatment: (S)-Isomyosmine would be added to the culture medium at various concentrations, typically concurrently with or prior to the TNF-α challenge.

• Analysis:

  • Myotube Diameter: Myotubes are imaged using microscopy, and the diameter of hundreds of myotubes per condition is measured using image analysis software.

  • Protein Synthesis: Assessed by measuring the incorporation of labeled amino acids (e.g., ³H-tyrosine or puromycin) into cellular proteins.

  • Gene Expression: RNA is extracted from the myotubes, and the expression of key genes (e.g., Murf1, Atrogin-1, Myh7) is quantified using RT-qPCR.

  • Protein Analysis: Protein lysates are analyzed by Western blotting to determine the levels of key signaling proteins (e.g., phosphorylated and total Akt, NF-κB, IκBα) and muscle-specific proteins (e.g., myosin heavy chain).

Generalized workflow for in vitro assessment of anti-atrophic compounds.

Animal Models of Sarcopenia

• Model Selection: Aged mice (e.g., 20-24 months old) are a common model for studying age-related sarcopenia.[18] Alternatively, accelerated aging models or models of inflammation-induced cachexia (e.g., using TNF-α transgenic mice) can be used.[18]

• Treatment: (S)-Isomyosmine would be administered orally at various doses for a specified duration.

• Functional Assessment:

  • Grip Strength: Forelimb and/or hindlimb grip strength is measured using a grip strength meter.

  • Treadmill Endurance: Time to exhaustion or distance run on a treadmill is recorded.

• Muscle Analysis:

  • Muscle Mass: At the end of the study, key muscles (e.g., gastrocnemius, tibialis anterior, quadriceps) are dissected and weighed.

  • Histology: Muscle cross-sections are stained (e.g., with H&E) to measure muscle fiber cross-sectional area.

  • Biochemical Analysis: Muscle tissue is processed for gene and protein expression analysis as described for the in vitro assays.

• Biomarker Analysis: Blood samples are collected to measure circulating levels of inflammatory cytokines (e.g., TNF-α, IL-6) using ELISA.

Future Directions and Conclusion

(S)-Isomyosmine represents a promising and innovative approach to the treatment of sarcopenia and frailty. Its oral availability and selective inhibition of TNF-α position it as a potentially transformative therapy in a field with a high unmet medical need. The progression of (S)-Isomyosmine through clinical trials will be critical in determining its efficacy and safety in an older adult population.

Future research should focus on elucidating the full spectrum of its molecular effects in skeletal muscle, including its impact on mitochondrial function, autophagy, and satellite cell activity. Furthermore, its potential to treat other muscle wasting conditions, such as cachexia and muscle loss associated with the use of GLP-1 receptor agonists, warrants further investigation.

References

• 1. Enhanced serum levels of tumor necrosis factor-α, interleukin-1β, and -6 in sarcopenia: alleviation through exercise and nutrition intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enhanced serum levels of tumor necrosis factor-α, interleukin-1β, and -6 in sarcopenia: alleviation through exercise and nutrition intervention | Aging [aging-us.com]
• 4. Study on relationship between elderly sarcopenia and inflammatory cytokine IL-6, anti-inflammatory cytokine IL-10 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tumor necrosis factor-α and muscle wasting: a cellular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Biotech Research - The Latest Insights and Reports | MyMD [tnfpharma.com]
• 8. MyMD Pharmaceuticals Announces Positive Clinical Data in Advance of Upcoming Phase 2 Trial of MYMD-1 for Extending Healthy Lifespan - BioSpace [biospace.com]
• 9. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 10. Inhibition of TNF-α Restores Muscle Force, Inhibits Inflammation, and Reduces Apoptosis of Traumatized Skeletal Muscles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NF-kB and Inflammatory Cytokine Signalling: Role in Skeletal Muscle Atrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Tumor Necrosis Factor-α Regulates Distinct Molecular Pathways and Gene Networks in Cultured Skeletal Muscle Cells | PLOS One [journals.plos.org]
• 13. TNF-alpha impairs heart and skeletal muscle protein synthesis by altering translation initiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. TNF-α Induced Myotube Atrophy in C2C12 Cell Line Uncovers Putative Inflammatory-Related lncRNAs Mediating Muscle Wasting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Myeloid cell‐derived tumor necrosis factor‐alpha promotes sarcopenia and regulates muscle cell fusion with aging muscle fibers - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Mouse models of sarcopenia: classification and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Pharmacological blockade of TNFα prevents sarcopenia and prolongs survival in aging mice | Aging [aging-us.com]
• 20. TNFα Blockade Prevents Sarcopenia and Increases Life Span in Mice – Fight Aging! [fightaging.org]

An In-depth Technical Guide on the Immunomodulatory Effects of (S)-Isomyosmine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the immunomodulatory properties of (S)-Isomyosmine (also known as MYMD-1), a novel, orally administered synthetic plant alkaloid. (S)-Isomyosmine is under investigation as a selective inhibitor of Tumor Necrosis Factor-alpha (TNF-α) and other pro-inflammatory cytokines, with potential therapeutic applications in autoimmune and inflammatory diseases. This document synthesizes preclinical and clinical data, details probable experimental methodologies, and visualizes the proposed mechanisms of action.

Quantitative Data on Immunomodulatory Effects

(S)-Isomyosmine has demonstrated a consistent capacity to modulate key inflammatory biomarkers in both clinical and preclinical settings. The following tables summarize the key quantitative findings.

Table 1: Phase 2 Clinical Trial Results in Sarcopenia/Age-Related Frailty [1][2][3]

Biomarker	Reduction	p-value	Study Population	Dosing	Duration
TNF-α	Statistically Significant	0.008	Patients with chronic inflammation associated with sarcopenia	Oral, multiple doses	28 days
sTNFR1	Statistically Significant	0.02	Patients with chronic inflammation associated with sarcopenia	Oral, multiple doses	28 days
IL-6	Statistically Significant	0.03	Patients with chronic inflammation associated with sarcopenia	Oral, multiple doses	28 days

Table 2: Preclinical Data in Autoimmune Disease Models

Model	Key Findings	Cytokines Modulated	Reference
Autoimmune Thyroiditis (NOD.H-2h4 mice)	Decreased incidence and severity of thyroiditis; reduced infiltration of CD3+ T cells and CD19+ B cells in the thyroid.[4][5]	Suppressed TNF-α production by CD4+ T cells.[4][5]	[4][5]
Experimental Autoimmune Encephalomyelitis (EAE)	Ameliorated the course of EAE; suppressed activation of effector T cells.[6][7]	Not explicitly quantified, but linked to TNF-α modulation.	[6][7]
Collagen Antibody-Induced Arthritis (CAIA)	Reduced inflammation and disease severity.	Not explicitly quantified, but linked to TNF-α modulation.	[8]
General Preclinical Studies	Regulates the immune system through modulation of numerous pro-inflammatory cytokines.[9][10][11][12][13]	TNF-α, IL-6, IL-17A.[9][10][14]	[9][10][11][12][13][14]

Detailed Experimental Protocols

The following sections describe the likely experimental protocols employed in the preclinical evaluation of (S)-Isomyosmine, based on standard immunological research methodologies.

2.1. Collagen-Induced Arthritis (CIA) in Mice

This model is a widely used preclinical model for rheumatoid arthritis.

• Induction:

  • Immunization: DBA/1 or C57BL/6 mice are immunized intradermally at the base of the tail with an emulsion of bovine or chick type II collagen and Complete Freund's Adjuvant (CFA).

  • Booster: A booster injection of type II collagen emulsified in Incomplete Freund's Adjuvant (IFA) is administered 21 days after the primary immunization.

• (S)-Isomyosmine Administration:

  • (S)-Isomyosmine is administered orally, typically daily, starting from the day of the booster injection or upon the first signs of arthritis. A vehicle control group receives the same volume of the vehicle used to dissolve (S)-Isomyosmine.

• Assessment:

  • Clinical Scoring: Arthritis severity is monitored several times a week using a scoring system based on the swelling and redness of the paws.

  • Histopathology: At the end of the study, joints are collected, fixed, decalcified, and embedded in paraffin. Sections are stained with hematoxylin (B73222) and eosin (B541160) (H&E) to assess inflammation, pannus formation, and bone erosion.

  • Cytokine Analysis: Blood is collected to measure serum levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-17A using ELISA.

2.2. Experimental Autoimmune Encephalomyelitis (EAE) in Mice

EAE is the most commonly used animal model for multiple sclerosis.

• Induction:

  • Immunization: C57BL/6 mice are immunized subcutaneously with an emulsion of a myelin antigen, such as myelin oligodendrocyte glycoprotein (B1211001) (MOG) 35-55 peptide, and CFA.

  • Pertussis Toxin: Mice receive intraperitoneal injections of pertussis toxin on the day of immunization and two days later to facilitate the entry of inflammatory cells into the central nervous system.

• (S)-Isomyosmine Administration:

  • Oral administration of (S)-Isomyosmine or vehicle control is typically initiated a few days before or at the time of immunization and continues daily throughout the experiment.

• Assessment:

  • Clinical Scoring: Mice are monitored daily for clinical signs of EAE, such as tail limpness, hind limb weakness, and paralysis, using a standardized scoring system.

  • Histopathology: At the peak of the disease or at the end of the study, the brain and spinal cord are collected, fixed, and processed for histological analysis to assess immune cell infiltration and demyelination.

  • T Cell Analysis: Splenocytes and lymph node cells are isolated and can be re-stimulated in vitro with the immunizing antigen to measure T cell proliferation and cytokine production (e.g., IFN-γ, IL-17A) by ELISA or flow cytometry.

2.3. In Vitro T Cell Cytokine Suppression Assay

This assay is used to determine the direct effect of (S)-Isomyosmine on T cell cytokine production.

• Cell Isolation:

  • CD4+ T cells are isolated from the spleens of mice or from human peripheral blood mononuclear cells (PBMCs) using magnetic-activated cell sorting (MACS) or fluorescence-activated cell sorting (FACS).

• Cell Culture and Stimulation:

  • Isolated CD4+ T cells are cultured in RPMI-1640 medium supplemented with fetal bovine serum, antibiotics, and other necessary supplements.

  • T cells are stimulated with anti-CD3 and anti-CD28 antibodies to induce activation and cytokine production.

• (S)-Isomyosmine Treatment:

  • (S)-Isomyosmine is added to the cell cultures at various concentrations. A vehicle control is also included.

• Cytokine Measurement:

  • After a defined incubation period (e.g., 24-72 hours), the cell culture supernatants are collected.

  • The concentrations of cytokines such as TNF-α, IFN-γ, IL-2, and IL-10 are quantified using a sandwich Enzyme-Linked Immunosorbent Assay (ELISA). The ELISA protocol typically involves coating a plate with a capture antibody, adding the supernatant, followed by a detection antibody, a substrate, and measuring the resulting color change.

Visualizations: Signaling Pathways and Experimental Workflows

3.1. Proposed Signaling Pathway of (S)-Isomyosmine

The primary mechanism of action of (S)-Isomyosmine appears to be the selective inhibition of TNF-α, which in turn can modulate downstream inflammatory signaling pathways such as the NF-κB and JAK-STAT pathways.

Caption: Proposed mechanism of (S)-Isomyosmine in inhibiting TNF-α mediated inflammation.

3.2. Experimental Workflow for In Vivo Autoimmune Model

The following diagram illustrates a typical workflow for evaluating the efficacy of (S)-Isomyosmine in a mouse model of autoimmune disease.

Caption: A representative experimental workflow for in vivo studies of (S)-Isomyosmine.

Discussion and Future Directions

(S)-Isomyosmine demonstrates significant potential as an immunomodulatory agent, primarily through its selective inhibition of TNF-α and other pro-inflammatory cytokines. The oral bioavailability of (S)-Isomyosmine presents a significant advantage over many existing biologic TNF-α inhibitors, which require injection or infusion.

The data from the Phase 2 clinical trial in sarcopenia are promising and provide a strong rationale for further investigation in other inflammatory and autoimmune conditions. Preclinical studies in models of rheumatoid arthritis, multiple sclerosis, and autoimmune thyroiditis further support its broad therapeutic potential.

Future research should focus on elucidating the precise molecular interactions of (S)-Isomyosmine with its targets and further delineating its impact on downstream signaling pathways, including the NF-κB, JAK-STAT, and potentially the mTOR pathways. Head-to-head comparison studies with existing therapies will be crucial in defining the clinical positioning of (S)-Isomyosmine. Additionally, long-term safety and efficacy studies are necessary to fully characterize its therapeutic profile.

References

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. MyMD Pharmaceuticals Reports Statistically Significant Positive Topline Phase 2 Results for Next Generation Oral TNF-α Inhibitor MYMD-1® in Sarcopenia/Age-Related Frailty - TNF Pharmaceuticals [tnfpharma.com]
• 3. The oral TNF-α drug MYMD-1 of MyMD Pharmaceuticals has reached phase 2 clinical end points [synapse.patsnap.com]
• 4. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. MYMD-1, a novel alkaloid compound, ameliorates the course of experimental autoimmune encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mms.businesswire.com [mms.businesswire.com]
• 9. en.longevitywiki.org [en.longevitywiki.org]
• 10. MYMD-1® - A Novel Drug For Immunotherapy | MyMD [tnfpharma.com]
• 11. TNF Pharmaceuticals Initiates Phase 2b Clinical Trial of First Oral TNF-Alpha Inhibitor - TNF Pharmaceuticals [tnfpharma.com]
• 12. TNF Pharmaceuticals Delivers Platform Presentation of Oral TNF-Alpha Inhibitor Isomyosamine at British Geriatrics Society’s Spring Meeting 2025 - TNF Pharmaceuticals [tnfpharma.com]
• 13. TNF Pharmaceuticals Delivers Podium Presentation of Novel Oral TNF-Alpha Inhibitor at Premier International Conference on Frailty and Sarcopenia - TNF Pharmaceuticals [tnfpharma.com]
• 14. pulmonaryfibrosisnews.com [pulmonaryfibrosisnews.com]

Preliminary In Vivo Efficacy of (S)-Isomyosmine: A Technical Overview

(S)-Isomyosmine , also known as MYMD-1, is a synthetic, orally available small molecule that acts as a selective inhibitor of Tumor Necrosis Factor-alpha (TNF-α). Developed by MyMD Pharmaceuticals (now TNF Pharmaceuticals), this compound is under investigation for its therapeutic potential in treating various inflammatory and age-related conditions. This technical guide provides an in-depth summary of the preliminary in vivo studies assessing the efficacy of (S)-Isomyosmine, focusing on its mechanism of action, experimental protocols, and quantitative outcomes.

Core Mechanism of Action

(S)-Isomyosmine is an immunometabolic regulator that selectively inhibits the production of TNF-α, a key cytokine driving chronic inflammation.[1] Unlike many existing TNF-α blockers that are administered via injection or infusion, (S)-Isomyosmine is orally bioavailable.[1] Its proposed mechanism involves the selective modulation of TNF-α and other pro-inflammatory cytokines like Interleukin-6 (IL-6) and IL-17A. A significant feature of (S)-Isomyosmine is its ability to cross the blood-brain barrier, suggesting potential therapeutic applications in neuroinflammatory conditions. The selectivity of (S)-Isomyosmine for overactivated TNF-α pathways may offer a favorable safety profile by avoiding the broad immunosuppression associated with some other TNF-α inhibitors.[1]

Preclinical In Vivo Studies

Autoimmune Thyroiditis Mouse Model

A preclinical study investigated the efficacy of (S)-Isomyosmine in a mouse model of spontaneous autoimmune thyroiditis (NOD.H-2h4 mice). The study demonstrated that (S)-Isomyosmine treatment led to a significant reduction in the incidence and severity of thyroiditis.[2]

Experimental Protocol:

• Animal Model: NOD.H-2h4 mice, which spontaneously develop autoimmune thyroiditis.

• Treatment Groups:

  • Control group receiving unsupplemented water.

  • (S)-Isomyosmine group receiving 185 mg/L of the compound in their drinking water.

  • Control group receiving water supplemented with sodium iodide (500 mg/l) to accelerate thyroiditis.

  • (S)-Isomyosmine group receiving both sodium iodide and the compound.

• Duration: 12 weeks.

• Assessments:

  • Histopathological analysis of the thyroid gland to assess the severity of inflammation.

  • Flow cytometry to quantify infiltrating T cells (CD3+) and B cells (CD19+) in the thyroid.

  • Measurement of serum levels of TNF-α and thyroglobulin antibodies.[2]

Quantitative Data Summary:

Parameter	Outcome	p-value
Incidence and Severity of Thyroiditis	Decreased	< 0.001
Infiltrating CD3+ T cells and CD19+ B cells	Dampened	Not specified
Systemic levels of TNF-α	Decreased	Not specified
Serum Thyroglobulin Antibodies	Decreased	Not specified

Longevity and Health Span in Aged Mice

A study compared the effects of (S)-Isomyosmine to rapamycin (B549165), a well-known anti-aging compound, in aged mice. The results indicated that (S)-Isomyosmine significantly extended the lifespan and improved health span characteristics in these animals.[3]

Experimental Protocol:

• Animal Model: 19-month-old C57BL/6 mice.

• Treatment Groups:

  • (S)-Isomyosmine group.

  • High-dose rapamycin group (126 ppm).

  • Low-dose rapamycin (14 ppm) plus metformin (B114582) group.

• Duration: 16 months or until death.

• Assessments:

  • Lifespan analysis using a Cox survival model.

  • Health span characteristics including body weight, muscle strength, and frailty progression.

  • Serum levels of IL-6, TNF-α, and IL-17A.[3]

Quantitative Data Summary:

Comparison	Outcome	p-value
Lifespan vs. High-Dose Rapamycin	Significantly longer	0.019
Lifespan vs. Low-Dose Rapamycin + Metformin	Significantly longer	0.01
Body Weight Loss	Milder	Not specified
Muscle Strength	Greater	Not specified
Progression to Frailty	Slower	Not specified

Clinical In Vivo Studies

Phase 2 Trial in Sarcopenia/Frailty

A multi-center, randomized, double-blind, placebo-controlled Phase 2 clinical trial (NCT05283486) was conducted to evaluate the efficacy, tolerability, and pharmacokinetics of (S)-Isomyosmine in elderly participants with chronic inflammation associated with sarcopenia or frailty. The study met its primary endpoints, demonstrating a statistically significant reduction in key inflammatory biomarkers.[4]

Experimental Protocol:

• Study Design: Multi-center, randomized, double-blind, placebo-controlled.

• Participants: Individuals aged 65 years or older with chronic inflammation associated with sarcopenia/frailty.

• Treatment Groups:

  • Placebo.

  • (S)-Isomyosmine at various oral doses (e.g., 600mg, 750mg, 900mg, 1050mg).

• Primary Endpoints:

  • Change in serum levels of TNF-α, soluble TNF receptor 1 (sTNFR1), and IL-6.

  • Pharmacokinetic parameters of (S)-Isomyosmine.

• Inclusion Criteria (summary): Age 65 or older with evidence of chronic inflammation.

• Exclusion Criteria (summary): Daily use of anti-inflammatory drugs, recent tobacco use, dementia, or medical conditions impacting mobility testing.[5]

Quantitative Data Summary:

Biomarker	Outcome	p-value
TNF-α	Significant reduction in serum levels	0.008
sTNFR1	Significant reduction in serum levels	0.02
IL-6	Significant reduction in serum levels	0.03

Visualizations

Caption: Proposed mechanism of (S)-Isomyosmine in the TNF-α signaling pathway.

References

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. MyMD-1 Improves Health Span and Prolongs Life Span in Old Mice: A Noninferiority Study to Rapamycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The oral TNF-α drug MYMD-1 of MyMD Pharmaceuticals has reached phase 2 clinical end points [synapse.patsnap.com]
• 5. ClinicalTrials.gov [clinicaltrials.gov]

(S)-Isomyosmine as a Nitrate Reductase Inhibitor: A Methodological and Conceptual Guide

For the attention of: Researchers, Scientists, and Drug Development Professionals

Introduction to Nitrate (B79036) Reductase and its Inhibition

Nitrate reductases (NR) are a class of molybdoenzymes that play a crucial role in the nitrogen cycle by catalyzing the reduction of nitrate (NO₃⁻) to nitrite (B80452) (NO₂⁻).[6] This enzymatic reaction is a key step in nitrogen assimilation in plants, fungi, and bacteria. Inhibition of nitrate reductase can have significant biological effects, making NR inhibitors valuable tools for research and potential therapeutic agents. While (S)-Isomyosmine has been identified as a nitrate reductase inhibitor, the public domain lacks detailed characterization of this specific activity. This guide outlines the necessary experimental approaches to elucidate its inhibitory properties.

Hypothetical Data Presentation

Should experimental data for the inhibition of nitrate reductase by (S)-Isomyosmine and its analogs be generated, it would be structured for clear comparison. The following table serves as a template for presenting such quantitative findings.

Compound	Enzyme Source	IC50 (µM)	Ki (µM)	Inhibition Type
(S)-Isomyosmine	Aspergillus niger	Data not available	Data not available	Data not available
(R)-Isomyosmine	Aspergillus niger	Data not available	Data not available	Data not available
Myosmine	Aspergillus niger	Data not available	Data not available	Data not available
Nornicotine	Aspergillus niger	Data not available	Data not available	Data not available
Sodium Azide (Control)	Aspergillus niger	Data not available	Data not available	Data not available

Experimental Protocols

The following are detailed, generalized protocols for determining the inhibitory activity of a compound, such as (S)-Isomyosmine, against nitrate reductase. These protocols are based on established methods.[7][8][9][10]

In Vitro Nitrate Reductase Activity Assay

This assay measures the production of nitrite from nitrate by nitrate reductase. The nitrite is then quantified colorimetrically.

Materials:

• Purified nitrate reductase (e.g., from Aspergillus niger)

• Potassium phosphate (B84403) buffer (50 mM, pH 7.5)

• Potassium nitrate (KNO₃) solution (stock solution of 100 mM)

• NADPH or NADH solution (stock solution of 10 mM)

• (S)-Isomyosmine stock solution (in a suitable solvent, e.g., DMSO or water)

• Sulfanilamide (B372717) solution (1% w/v in 3 M HCl)

• N-(1-Naphthyl)ethylenediamine dihydrochloride (B599025) (NED) solution (0.02% w/v in water)

• Sodium nitrite (NaNO₂) standard solutions (for calibration curve)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents: Prepare all solutions in deionized water and keep on ice.

• Standard Curve: Prepare a series of sodium nitrite standards (e.g., 0, 10, 25, 50, 75, 100 µM) in the assay buffer.

• Assay Reaction:

  • In a 96-well microplate, add 50 µL of potassium phosphate buffer to each well.

  • Add 10 µL of various concentrations of (S)-Isomyosmine or vehicle control.

  • Add 10 µL of nitrate reductase enzyme solution (concentration to be optimized to ensure linear reaction kinetics).

  • Pre-incubate the plate at 30°C for 10 minutes.

  • Initiate the reaction by adding 20 µL of KNO₃ solution and 10 µL of NADPH/NADH solution.

  • Incubate the plate at 30°C for 30 minutes.

• Color Development:

  • Stop the reaction by adding 50 µL of sulfanilamide solution to each well.

  • Incubate for 5 minutes at room temperature.

  • Add 50 µL of NED solution to each well.

  • Incubate for 10 minutes at room temperature in the dark.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve of absorbance versus nitrite concentration.

  • Calculate the concentration of nitrite produced in each well.

  • Determine the percentage of inhibition for each concentration of (S)-Isomyosmine.

  • Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Kinetic Analysis of Inhibition

To determine the mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive), the nitrate reductase activity assay is performed with varying concentrations of both the substrate (KNO₃) and the inhibitor ((S)-Isomyosmine).

Procedure:

• Follow the In Vitro Nitrate Reductase Activity Assay protocol.

• Set up a matrix of reactions with several fixed concentrations of (S)-Isomyosmine (including zero) and a range of KNO₃ concentrations at each inhibitor concentration.

• Measure the initial reaction rates (v) for each condition.

• Analyze the data using Lineweaver-Burk, Dixon, or Cornish-Bowden plots to determine the type of inhibition and the inhibition constant (Ki).

Visualizations

The following diagrams illustrate the conceptual frameworks relevant to the study of (S)-Isomyosmine as a nitrate reductase inhibitor.

Caption: Proposed inhibitory action of (S)-Isomyosmine on the nitrate reduction pathway.

Caption: General experimental workflow for characterizing a nitrate reductase inhibitor.

Conclusion

While (S)-Isomyosmine is cited as a nitrate reductase inhibitor, there is a clear gap in the publicly available scientific literature regarding the specifics of this activity. The primary therapeutic focus for this compound, known as MYMD-1, is its modulation of TNF-α for the treatment of inflammatory and autoimmune diseases.[1][2][3][4][5] The protocols and conceptual frameworks provided in this guide offer a comprehensive starting point for researchers aiming to characterize the nitrate reductase inhibitory properties of (S)-Isomyosmine. Such studies would be invaluable in fully elucidating the pharmacological profile of this compound.

References

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. MYMD-1® - A Novel Drug For Immunotherapy | MyMD [tnfpharma.com]
• 3. TNF Pharmaceuticals Prepares to Advance Lead Clinical Program Targeting Age-Related Decline - TNF Pharmaceuticals [tnfpharma.com]
• 4. MYMD-1, a novel alkaloid compound, ameliorates the course of experimental autoimmune encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The oral TNF-α drug MYMD-1 of MyMD Pharmaceuticals has reached phase 2 clinical end points [synapse.patsnap.com]
• 6. experts.umn.edu [experts.umn.edu]
• 7. researchgate.net [researchgate.net]
• 8. Nitrate Reductase - Assay | Worthington Biochemical [worthington-biochem.com]
• 9. In vitro Nitrate Reductase Activity Assay of Mycolicibacterium smegmatis Crude Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 10. NECi Store NECi Test Kits for Laboratories-Measure Nitrate Reductase Activity in Plant and Fungal Extracts [nitrate.com]

Protocols & Analytical Methods

Application Notes and Protocols for (S)-Isomyosmine in vitro Assay for TNF-alpha Inhibition

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-Isomyosmine, also known as Isomyosamine and MYMD-1®, is a synthetic plant alkaloid derived from tobacco.[1] This small molecule has been identified as a potent regulator of the immune system, primarily through its ability to modulate the production of pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α).[2][3][4] TNF-α is a key cytokine involved in systemic inflammation and has been implicated in a variety of autoimmune and inflammatory diseases.[1][5][6] (S)-Isomyosmine's mechanism of action involves the suppression of TNF-α production, which is a critical upstream event in the inflammatory cascade.[1][2] By controlling TNF-α, (S)-Isomyosmine presents a promising therapeutic strategy for conditions marked by chronic inflammation.[3][4]

These application notes provide a detailed protocol for an in vitro cell-based assay to determine the inhibitory effect of (S)-Isomyosmine on the production of TNF-α in macrophages stimulated with lipopolysaccharide (LPS).

Principle of the Assay

This assay utilizes a murine macrophage cell line, RAW 264.7, which is a well-established model for studying inflammatory responses.[7] In this model, the bacterial endotoxin (B1171834) lipopolysaccharide (LPS) is used to induce a robust inflammatory response, leading to the significant production and secretion of TNF-α.[7][8][9] The inhibitory potential of (S)-Isomyosmine is assessed by treating the cells with varying concentrations of the compound prior to stimulation with LPS. The amount of TNF-α secreted into the cell culture supernatant is then quantified using an Enzyme-Linked Immunosorbent Assay (ELISA). A reduction in the level of secreted TNF-α in the presence of (S)-Isomyosmine, as compared to the vehicle-treated control, indicates its inhibitory activity.

Experimental Protocol

Materials and Reagents

• RAW 264.7 macrophage cell line

• (S)-Isomyosmine

• Lipopolysaccharide (LPS) from E. coli

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS)

• Dimethyl Sulfoxide (DMSO)

• Human TNF-α ELISA Kit

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Methodology

• Cell Culture and Plating:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin in a humidified incubator at 37°C with 5% CO2.

  • Once the cells reach 80-90% confluency, detach them and perform a cell count.

  • Seed the cells in a 96-well plate at a density of 5 x 10^4 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours to allow the cells to adhere.

• Compound Preparation and Treatment:

  • Prepare a stock solution of (S)-Isomyosmine in DMSO.

  • Perform serial dilutions of the (S)-Isomyosmine stock solution in complete culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration in all wells, including the vehicle control, is less than 0.1%.

  • After the 24-hour incubation, carefully remove the medium from the wells and add 100 µL of the prepared (S)-Isomyosmine dilutions to the respective wells.

  • Include a "vehicle control" group treated with medium containing the same final concentration of DMSO but no (S)-Isomyosmine.

  • Pre-incubate the plate for 1 hour at 37°C in a 5% CO2 incubator.

• Cell Stimulation:

  • Prepare a stock solution of LPS in sterile PBS.

  • Add LPS to all wells (except the unstimulated control) to a final concentration of 100 ng/mL.

  • Add an equal volume of sterile PBS to the "unstimulated control" wells.

  • Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

• Quantification of TNF-α by ELISA:

  • After the incubation period, centrifuge the 96-well plate at a low speed to pellet the cells.

  • Carefully collect the cell culture supernatants for TNF-α measurement.

  • Perform the TNF-α ELISA according to the manufacturer's instructions. This typically involves:

    • Preparing a standard curve using recombinant TNF-α provided in the kit.

    • Adding standards, controls, and collected cell supernatants to the antibody-coated microplate.

    • Incubating the plate to allow TNF-α to bind to the immobilized antibody.

    • Washing the wells to remove unbound substances.

    • Adding a detection antibody, followed by an enzyme conjugate (e.g., Streptavidin-HRP).

    • Adding a substrate solution (e.g., TMB) to develop a colorimetric signal.

    • Stopping the reaction and measuring the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis:

  • Calculate the concentration of TNF-α in each sample by interpolating from the standard curve.

  • Determine the percentage of TNF-α inhibition for each concentration of (S)-Isomyosmine using the following formula:

    % Inhibition = [1 - (TNF-α in treated sample / TNF-α in vehicle control)] x 100

  • Plot the percentage of inhibition against the logarithm of the (S)-Isomyosmine concentration to determine the IC50 value (the concentration at which 50% of TNF-α production is inhibited).

Data Presentation

The quantitative data from this assay can be summarized in the following table for clear comparison.

(S)-Isomyosmine Conc. (µM)	TNF-α Concentration (pg/mL)	% Inhibition
Unstimulated Control	Baseline Value	N/A
Vehicle Control (0 µM)	Max Value	0%
Concentration 1	Measured Value	Calculated %
Concentration 2	Measured Value	Calculated %
Concentration 3	Measured Value	Calculated %
Concentration 4	Measured Value	Calculated %
Concentration 5	Measured Value	Calculated %

Visualizations

Signaling Pathway

Caption: LPS-induced TNF-α signaling pathway and the inhibitory action of (S)-Isomyosmine.

Experimental Workflow

Caption: Workflow for the in vitro TNF-α inhibition assay.

References

• 1. en.longevitywiki.org [en.longevitywiki.org]
• 2. TNF Pharmaceuticals Initiates Phase 2b Clinical Trial of First Oral TNF-Alpha Inhibitor - TNF Pharmaceuticals [tnfpharma.com]
• 3. TNF Pharmaceuticals Delivers Platform Presentation of Oral TNF-Alpha Inhibitor Isomyosamine at British Geriatrics Society’s Spring Meeting 2025 - TNF Pharmaceuticals [tnfpharma.com]
• 4. TNF Pharmaceuticals Delivers Podium Presentation of Novel Oral TNF-Alpha Inhibitor at Premier International Conference on Frailty and Sarcopenia - TNF Pharmaceuticals [tnfpharma.com]
• 5. Methods for Evaluation of TNF-α Inhibition Effect | Springer Nature Experiments [experiments.springernature.com]
• 6. invivogen.com [invivogen.com]
• 7. A cellular model of inflammation for identifying TNF-α synthesis inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Expression, regulation, and production of tumor necrosis factor-alpha in mouse testicular interstitial macrophages in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ashpublications.org [ashpublications.org]

Application Notes: Cell Culture Models for Testing (S)-Isomyosmine Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction (S)-Isomyosmine, also known as MYMD-1, is a synthetic, orally available plant alkaloid derivative of tobacco that acts as a novel immunometabolic regulator.[1][2] Its primary mechanism of action is the selective inhibition of Tumor Necrosis Factor-alpha (TNF-α), a pro-inflammatory cytokine central to numerous autoimmune and inflammatory disorders.[3][4] Clinical studies have demonstrated its potential to reduce key inflammatory biomarkers, including TNF-α and IL-6.[5][6] Given its chemical relationship to nicotine (B1678760), investigating its potential effects on nicotinic acetylcholine (B1216132) receptors (nAChRs) is also a relevant secondary objective.

This document provides detailed protocols for establishing robust cell culture models to assess the bioactivity of (S)-Isomyosmine, focusing on its primary anti-inflammatory effects and its potential secondary interactions with nAChR signaling pathways.

Part 1: Primary Application - Assessment of Anti-Inflammatory Activity

Principle The most well-documented activity of (S)-Isomyosmine is the suppression of TNF-α.[2][7] A standard in vitro model for this involves using the murine macrophage cell line, RAW 264.7. These cells, when stimulated with bacterial lipopolysaccharide (LPS), produce a significant and measurable amount of TNF-α.[4][8] By pre-treating the cells with (S)-Isomyosmine before LPS stimulation, its inhibitory effect on TNF-α production can be quantified via an Enzyme-Linked Immunosorbent Assay (ELISA). A preliminary cytotoxicity assay is crucial to ensure that the observed reduction in TNF-α is due to specific inhibitory activity and not simply cell death.

Experimental Workflow: Anti-Inflammatory Assay

Caption: Workflow for assessing (S)-Isomyosmine's anti-inflammatory effect.

Protocol 1.1: Cytotoxicity Assessment in RAW 264.7 Cells (MTT Assay)

This protocol determines the concentration range of (S)-Isomyosmine that is non-toxic to RAW 264.7 cells, ensuring that subsequent inflammation assays measure a specific biological effect, not a result of cell death.

• Cell Seeding: Culture RAW 264.7 cells in DMEM with 10% FBS. Seed cells into a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of medium.[9] Incubate overnight at 37°C, 5% CO₂.

• Compound Preparation: Prepare a 2X stock concentration series of (S)-Isomyosmine in culture medium. A suggested starting range is 0.1 µM to 100 µM.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the (S)-Isomyosmine dilutions to the respective wells. Include "vehicle control" wells (medium with the same concentration of solvent, e.g., DMSO) and "no treatment" control wells.

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well.[10] Incubate for 4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.[11]

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[11] Shake the plate for 10 minutes at room temperature.

• Absorbance Reading: Measure the absorbance at 490 nm or 570 nm using a microplate reader.[11][12]

• Calculation: Calculate cell viability as:

  • % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

Protocol 1.2: TNF-α Inhibition Assay (ELISA)

This protocol quantifies the ability of (S)-Isomyosmine to inhibit the production of TNF-α from LPS-stimulated macrophages.

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at 1-2 x 10⁵ cells/well and incubate overnight.[13]

• Pre-treatment: Prepare non-toxic concentrations of (S)-Isomyosmine (determined from Protocol 1.1). Remove the existing medium and add 100 µL of the compound dilutions. Incubate for 1-2 hours.[14]

• LPS Stimulation: Add 100 µL of medium containing LPS to achieve a final concentration of 100 ng/mL.[15] Set up the following controls:

  • Negative Control: Cells + Medium (no compound, no LPS).

  • Positive Control: Cells + Medium + LPS (no compound).

  • Vehicle Control: Cells + Vehicle + LPS.

• Incubation: Incubate the plate for 18-24 hours at 37°C, 5% CO₂.

• Supernatant Collection: Centrifuge the plate at 300 x g for 5 minutes. Carefully collect the supernatant without disturbing the cell layer and store it at -70°C until analysis.[9]

• ELISA: Quantify the TNF-α concentration in the supernatants using a commercial mouse TNF-α ELISA kit, following the manufacturer’s instructions.[9][14]

• Data Analysis: Calculate the percentage of TNF-α inhibition:

  • % Inhibition = 100 - [(TNFα_Treated / TNFα_PositiveControl) * 100]

  • Plot the % inhibition against the log concentration of (S)-Isomyosmine to determine the IC₅₀ value.

Data Presentation: Illustrative (S)-Isomyosmine Activity

Parameter	Cell Line	Assay	Illustrative IC₅₀ (µM)	Notes
Cytotoxicity	RAW 264.7	MTT (24h)	> 100	Shows low toxicity at effective concentrations.
TNF-α Inhibition	RAW 264.7	ELISA	5 - 15	Demonstrates potent anti-inflammatory activity.

Note: The IC₅₀ values are for illustrative purposes to indicate expected outcomes. Actual values must be determined experimentally.

Part 2: Secondary Application - Assessment of nAChR-Related Activity

Principle As a nicotine-related alkaloid, (S)-Isomyosmine may interact with nicotinic acetylcholine receptors (nAChRs). These ligand-gated ion channels are permeable to cations, including Ca²⁺.[16] Activation of nAChRs, particularly subtypes like α7, leads to a rapid influx of Ca²⁺, which can be measured using fluorescent calcium indicators.[16][17] This Ca²⁺ influx can trigger downstream signaling cascades, such as the MAPK/ERK pathway.[18] Cell lines like the human neuroblastoma SH-SY5Y (expressing various nAChR subunits) or HEK293 cells stably expressing specific nAChR subtypes are suitable models for these assays.[11]

nAChR Signaling Pathway

Caption: Simplified nAChR signaling cascade leading to ERK activation.

Protocol 2.1: Cytotoxicity Assessment in SH-SY5Y Cells (MTT Assay)

This protocol is identical to Protocol 1.1 but uses the SH-SY5Y human neuroblastoma cell line to establish a non-toxic dose range for neuronal cell-based assays.

• Cell Culture: Culture SH-SY5Y cells in a 1:1 mixture of DMEM and F12 medium, supplemented with 10% FBS.

• Assay Steps: Follow steps 1-8 as described in Protocol 1.1, seeding SH-SY5Y cells at a density of 1 x 10⁴ cells/well.[11][19]

Protocol 2.2: Functional Assessment via Calcium Influx Assay

This protocol measures the ability of (S)-Isomyosmine to act as an agonist or antagonist at nAChRs by monitoring intracellular calcium changes.

• Cell Seeding: Seed SH-SY5Y or nAChR-expressing HEK293 cells in a black, clear-bottom 96-well plate at a density that achieves 80-90% confluency on the day of the assay.

• Dye Loading: Remove the culture medium and load cells with a calcium-sensitive fluorescent dye (e.g., 4 µM Fluo-4 AM) in a suitable buffer (e.g., Krebs-HEPES) for 1 hour at 37°C.[17]

• Washing: Wash cells twice with the buffer to remove excess dye and allow for de-esterification for 30 minutes at room temperature.[17]

• Baseline Reading: Place the plate in a fluorescence plate reader equipped with an injector. Measure the baseline fluorescence for a short period (e.g., 10-20 seconds).

• Compound Injection and Reading:

  • Agonist Mode: Inject a solution of (S)-Isomyosmine and immediately begin reading fluorescence intensity every 1-2 seconds for 1-3 minutes. Include a known agonist like nicotine as a positive control.

  • Antagonist Mode: Pre-incubate the cells with (S)-Isomyosmine for 15 minutes before injecting a known agonist (at its EC₈₀ concentration).[17]

• Data Analysis: Calculate the change in fluorescence (ΔF = F_max - F_baseline). For agonist mode, plot ΔF against log concentration to determine the EC₅₀. For antagonist mode, calculate the percent inhibition of the agonist response to determine the IC₅₀.

Protocol 2.3: Downstream Signaling Analysis (Western Blot for p-ERK)

This protocol assesses if (S)-Isomyosmine can activate the MAPK/ERK signaling pathway downstream of nAChR activation.

• Cell Culture and Starvation: Culture SH-SY5Y cells in 6-well plates until ~80% confluent. Serum-starve the cells overnight to reduce baseline ERK phosphorylation.

• Cell Treatment: Treat cells with (S)-Isomyosmine at various concentrations for a short duration (e.g., 5-15 minutes). Include a positive control (e.g., nicotine) and an untreated control.

• Cell Lysis: Immediately wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel, perform electrophoresis, and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting (p-ERK): Block the membrane with 5% BSA in TBST for 1 hour. Incubate with a primary antibody against phospho-ERK1/2 (p-ERK) overnight at 4°C.[20] Wash and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Re-probing (Total ERK): Strip the membrane using a mild stripping buffer.[18] Re-block and re-probe with a primary antibody against total ERK1/2 to serve as a loading control.

• Densitometry: Quantify the band intensities for p-ERK and total ERK. Normalize the p-ERK signal to the total ERK signal for each sample.[20]

Data Presentation: Illustrative nAChR-Related Activity

Parameter	Cell Line	Assay	Compound	Illustrative EC₅₀/IC₅₀ (µM)
Agonist Activity	SH-SY5Y	Calcium Influx	Nicotine (Control)	1 - 10
Agonist Activity	SH-SY5Y	Calcium Influx	(S)-Isomyosmine	> 100 (Hypothetical)
Antagonist Activity	SH-SY5Y	Calcium Influx	(S)-Isomyosmine	To be determined
ERK Activation	SH-SY5Y	Western Blot	Nicotine (Control)	5 - 20 (EC₅₀ for p-ERK)

Note: The values are for illustrative purposes. Nicotine is included as a reference control. The activity of (S)-Isomyosmine at nAChRs must be determined experimentally.

References

• 1. MYMD-1® - A Novel Drug For Immunotherapy | MyMD [tnfpharma.com]
• 2. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 4. Methods for Evaluation of TNF-α Inhibition Effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TNF Pharmaceuticals to initiate Phase II clinical trials of MYMD-1 [clinicaltrialsarena.com]
• 6. TNF Pharmaceuticals Delivers Platform Presentation of Oral TNF-Alpha Inhibitor Isomyosamine at British Geriatrics Society’s Spring Meeting 2025 - TNF Pharmaceuticals [tnfpharma.com]
• 7. en.longevitywiki.org [en.longevitywiki.org]
• 8. Suppression of Proinflammatory Cytokines and Mediators in LPS-Induced RAW 264.7 Macrophages by Stem Extract of Alternanthera sessilis via the Inhibition of the NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. MTT assay on viability of SH-SY5Y and SK-N-SH cells [bio-protocol.org]
• 12. atcc.org [atcc.org]
• 13. researchgate.net [researchgate.net]
• 14. Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effect of sub-fractions of TE on release of TNF-α in RAW 264.7 cells induced by LPS. RAW264.7 cells were incubated with sub-fractions (200 μg·mL-1) and LPS (100 ng·mL-1), and the release of TNF-α were detected by using ELISA method. Data were represented as mean ± SD (n = 4). *P < 0.05, and ** P < 0.01 vs control [cjnmcpu.com]
• 16. Nicotinic acetylcholine receptor-mediated calcium signaling in the nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Calcium signalling mediated through α7 and non-α7 nAChR stimulation is differentially regulated in bovine chromaffin cells to induce catecholamine release - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Application Notes and Protocols for (S)-Isomyosmine in Animal Models of Inflammation

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Isomyosmine, also known as MYMD-1®, is a synthetic, orally available small molecule derived from tobacco alkaloids. It functions as a selective inhibitor of Tumor Necrosis Factor-alpha (TNF-α) and other pro-inflammatory cytokines, including Interleukin-6 (IL-6) and Interleukin-17A (IL-17A).[1] Its ability to cross the blood-brain barrier positions it as a potential therapeutic for a range of inflammatory and autoimmune conditions.[2] Preclinical studies have demonstrated its efficacy in various animal models of inflammation, suggesting its potential for treating diseases such as rheumatoid arthritis, multiple sclerosis, and autoimmune thyroiditis.[1]

These application notes provide detailed protocols for utilizing (S)-Isomyosmine in established animal models of inflammation, along with summarized quantitative data from preclinical studies to guide researchers in their experimental design and evaluation.

Mechanism of Action

(S)-Isomyosmine selectively targets and suppresses the production of key pro-inflammatory cytokines. The primary target is TNF-α, a critical mediator in the inflammatory cascade.[1] By inhibiting TNF-α, (S)-Isomyosmine disrupts the downstream signaling pathways that lead to inflammation, cell proliferation, and tissue damage. While the precise molecular interactions are still under investigation, the current understanding is that (S)-Isomyosmine modulates the TNF receptor signaling pathway, which in turn can affect downstream pathways like the NF-κB and JAK-STAT signaling cascades.

Animal Model 1: Collagen Antibody-Induced Arthritis (CAIA) in Mice

The CAIA model is a rapid and highly reproducible model of inflammatory arthritis that shares many pathological features with human rheumatoid arthritis. It is particularly useful for the evaluation of anti-inflammatory therapeutics.

Experimental Protocol

Materials:

• Male Balb/c mice (8-10 weeks old)

• Collagen Antibody Cocktail (commercially available)

• Lipopolysaccharide (LPS) from E. coli

• (S)-Isomyosmine (MYMD-1®)

• Vehicle control (e.g., sterile water or saline)

• Positive control (e.g., Etanercept)

• Calipers for paw thickness measurement

• Scoring sheet for clinical assessment

Procedure:

• Induction of Arthritis:

  • On day 0, administer a cocktail of monoclonal antibodies against type II collagen to each mouse via intraperitoneal (i.p.) injection.[3][4] The specific dosage of the antibody cocktail should follow the manufacturer's instructions.

  • On day 3, administer a single i.p. injection of LPS (typically 25-50 µg per mouse) to boost the inflammatory response.[5]

• Treatment Administration:

  • Begin treatment with (S)-Isomyosmine on day 0 (prophylactic regimen) or upon the first signs of arthritis (therapeutic regimen).

  • Administer (S)-Isomyosmine orally at a dose of 450 mg/kg/day .

  • Administer the vehicle control and positive control (e.g., Etanercept, 10 mg/kg, subcutaneous injection) to their respective groups.

• Assessment of Arthritis:

  • Monitor the mice daily for clinical signs of arthritis starting from day 3.

  • Clinical Scoring: Score each paw based on a scale of 0-4, where:

    • 0 = Normal

    • 1 = Mild, but definite redness and swelling of the ankle or wrist, or individual digits.

    • 2 = Moderate redness and swelling of the ankle or wrist.

    • 3 = Severe redness and swelling of the entire paw, including digits.

    • 4 = Maximally inflamed limb with involvement of multiple joints. The maximum score per mouse is 16.

  • Paw Swelling: Measure the thickness of each hind paw daily using a digital caliper.

• Endpoint Analysis:

  • The typical study duration is 14-21 days.

  • At the end of the study, collect blood samples for cytokine analysis (TNF-α, IL-6).

  • Harvest paws for histological analysis to assess inflammation, cartilage damage, and bone erosion.

Quantitative Data Summary

Parameter	(S)-Isomyosmine (450 mg/kg/day, oral)	Etanercept (10 mg/kg, s.c.)	Vehicle Control	Reference
Reduction in Inflammation (Paw Swelling)	37%	29%	-	[6]
Clinical Score	Significantly reduced	Significantly reduced	-	[6]
Paw Swelling	Significantly reduced	Significantly reduced	-	[6]
TNF-α Levels (Serum)	Significantly reduced	Significantly reduced	Elevated	[6]
IL-6 Levels (Serum)	Significantly reduced	Significantly reduced	Elevated	[6]

Animal Model 2: Experimental Autoimmune Encephalomyelitis (EAE) in Mice

EAE is the most commonly used animal model for multiple sclerosis, characterized by T-cell mediated autoimmune inflammation, demyelination, and axonal damage in the central nervous system.

Experimental Protocol

Materials:

• Female C57BL/6 mice (8-12 weeks old)

• Myelin Oligodendrocyte Glycoprotein peptide 35-55 (MOG35-55)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis Toxin (PTX)

• (S)-Isomyosmine (MYMD-1®)

• Vehicle control

Procedure:

• Induction of EAE:

  • On day 0, immunize mice subcutaneously at two sites on the flank with an emulsion of MOG35-55 in CFA.

  • Administer PTX intraperitoneally on day 0 and day 2 post-immunization.

• Treatment Administration:

  • Begin treatment with (S)-Isomyosmine on day 0 (prophylactic regimen) or at the onset of clinical signs (therapeutic regimen).

  • Dosage and administration details for (S)-Isomyosmine in the EAE model are not yet fully published. A 3-week administration period has been mentioned in the literature.[7] Researchers should perform dose-response studies to determine the optimal dose.

• Assessment of EAE:

  • Monitor mice daily for clinical signs of EAE starting from day 7 post-immunization.

  • Clinical Scoring: Score mice based on a scale of 0-5:

    • 0 = No clinical signs

    • 1 = Limp tail

    • 2 = Hind limb weakness

    • 3 = Hind limb paralysis

    • 4 = Hind limb and forelimb paralysis

    • 5 = Moribund or dead

• Endpoint Analysis:

  • The typical study duration is 21-28 days.

  • At the end of the study, collect brain and spinal cord tissue for histological analysis of inflammation and demyelination.

  • Isolate lymphocytes from the spleen and central nervous system to analyze T-cell activation and cytokine production (IFN-γ, IL-17) by flow cytometry or ELISA.

Quantitative Data Summary

Quantitative data for (S)-Isomyosmine in the EAE model is not yet available in the public domain. Studies have reported that MYMD-1 improved the course of EAE and suppressed the activation of effector T cells.[8]

Animal Model 3: Spontaneous Autoimmune Thyroiditis in NOD.H-2h4 Mice

This model spontaneously develops autoimmune thyroiditis that shares many features with human Hashimoto's thyroiditis, making it a valuable tool for studying the pathogenesis and treatment of this disease.

Experimental Protocol

Materials:

• NOD.H-2h4 mice

• (S)-Isomyosmine (MYMD-1®)

• Standard laboratory chow and water

Procedure:

• Treatment Administration:

  • Administer (S)-Isomyosmine in the drinking water at a concentration of 185 mg/L .

  • The treatment duration is typically 12 weeks.

• Assessment of Thyroiditis:

  • Monitor the health of the mice regularly.

  • Collect blood samples at baseline and at regular intervals (e.g., every 2 weeks) for analysis of thyroglobulin antibodies and thyroid hormones.

• Endpoint Analysis:

  • At the end of the 12-week treatment period, euthanize the mice.

  • Harvest the thyroid glands for histopathological assessment of lymphocytic infiltration and tissue damage.

  • Isolate cells from the thyroid and spleen for flow cytometric analysis of T and B cell populations.

  • Measure systemic levels of TNF-α in the serum.

Quantitative Data Summary

Parameter	(S)-Isomyosmine (185 mg/L in drinking water)	Control	p-value	Reference
Incidence and Severity of Thyroiditis	Decreased	-	< 0.001	[9]
CD3+ T cell infiltration in thyroid	Dampened	-	-	[9]
CD19+ B cell infiltration in thyroid	Dampened	-	-	[9]
Systemic TNF-α levels	Decreased	-	-	[9]
Serum Thyroglobulin Antibodies	Decreased	-	-	[9]

Visualizations

Signaling Pathway

Caption: (S)-Isomyosmine's proposed mechanism of action.

Experimental Workflow: CAIA Model

Caption: Workflow for the CAIA mouse model study.

Experimental Workflow: EAE Model

Caption: Workflow for the EAE mouse model study.

References

• 1. en.longevitywiki.org [en.longevitywiki.org]
• 2. MYMD-1® - A Novel Drug For Immunotherapy | MyMD [tnfpharma.com]
• 3. criver.com [criver.com]
• 4. Standardized protocol and outcome measurements for the collagen antibody-induced arthritis mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biomedcode.com [biomedcode.com]
• 6. mms.businesswire.com [mms.businesswire.com]
• 7. researchgate.net [researchgate.net]
• 8. MYMD-1, a novel alkaloid compound, ameliorates the course of experimental autoimmune encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S)-Isomyosmine In Vivo Experiments

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

These application notes are intended for informational purposes only and do not constitute a definitive recommendation for the dosage of (S)-Isomyosmine for any specific in vivo experiment. The information provided is based on publicly available preclinical and clinical data for a compound referred to as "Isomyosmine" or "MYMD-1". While some evidence suggests that MYMD-1 is (S)-Isomyosmine, this has not been definitively confirmed in all cited literature. Researchers should conduct their own dose-finding and toxicology studies to determine the appropriate and safe dosage for their specific animal model and experimental conditions.

Introduction

(S)-Isomyosmine, also known as MYMD-1, is a synthetic, orally available small molecule that acts as a selective inhibitor of Tumor Necrosis Factor-alpha (TNF-α) production.[1][2] It is a derivative of tobacco alkaloids and has demonstrated potential in regulating the immune system by selectively blocking TNF-α when it is overactivated, without causing broad immunosuppression.[3][4] Preclinical and clinical studies are investigating its therapeutic potential in autoimmune diseases, sarcopenia (age-related muscle loss), and other inflammatory conditions.[2][5]

Mechanism of Action

(S)-Isomyosmine's primary mechanism of action is the inhibition of TNF-α, a key pro-inflammatory cytokine. By reducing TNF-α levels, it can modulate downstream inflammatory signaling pathways. This targeted approach aims to mitigate the pathological effects of excessive inflammation while preserving the normal immune functions of TNF-α.[3][6]

Caption: Simplified signaling pathway of TNF-α and the inhibitory action of (S)-Isomyosmine.

Quantitative Data Summary

The following tables summarize the reported dosages of Isomyosmine (MYMD-1) in preclinical and clinical studies.

Table 1: Preclinical In Vivo Dosages (Murine Models)

Animal Model	Indication	Dosage	Route of Administration	Study Reference
Mouse (NOD.H-2h4)	Autoimmune Thyroiditis	185 mg/L in drinking water	Oral	[6]
Mouse	Rheumatoid Arthritis	450 mg/kg/day	Oral
Mouse (C57BL/6)	Aging	Not specified	Oral	[7]

Table 2: Human Clinical Trial Dosages

Phase	Indication	Dosage	Route of Administration	Study Reference
Phase 1	Healthy Volunteers	150 mg, 300 mg, 450 mg, 600 mg (single and multiple doses)	Oral	[4]
Phase 2	Sarcopenia/Frailty	600 mg, 750 mg, 900 mg, 1050 mg	Oral	[1]

Experimental Protocols

General Considerations for In Vivo Dosing

• Dose Formulation: For oral administration in rodents, (S)-Isomyosmine can be dissolved in drinking water or formulated in a suitable vehicle (e.g., corn oil, sterile water) for gavage. The stability of the compound in the chosen vehicle and conditions should be verified.

• Animal Model Selection: The choice of animal model should be appropriate for the research question. The strain, age, and sex of the animals can influence the pharmacokinetics and pharmacodynamics of the compound.

• Dose-Ranging Studies: It is crucial to perform a dose-ranging study to determine the optimal therapeutic dose with minimal toxicity for the specific animal model and disease state. This typically involves starting with a low dose and escalating to higher doses while monitoring for efficacy and adverse effects.

Protocol for Oral Administration in a Murine Model of Inflammation

This protocol is a general guideline and should be adapted based on the specific experimental design.

Caption: General experimental workflow for an in vivo study with (S)-Isomyosmine.

Materials:

• (S)-Isomyosmine

• Vehicle (e.g., sterile water, corn oil)

• Appropriate animal model (e.g., C57BL/6 mice)

• Oral gavage needles

• Standard laboratory equipment for animal handling and monitoring

Procedure:

• Dose Preparation:

  • Calculate the required amount of (S)-Isomyosmine based on the desired dosage (mg/kg) and the body weight of the animals.

  • Prepare a stock solution of (S)-Isomyosmine in the chosen vehicle. Ensure complete dissolution.

  • Prepare fresh dosing solutions daily.

• Animal Dosing:

  • Randomly assign animals to treatment groups (e.g., vehicle control, low dose, mid-dose, high dose of (S)-Isomyosmine).

  • Administer the designated dose orally via gavage once daily. The volume should be appropriate for the size of the animal (typically 5-10 mL/kg for mice).

• Monitoring and Data Collection:

  • Monitor animals daily for any signs of toxicity, such as weight loss, changes in behavior, or altered food and water intake.

  • At predetermined time points, collect blood samples for pharmacokinetic analysis or measurement of inflammatory biomarkers (e.g., TNF-α, IL-6).

  • At the end of the study, euthanize the animals and collect tissues for histopathological analysis or other relevant assays.

Allometric Scaling for Dose Conversion

Allometric scaling can be used to estimate a starting dose in an animal model based on a known human dose. The following formula can be used:

Animal Dose (mg/kg) = Human Dose (mg/kg) × (Human Km / Animal Km)

Km Values for Different Species:

Species	Body Weight (kg)	Body Surface Area (m²)	Km (Weight/BSA)
Human	60	1.62	37
Mouse	0.02	0.0066	3
Rat	0.15	0.025	6

Example Calculation (Human to Mouse):

To convert a human dose of 150 mg for a 60 kg person (2.5 mg/kg) to a mouse equivalent dose:

Mouse Dose (mg/kg) = 2.5 mg/kg × (37 / 3) ≈ 30.8 mg/kg

Note: This is an estimation, and the actual effective dose may vary. It is essential to perform dose-finding studies to confirm the optimal dosage.

In Vitro Potency

An in vitro study on T cells isolated from NOD.H-2h4 mouse spleens found that MYMD-1 suppressed TNF-α production by CD4+ T cells in a dose-dependent manner.[6] While specific IC50 values are not provided in this publication, this information is critical for designing initial in vivo experiments. Researchers are encouraged to perform their own in vitro assays to determine the potency of (S)-Isomyosmine on their cell type of interest before proceeding to in vivo studies.

Conclusion

The available data suggests that "Isomyosmine (MYMD-1)" has a favorable safety profile and demonstrates efficacy in reducing inflammation in both preclinical and clinical settings. The provided information and protocols offer a starting point for researchers investigating the in vivo effects of (S)-Isomyosmine. However, due to the lack of definitive confirmation of the stereochemistry of MYMD-1 in all publications, and the inherent variability between animal models and experimental conditions, it is imperative to conduct thorough dose-escalation and toxicity studies to establish a safe and effective dosage for any new in vivo experiment.

References

• 1. The oral TNF-α drug MYMD-1 of MyMD Pharmaceuticals has reached phase 2 clinical end points [synapse.patsnap.com]
• 2. Powerful phase II data help Mymd stock surge | BioWorld [bioworld.com]
• 3. MyMD Pharma Develops Low-Toxicity, Plant-Based TNF-α Regulator - BioSpace [biospace.com]
• 4. MyMD Pharmaceuticals Announces Publication of Phase 1 Data for oral TNF-alpha Inhibitor MYMD-1® in Peer-Reviewed Journal Drug Research - TNF Pharmaceuticals [tnfpharma.com]
• 5. Isomyosamine - Wikipedia [en.wikipedia.org]
• 6. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. MyMD-1 Improves Health Span and Prolongs Life Span in Old Mice: A Noninferiority Study to Rapamycin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S)-Isomyosmine in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Isomyosmine, a nicotine-related alkaloid, has garnered significant interest for its potential therapeutic applications, particularly in the context of inflammation and age-related disorders.[1] This document provides detailed protocols for the preparation of (S)-Isomyosmine stock solutions for use in cell culture experiments. Additionally, it outlines its putative mechanism of action with a focus on its anti-inflammatory properties.

Physicochemical Properties and Data Presentation

A comprehensive understanding of the physicochemical properties of (S)-Isomyosmine is crucial for the accurate preparation of stock solutions and the design of in vitro experiments.

Property	Value	Source(s)
Chemical Name	(S)-3-(3,4-dihydro-2H-pyrrol-2-yl)pyridine	[2][3]
Synonyms	(S)-Isomyosamine	[2][3]
CAS Number	53844-46-5	[1]
Molecular Formula	C₉H₁₀N₂	[1][2]
Molecular Weight	146.19 g/mol	[1][2]
Appearance	White to off-white solid	[1]
Solubility	Highly soluble in DMSO (up to 100 mg/mL or 684.04 mM)	[1]

Experimental Protocols

Preparation of (S)-Isomyosmine Stock Solutions

The following protocol details the preparation of a 100 mM stock solution of (S)-Isomyosmine in Dimethyl Sulfoxide (DMSO).

Materials:

• (S)-Isomyosmine powder

• Anhydrous, sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• Calculations: To prepare 1 mL of a 100 mM stock solution, the required mass of (S)-Isomyosmine is calculated as follows:

  • Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

  • Mass (mg) = 0.1 mol/L × 0.001 L × 146.19 g/mol × 1000 mg/g = 14.62 mg

• Weighing: In a sterile environment (e.g., a biological safety cabinet), carefully weigh 14.62 mg of (S)-Isomyosmine powder.

• Dissolution:

  • Aseptically transfer the weighed (S)-Isomyosmine to a sterile amber microcentrifuge tube.

  • Add 1 mL of anhydrous, sterile DMSO to the tube.

  • Vortex the solution thoroughly until the powder is completely dissolved. If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be used to aid the process.[1] Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage:

  • Dispense the 100 mM stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile, amber microcentrifuge tubes or cryovials to minimize freeze-thaw cycles.

  • Clearly label each aliquot with the compound name, concentration, date of preparation, and solvent.

  • Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).[1] Stock solutions should be stored under nitrogen for optimal stability.[1]

Preparation of Working Solutions in Cell Culture Medium

Procedure:

• Thawing: On the day of the experiment, remove one aliquot of the 100 mM (S)-Isomyosmine stock solution from the freezer and allow it to thaw at room temperature.

• Dilution: It is crucial to perform serial dilutions of the stock solution directly into pre-warmed, complete cell culture medium to achieve the desired final concentrations. The final concentration of DMSO in the cell culture medium should be kept low, typically below 0.1%, to avoid solvent-induced cytotoxicity.

  • Example for a 100 µM final concentration in 1 mL of medium:

    • Add 1 µL of the 100 mM stock solution to 999 µL of cell culture medium.

Note on Working Concentrations: The optimal working concentration of (S)-Isomyosmine will vary depending on the cell line and the specific assay. Based on typical concentrations used for other nicotinic alkaloids in cell culture, a starting range of 1 µM to 100 µM is recommended for initial experiments. It is highly advisable to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.

Putative Signaling Pathways

(S)-Isomyosmine is known to be a nitrate (B79036) reductase inhibitor and to modulate inflammatory responses, primarily through the inhibition of Tumor Necrosis Factor-alpha (TNF-α). Its anti-inflammatory and antioxidant effects suggest a potential role in the activation of the Nrf2-Keap1-ARE signaling pathway.

Caption: Experimental workflow for preparing (S)-Isomyosmine solutions for cell culture.

Caption: Putative signaling pathways modulated by (S)-Isomyosmine.

References

• 1. In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cell-based Assays to Identify Modulators of Nrf2/ARE Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Oral Administration of (S)-Isomyosmine in Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical oral administration of (S)-Isomyosmine, also known as Isomyosamine and MYMD-1, a synthetic alkaloid derived from tobacco. (S)-Isomyosmine is a selective inhibitor of Tumor Necrosis Factor-alpha (TNF-α) with potential therapeutic applications in autoimmune diseases and age-related conditions.[1][2][3] This document compiles available data on its efficacy, mechanism of action, and protocols for its use in relevant preclinical models.

Mechanism of Action

(S)-Isomyosmine is an immunomodulatory and anti-inflammatory agent. Its primary mechanism of action is the selective inhibition of TNF-α, a key cytokine that drives chronic inflammation.[1][2][3] By targeting TNF-α, (S)-Isomyosmine can modulate downstream inflammatory signaling pathways. Unlike many existing TNF-α inhibitors, (S)-Isomyosmine is a small molecule that can be administered orally and has the ability to cross the blood-brain barrier.[4] Preclinical and clinical studies have suggested that it selectively blocks overactivated TNF-α without causing general immunosuppression, a significant advantage over some traditional therapies.[5][6][7] In addition to TNF-α, it has been shown to down-regulate other pro-inflammatory cytokines such as Interleukin-6 (IL-6) and Interleukin-17A (IL-17A).[8]

Signaling Pathway of TNF-α Inhibition

The binding of TNF-α to its receptor (TNFR1) initiates a signaling cascade that can lead to both inflammation and apoptosis. This pathway involves the recruitment of various adaptor proteins, leading to the activation of key downstream effectors such as Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinases (MAPKs), including JNK, p38, and ERK. The activation of these pathways results in the transcription of numerous pro-inflammatory genes and, in certain contexts, the activation of caspases and apoptosis. (S)-Isomyosmine is believed to interfere with this cascade by inhibiting TNF-α.

Caption: TNF-α signaling pathway and the inhibitory action of (S)-Isomyosmine.

Data Presentation

Table 1: Preclinical Efficacy of Orally Administered (S)-Isomyosmine

Preclinical Model	Animal Strain	Disease/Condition	Dosing Regimen	Key Efficacy Readouts	Results	Citations
Collagen Antibody-Induced Arthritis (CAIA)	Mouse	Rheumatoid Arthritis	450 mg/kg/day, oral gavage (twice daily)	Clinical score, paw swelling, histopathology	47% reduction in disease severity score; 37% reduction in inflammation vs. control.	[4][9][10]
Spontaneous Autoimmune Thyroiditis	NOD.H-2h4 Mouse	Autoimmune Thyroiditis	185 mg/L in drinking water for 12 weeks	Incidence and severity of thyroiditis, immune cell infiltration	Decreased incidence and severity of thyroiditis (p < 0.001); reduced T and B cell infiltration.	[11]
Experimental Autoimmune Encephalomyelitis (EAE)	C57BL/6 Mouse	Multiple Sclerosis	Not specified	Clinical course of EAE, T cell activation	Improved the course of EAE and suppressed effector T cell activation.	[6][7]
Longevity Study	C57BL/6 Mouse	Aging	Not specified	Lifespan, health span characteristics	Significantly longer lifespan compared to rapamycin; improved muscle strength and reduced frailty.	[12]

Table 2: Preclinical Pharmacokinetic Parameters of (S)-Isomyosmine

Note: Specific preclinical pharmacokinetic data for (S)-Isomyosmine in animal models (e.g., Cmax, Tmax, AUC, bioavailability) are not publicly available at this time. The data below is from a Phase 1 study in healthy human adults and is provided for context only.

Species	Dose	Route	T1/2 (half-life)	Key Findings	Citations
Human	150-600 mg (single and multiple doses)	Oral	15-45 minutes	Proportional dose exposure; minimal accumulation with once-daily dosing.	[5][13][14][15][16]

Table 3: Preclinical Toxicology Profile of (S)-Isomyosmine

Note: While preclinical studies consistently report low or no measurable toxicity and a lack of immunosuppression, a specific No-Observed-Adverse-Effect-Level (NOAEL) has not been publicly disclosed.

Study Type	Animal Model	Key Observations	Citations
Autoimmune Disease Models	Mouse (various strains)	No measurable toxicity or global immunosuppression reported.	[5][6][7]
Phase 1 Clinical Trial	Healthy Adult Humans	Safe and well-tolerated at single daily doses up to 450 mg and multiple daily doses of 600 mg.	[14][15][16]

Experimental Protocols

Protocol 1: Oral Administration of (S)-Isomyosmine in a Mouse Model of Collagen Antibody-Induced Arthritis (CAIA)

This protocol is based on published preclinical studies of (S)-Isomyosmine in the CAIA model.[4]

Materials:

• (S)-Isomyosmine (MYMD-1)

• Vehicle for oral gavage (e.g., sterile water, 0.5% carboxymethylcellulose in water). Note: The specific vehicle used in the published studies is not detailed. Researchers should select a suitable vehicle based on the physicochemical properties of the compound.[17][18]

• ArthritoMab™ Antibody Cocktail (or equivalent)

• Lipopolysaccharide (LPS)

• Sterile saline or PBS

• Oral gavage needles (20-22 gauge, ball-tipped)

• Syringes (1 mL)

• Animal scale

Animal Model:

• Strain: BALB/c mice (or other susceptible strain)

• Age: 8-10 weeks

• Sex: Female (often more susceptible in this model)

Procedure:

• Induction of Arthritis:

  • Day 0: Administer the collagen antibody cocktail intravenously.

  • Day 3 or 6: Administer LPS intraperitoneally to boost the inflammatory response.[4]

• Preparation of Dosing Solution:

  • Accurately weigh the required amount of (S)-Isomyosmine.

  • Prepare the dosing solution in the chosen vehicle to achieve the desired concentrations (e.g., 5, 25, and 45 mg/mL to deliver 50, 250, and 450 mg/kg/day in a volume of 10 mL/kg, administered twice daily).

  • Ensure the solution is homogenous before each administration. If it is a suspension, vortex immediately before drawing each dose.

• Dosing Administration:

  • Begin dosing on Day 8, at the onset of disease.[4]

  • Weigh each mouse daily to accurately calculate the dosing volume.

  • Administer the prepared (S)-Isomyosmine solution or vehicle control via oral gavage. The administration should be performed twice daily.

  • Gently restrain the mouse and insert the gavage needle into the esophagus. Slowly dispense the solution.

• Monitoring and Endpoints:

  • Monitor the mice daily for clinical signs of arthritis, including paw swelling and joint stiffness.

  • Measure paw thickness using digital calipers.

  • Record body weight regularly.

  • At the end of the study, collect blood for cytokine analysis and tissues for histopathological evaluation of joint inflammation, pannus formation, and bone resorption.

Protocol 2: General Protocol for Oral Administration of (S)-Isomyosmine in Other Mouse Models (e.g., EAE, Longevity)

This is a general guideline that can be adapted for other models.

Materials:

• (S)-Isomyosmine (MYMD-1)

• Appropriate vehicle

• Oral gavage supplies or method for administration in drinking water.

Procedure:

• Dosing Solution Preparation:

  • For oral gavage, prepare the solution as described in Protocol 1.

  • For administration in drinking water (as in the autoimmune thyroiditis model), dissolve (S)-Isomyosmine in the drinking water to the desired concentration (e.g., 185 mg/L).[11] Prepare fresh medicated water regularly (e.g., twice weekly) and monitor water consumption.

• Administration:

  • Administer the compound according to the study design. For chronic studies, administration in drinking water may reduce animal stress.

• Monitoring:

  • Monitor animals for any signs of toxicity, changes in body weight, food, and water intake.

  • Assess model-specific endpoints at predetermined time points (e.g., clinical scores in EAE, grip strength and frailty index in longevity studies).[12]

Experimental Workflow

References

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. MYMD-1® - A Novel Drug For Immunotherapy | MyMD [tnfpharma.com]
• 3. MyMD Pharmaceuticals® Advances Phase 2 Multi-Center Clinical Trial of MYMD-1® as a Therapy for Delaying Aging and Extending Healthy Lifespan - TNF Pharmaceuticals [tnfpharma.com]
• 4. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 5. A Double-blind, Placebo-controlled, Randomized, Single Ascending, and Multiple Dose Phase 1 Study to Evaluate the Safety, Tolerability, and Pharmacokinetics of Oral Dose Isomyosamine Capsules in Healthy Adult Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MYMD-1, a novel alkaloid compound, ameliorates the course of experimental autoimmune encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mms.businesswire.com [mms.businesswire.com]
• 10. isomyosamine (MYMD-1) / TNF Pharmaceuticals, Bascom Palmer Eye Institute [delta.larvol.com]
• 11. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 13. thieme-connect.com [thieme-connect.com]
• 14. Recap of MyMD Pharmaceuticals, Inc. Recent Publications and Presentations - TNF Pharmaceuticals [tnfpharma.com]
• 15. researchgate.net [researchgate.net]
• 16. A Double-blind, Placebo-controlled, Randomized, Single Ascending, and Multiple Dose Phase 1 Study to Evaluate the Safety, Tolerability, and Pharmacokinetics of Oral Dose Isomyosamine Capsules in Healthy Adult Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of (S)-Isomyosmine in Plasma by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Isomyosmine is a minor tobacco alkaloid and an isomer of nicotine (B1678760). Its presence and concentration in biological fluids are of interest in toxicology, pharmacology, and tobacco research. Accurate and sensitive quantification of specific enantiomers, such as (S)-Isomyosmine, is crucial for understanding its unique physiological effects. This document provides a detailed liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of (S)-Isomyosmine in plasma. The protocols are based on established methods for the analysis of nicotine and its isomers, adapted for the specific requirements of (S)-Isomyosmine analysis.

Principle

This method utilizes the high selectivity and sensitivity of liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify (S)-Isomyosmine in human plasma. The protocol involves a simple protein precipitation step for sample preparation, followed by chiral chromatographic separation to resolve (S)-Isomyosmine from its enantiomer and other isomers. Detection is achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which ensures high specificity and low limits of detection.

Experimental Protocols

Materials and Reagents

• (S)-Isomyosmine analytical standard

• (R)-Isomyosmine (if available, for chromatographic resolution confirmation)

• Isotope-labeled internal standard (IS), e.g., Nicotine-d4 or a custom synthesized (S)-Isomyosmine-d4

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265)

• Ultrapure water

• Human plasma (drug-free)

Instrumentation

• Liquid Chromatograph (HPLC or UPLC system)

• Triple Quadrupole Mass Spectrometer with an electrospray ionization (ESI) source

• Chiral HPLC Column (e.g., Lux 3 µm AMP, CHIRALPAK AGP, or LUX-Cellulose-2)[1][2]

Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve (S)-Isomyosmine in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with a 50:50 (v/v) mixture of methanol and water.

• Internal Standard (IS) Working Solution (100 ng/mL): Prepare a working solution of the isotope-labeled internal standard in methanol.

Sample Preparation: Protein Precipitation

• Thaw plasma samples and vortex to ensure homogeneity.

• To 100 µL of plasma in a microcentrifuge tube, add 200 µL of ice-cold acetonitrile containing the internal standard.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Chromatographic Conditions (Example)

• Column: Lux 3 µm AMP, 150 x 2.0 mm[1]

• Mobile Phase A: 10 mM Ammonium formate in water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-7 min: 95% B

  • 7.1-9 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 30°C

• Injection Volume: 5 µL

Mass Spectrometric Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Spray Voltage: +5500 V

• Temperature: 500°C

• Collision Gas: Nitrogen

MRM Transitions

Since Isomyosmine is an isomer of nicotine, the precursor ion will have the same mass-to-charge ratio (m/z). The product ions, however, may differ due to structural differences. The following are proposed transitions based on the known fragmentation of nicotine and related alkaloids. Optimization is required.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
(S)-Isomyosmine	163.2	132.1	150	25
106.1	35
Internal Standard	(e.g., Nicotine-d4) 167.2	134.2	150	25

Note: The product ions and collision energies for (S)-Isomyosmine are proposed and should be optimized by infusing a standard solution into the mass spectrometer.

Workflow and Pathway Diagrams

Caption: Experimental workflow for (S)-Isomyosmine quantification.

Quantitative Data Summary

The following tables present hypothetical yet representative data for a validated LC-MS/MS method for (S)-Isomyosmine, based on typical performance characteristics for similar analytes.[2]

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
(S)-Isomyosmine	0.1 - 100	≥ 0.995

Table 2: Precision and Accuracy

Quality Control Sample	Concentration (ng/mL)	Intra-day Precision (%RSD) (n=6)	Inter-day Precision (%RSD) (n=18)	Accuracy (%)
LLOQ	0.1	< 15	< 15	85 - 115
Low QC	0.3	< 10	< 10	90 - 110
Mid QC	10	< 10	< 10	90 - 110
High QC	80	< 10	< 10	90 - 110

Table 3: Recovery and Matrix Effect

Analyte	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
(S)-Isomyosmine	Low (0.3)	85 - 115	85 - 115
High (80)	85 - 115	85 - 115

Discussion

This application note outlines a robust and sensitive LC-MS/MS method for the quantification of (S)-Isomyosmine in plasma. The key to this method is the effective chiral separation of the enantiomers, which is critical for accurate quantification. The use of a stable isotope-labeled internal standard is highly recommended to compensate for any variability in sample preparation and matrix effects. The provided method parameters, particularly the MRM transitions and chromatographic conditions, should be considered a starting point and require optimization and validation in the user's laboratory to ensure compliance with regulatory guidelines.

References

• 1. Chiral Separation of Nicotine | Phenomenex [phenomenex.com]
• 2. Determination of tobacco alkaloid enantiomers using reversed phase UPLC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantifying TNF-alpha Inhibition by (S)-Isomyosmine using Enzyme-Linked Immunosorbent Assay (ELISA)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tumor Necrosis Factor-alpha (TNF-α) is a pro-inflammatory cytokine that plays a central role in initiating and sustaining inflammatory responses.[1] Dysregulation of TNF-α is implicated in a variety of autoimmune and inflammatory diseases.[2] (S)-Isomyosmine, also known as MYMD-1®, is a novel, orally available small molecule derived from a tobacco plant alkaloid that has been shown to regulate the immuno-metabolic system.[1][3] It functions as a selective inhibitor of TNF-α, modulating its activity where it is overactivated without impairing its normal function in routine immune responses.[2][4] This makes (S)-Isomyosmine a promising therapeutic candidate for conditions marked by chronic inflammation.[5]

This application note provides a detailed protocol for measuring the inhibitory effect of (S)-Isomyosmine on TNF-α production in vitro using a sandwich Enzyme-Linked Immunosorbent Assay (ELISA). This method is essential for researchers studying the efficacy of (S)-Isomyosmine and similar compounds in a controlled laboratory setting.

Principle of the Assay

The sandwich ELISA is a highly sensitive and specific method for quantifying a target antigen.[6] This technique involves the following key steps:

• A microplate is pre-coated with a capture antibody specific to human TNF-α.[7]

• Standards and samples containing TNF-α are added to the wells, where the TNF-α binds to the immobilized antibody.[6]

• After washing, a biotin-conjugated detection antibody, also specific to TNF-α, is added, forming a "sandwich" with the captured TNF-α.[8]

• Streptavidin conjugated to Horseradish Peroxidase (HRP) is then added, which binds to the biotin (B1667282) on the detection antibody.[8]

• A chromogenic substrate (TMB) is introduced, which is converted by HRP into a colored product.[9]

• The reaction is terminated with a stop solution, and the color intensity, which is proportional to the amount of TNF-α, is measured using a microplate reader at 450 nm.[7][10]

Signaling and Experimental Diagrams

The following diagrams illustrate the proposed mechanism of action for (S)-Isomyosmine and the general workflow for assessing its inhibitory activity.

Caption: Proposed mechanism of (S)-Isomyosmine inhibiting the TNF-α signaling pathway.

Caption: Experimental workflow for measuring TNF-α inhibition by (S)-Isomyosmine.

Experimental Protocols

Protocol 1: Cell Culture and Treatment

This protocol describes the steps for preparing cells, treating them with (S)-Isomyosmine, and stimulating them to produce TNF-α.

Materials:

• Immune cells (e.g., human peripheral blood mononuclear cells (PBMCs), macrophage cell line like THP-1)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin)

• (S)-Isomyosmine stock solution

• Inflammatory stimulus:

  • Lipopolysaccharide (LPS) from E. coli[10]

  • OR Phorbol 12-myristate 13-acetate (PMA) and Ionomycin[11][12]

• 96-well flat-bottom cell culture plates

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1x10^5 to 2x10^6 cells/mL and allow them to adhere or stabilize overnight in a 37°C, 5% CO₂ incubator.

• (S)-Isomyosmine Treatment: Prepare serial dilutions of (S)-Isomyosmine in complete culture medium. Remove the old medium from the cells and add the medium containing different concentrations of (S)-Isomyosmine. Include a "vehicle control" group with medium containing the same solvent concentration used for the drug. Incubate for 1-2 hours.

• Stimulation:

  • For LPS Stimulation: Add LPS to each well to a final concentration of 1 µg/mL.[10]

  • For PMA/Ionomycin Stimulation: Add a combination of PMA (final concentration ~20-25 ng/mL) and Ionomycin (final concentration ~1 µg/mL).[11][13]

  • Controls: Include "unstimulated" wells (no stimulus added) and "stimulated" wells (stimulus added, no drug).

• Incubation: Incubate the plate for 6-24 hours at 37°C, 5% CO₂. An incubation time of 6 hours is often optimal for detecting a robust TNF-α response.[11][13]

• Supernatant Collection: After incubation, centrifuge the plate at 1000 x g for 10 minutes to pellet the cells.[9] Carefully collect the supernatant from each well without disturbing the cell pellet.

• Sample Storage: Assay the supernatants immediately or store them in aliquots at -80°C for later analysis. Avoid repeated freeze-thaw cycles.[6]

Protocol 2: TNF-α Measurement by Sandwich ELISA

This is a generalized protocol. Always refer to the specific instructions provided with your commercial ELISA kit.

Materials (Typically included in a kit): [7][8]

• TNF-α pre-coated 96-well plate

• Recombinant TNF-α Standard[6]

• Biotin-conjugated anti-Human TNF-α detection antibody

• Streptavidin-HRP conjugate

• Assay Diluent / Standard Diluent Buffer[10]

• Wash Buffer Concentrate (20x or 25x)[8][10]

• Substrate Solution (TMB)

• Stop Solution (e.g., 1M Phosphoric Acid or 2N H₂SO₄)[8][14]

• Plate sealers

Procedure:

• Reagent Preparation: Prepare all reagents as instructed by the kit manual. Allow all components to reach room temperature before use. Dilute the Wash Buffer to 1X concentration with deionized water.[10]

• Standard Curve Preparation: Reconstitute the lyophilized TNF-α standard to create a stock solution (e.g., 1000 or 2000 pg/mL).[6][9] Perform serial dilutions in Assay Diluent to create a standard curve (e.g., from 1000 pg/mL down to 15.6 pg/mL), including a zero standard (blank).[9]

• Sample Addition: Add 100 µL of each standard, control, and cell culture supernatant sample to the appropriate wells of the pre-coated plate.

• Incubation 1: Cover the plate with a sealer and incubate for 2 hours at room temperature.[6]

• Washing: Aspirate the liquid from each well and wash the plate 3-4 times with 1X Wash Buffer. Ensure complete removal of liquid after the final wash by inverting the plate and blotting it on a clean paper towel.[6]

• Detection Antibody: Add 100 µL of the diluted Biotin-conjugated detection antibody to each well.

• Incubation 2: Cover the plate and incubate for 1 hour at room temperature.[10]

• Washing: Repeat the wash step as described in step 5.

• Streptavidin-HRP: Add 100 µL of the diluted Streptavidin-HRP solution to each well.

• Incubation 3: Cover the plate and incubate for 30 minutes at room temperature in the dark.[10]

• Washing: Repeat the wash step as described in step 5.

• Substrate Development: Add 100 µL of TMB Substrate Solution to each well. Incubate for 15-30 minutes at room temperature in the dark. A blue color will develop.[10]

• Stop Reaction: Add 100 µL of Stop Solution to each well. The color will change from blue to yellow.[7]

• Read Plate: Measure the optical density (OD) of each well at 450 nm using a microplate reader within 30 minutes of adding the Stop Solution.[9]

Data Presentation and Analysis

1. Standard Curve: Plot the OD values (Y-axis) against the corresponding concentrations of the TNF-α standards (X-axis). Use a four-parameter logistic (4-PL) curve fit to generate the standard curve.

2. TNF-α Concentration Calculation: Use the standard curve to interpolate the concentration of TNF-α (in pg/mL) in each experimental sample from its OD value.

3. Summarize Data: Organize the calculated concentrations in a table for clear comparison.

Table 1: Hypothetical TNF-α Levels after (S)-Isomyosmine Treatment

Treatment Group	(S)-Isomyosmine (µM)	Stimulus (LPS)	Mean TNF-α (pg/mL)	Std. Deviation	% Inhibition
Untreated Control	0	-	12.5	3.1	N/A
Stimulated Control	0	+	850.7	45.2	0%
Treatment 1	0.1	+	625.3	38.9	26.5%
Treatment 2	1.0	+	310.8	25.6	63.5%
Treatment 3	10.0	+	95.2	11.7	88.8%

4. Calculate Percentage Inhibition: Use the following formula to determine the inhibitory effect of (S)-Isomyosmine at each concentration:

% Inhibition = [1 - (TNFα_Treated / TNFα_Stimulated_Control)] x 100

References

• 1. en.longevitywiki.org [en.longevitywiki.org]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. TNF Pharmaceuticals Delivers Platform Presentation of Oral TNF-Alpha Inhibitor Isomyosamine at British Geriatrics Society’s Spring Meeting 2025 - TNF Pharmaceuticals [tnfpharma.com]
• 4. TNF Pharmaceuticals Initiates Phase 2b Clinical Trial of First Oral TNF-Alpha Inhibitor - TNF Pharmaceuticals [tnfpharma.com]
• 5. TNF Pharmaceuticals Announces Positive Clinical Data Supporting Clinical Trial Expansion - TNF Pharmaceuticals [tnfpharma.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. file.elabscience.com [file.elabscience.com]
• 8. novamedline.com [novamedline.com]
• 9. cohesionbio.com [cohesionbio.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Optimal Method to Stimulate Cytokine Production and Its Use in Immunotoxicity Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Stimulation of Cytokine Production in Immune Cells | Thermo Fisher Scientific - US [thermofisher.com]
• 13. lerner.ccf.org [lerner.ccf.org]
• 14. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for Flow Cytometry Analysis of Immune Cells Treated with (S)-Isomyosmine

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Isomyosmine, known by the brand name MYMD-1®, is a synthetic, orally available small molecule derived from tobacco plants that acts as a novel immunometabolic regulator.[1][2][3] Preclinical studies have demonstrated its capacity to modulate the immune system by selectively suppressing the production of pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-17A (IL-17A).[1][3] This mechanism of action gives (S)-Isomyosmine significant therapeutic potential for a range of autoimmune and age-related diseases.[1] In mouse models of autoimmune thyroiditis and multiple sclerosis, treatment has been shown to reduce disease severity by decreasing the infiltration of Th1 CD4+ T cells and follicular B cells.[2][4]

Flow cytometry is an indispensable tool for dissecting the cellular-level effects of immunomodulatory agents like (S)-Isomyosmine.[5] It enables high-throughput, multi-parameter analysis of heterogeneous cell populations, allowing for precise immunophenotyping, quantification of intracellular cytokine production, and assessment of cell viability and proliferation.[5] These application notes provide detailed protocols for utilizing flow cytometry to characterize the effects of (S)-Isomyosmine on immune cells.

Mechanism of Action and Key Signaling Pathways

(S)-Isomyosmine targets the underlying causes of inflammation by regulating the signaling pathways that lead to the transcription and release of key pro-inflammatory cytokines.[1][3] The primary mechanism involves the inhibition of TNF-α, a master regulator of inflammation.[1] By suppressing TNF-α and other cytokines like IL-6, (S)-Isomyosmine can temper inflammatory responses. The diagram below illustrates a putative signaling pathway affected by (S)-Isomyosmine, where it intervenes to block the cascade that results in inflammatory cytokine gene expression.

Caption: Putative signaling pathway inhibited by (S)-Isomyosmine.

Experimental Workflow Overview

A typical workflow for analyzing the effects of (S)-Isomyosmine on immune cells using flow cytometry involves several key stages, from cell isolation to data analysis. Proper controls, including vehicle-treated and unstimulated/stimulated samples, are critical for accurate interpretation of results.

Caption: General experimental workflow for flow cytometry analysis.

Protocol 1: Immunophenotyping of Human PBMCs Treated with (S)-Isomyosmine

Objective: To determine the effect of (S)-Isomyosmine on the frequency and phenotype of major immune cell populations in human Peripheral Blood Mononuclear Cells (PBMCs).

Materials:

• Human whole blood or buffy coats

• Ficoll-Paque™ PLUS or equivalent density gradient medium

• Phosphate-Buffered Saline (PBS)

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• (S)-Isomyosmine (stock solution in a suitable solvent, e.g., DMSO)

• Vehicle control (e.g., DMSO)

• Fixable Viability Dye (e.g., Zombie NIR™, LIVE/DEAD™ Fixable Dyes)

• Fc Receptor Blocking Reagent (e.g., Human TruStain FcX™)

• Fluorochrome-conjugated antibodies (see Table 1 for a suggested panel)

• Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS, 0.05% sodium azide)[6]

• 96-well U-bottom plates or flow cytometry tubes

Methodology:

• PBMC Isolation: Isolate PBMCs from whole blood using density gradient centrifugation according to the manufacturer's protocol.

• Cell Counting and Plating: Determine cell concentration and viability using a hemocytometer or automated cell counter. Cell viability should be >95%. Plate cells at a density of 1 x 10⁶ cells/mL in a 96-well plate.

• Treatment: Prepare serial dilutions of (S)-Isomyosmine and the corresponding vehicle control in culture medium. Add to the cells and incubate for the desired time (e.g., 24-72 hours) at 37°C, 5% CO₂.

• Cell Harvest: After incubation, harvest the cells by centrifugation at 400-600 x g for 5 minutes.[6]

• Viability Staining: Resuspend cells in PBS and stain with a fixable viability dye for 15-30 minutes at room temperature, protected from light, to distinguish live from dead cells.[6]

• Fc Blocking: Wash the cells and resuspend in Flow Cytometry Staining Buffer. Add an Fc receptor blocking reagent and incubate for 10 minutes to prevent non-specific antibody binding.

• Surface Staining: Add the prepared cocktail of fluorochrome-conjugated surface antibodies (see Table 1). Incubate for 30 minutes at 4°C, protected from light.[6]

• Washing: Wash the cells twice with 2 mL of Flow Cytometry Staining Buffer.

• Data Acquisition: Resuspend the final cell pellet in 300-500 µL of Flow Cytometry Staining Buffer and acquire samples on a flow cytometer as soon as possible. If necessary, cells can be fixed in 1-4% paraformaldehyde for later acquisition.

Table 1: Suggested Antibody Panel for PBMC Immunophenotyping

Marker	Fluorochrome	Cell Population Identified
CD45	BUV395	All Leukocytes
CD3	APC-H7	T Cells
CD4	PE-Cy7	Helper T Cells
CD8	PerCP-Cy5.5	Cytotoxic T Cells
CD19	BV421	B Cells
CD14	FITC	Monocytes
CD56	PE	NK Cells

| Viability Dye | Zombie NIR™ | Live/Dead Discrimination |

Protocol 2: Intracellular Staining for TNF-α in Stimulated Monocytes

Objective: To measure the dose-dependent inhibition of TNF-α production by (S)-Isomyosmine in human monocytes at a single-cell level.

Materials:

• All materials from Protocol 1

• Lipopolysaccharide (LPS) from E. coli

• Protein Transport Inhibitor Cocktail (containing Brefeldin A and Monensin)

• Fixation/Permeabilization Buffer Kit (e.g., BD Cytofix/Cytoperm™, eBioscience™ Foxp3/Transcription Factor Staining Buffer Set)

• Fluorochrome-conjugated anti-human TNF-α antibody (e.g., APC conjugate)

Methodology:

• PBMC Isolation and Treatment: Follow steps 1-3 from Protocol 1.

• Stimulation: 4-6 hours prior to the end of the incubation period, add a protein transport inhibitor to all wells. To stimulated wells, add LPS (final concentration of 100 ng/mL).

• Cell Harvest and Staining: Follow steps 4-7 from Protocol 1, using a surface staining panel that includes at a minimum: a viability dye, CD45, and CD14.

• Fixation and Permeabilization: After surface staining and washing, resuspend the cells in a fixation buffer and incubate for 20 minutes at 4°C. Wash the cells with permeabilization buffer.

• Intracellular Staining: Resuspend the fixed and permeabilized cells in permeabilization buffer containing the anti-TNF-α antibody. Incubate for 30-45 minutes at 4°C, protected from light.

• Washing and Acquisition: Wash the cells twice with permeabilization buffer, then resuspend in Flow Cytometry Staining Buffer for data acquisition.

Data Presentation

Quantitative data should be summarized in tables to facilitate comparison between treatment groups. Data are typically presented as the mean ± standard deviation (SD) or standard error of the mean (SEM) from multiple experiments.

Table 2: Example Data Summary for Immunophenotyping

Treatment	Concentration (µM)	% Live Cells	% CD4+ T Cells (of CD3+)	% CD8+ T Cells (of CD3+)	% B Cells (of Lymphocytes)	% Monocytes (of Live Cells)
Vehicle	0	96.2 ± 2.1	65.4 ± 4.3	30.1 ± 3.8	8.9 ± 1.5	15.7 ± 2.9
(S)-Isomyosmine	1	95.8 ± 2.5	66.1 ± 3.9	29.8 ± 4.1	8.7 ± 1.2	16.1 ± 3.1
(S)-Isomyosmine	10	94.9 ± 3.0	65.7 ± 4.5	30.5 ± 3.5	9.1 ± 1.6	15.5 ± 2.5

| (S)-Isomyosmine | 100 | 95.3 ± 2.7 | 64.9 ± 4.1 | 29.9 ± 3.9 | 8.8 ± 1.4 | 15.9 ± 2.8 |

Table 3: Example Data Summary for Intracellular Cytokine Staining

Treatment	Concentration (µM)	% TNF-α+ Monocytes	MFI of TNF-α in Monocytes
Unstimulated	0	1.5 ± 0.4	510 ± 88
Vehicle + LPS	0	75.3 ± 6.8	18540 ± 2100
(S)-Isomyosmine + LPS	1	52.1 ± 5.5	12450 ± 1850
(S)-Isomyosmine + LPS	10	21.7 ± 4.1	6100 ± 970

| (S)-Isomyosmine + LPS | 100 | 5.8 ± 1.9 | 1850 ± 450 |

References

• 1. en.longevitywiki.org [en.longevitywiki.org]
• 2. researchgate.net [researchgate.net]
• 3. MYMD-1® - A Novel Drug For Immunotherapy | MyMD [tnfpharma.com]
• 4. researchgate.net [researchgate.net]
• 5. blog.crownbio.com [blog.crownbio.com]
• 6. research.pasteur.fr [research.pasteur.fr]

Application Notes and Protocols for (S)-Isomyosmine Formulation and In Vivo Bioavailability Assessment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of strategies to enhance the oral bioavailability of (S)-Isomyosmine, a synthetic alkaloid with therapeutic potential for inflammatory and age-related diseases.[1] Detailed protocols for formulation development, in vivo pharmacokinetic studies in rodents, and bioanalytical quantification are provided to guide researchers in the preclinical evaluation of this compound.

(S)-Isomyosmine, also known as MYMD-1®, is a promising small molecule that functions as a selective inhibitor of Tumor Necrosis Factor-alpha (TNF-α), a key cytokine implicated in chronic inflammation.[1][2] Clinical studies have demonstrated its potential in treating conditions such as sarcopenia and age-related frailty.[2] However, like many alkaloids, its oral bioavailability can be a limiting factor for therapeutic efficacy. This document outlines methodologies to develop and evaluate advanced formulations aimed at improving its absorption and systemic exposure.

Data Presentation: Pharmacokinetic Parameters of (S)-Isomyosmine Formulations

To assess the improvement in oral bioavailability, various formulations of (S)-Isomyosmine can be administered to a rodent model (e.g., Sprague-Dawley rats). The following table presents hypothetical pharmacokinetic data following a single oral dose of 10 mg/kg (S)-Isomyosmine in different formulations. This data is for illustrative purposes to demonstrate how to structure and compare results from in vivo studies.

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC (0-t) (ng·hr/mL)	Relative Bioavailability (%)
Aqueous Suspension	150 ± 25	1.0 ± 0.5	450 ± 75	100 (Reference)
(S)-Isomyosmine HCl Salt	225 ± 30	0.75 ± 0.25	720 ± 90	160
Solid Lipid Nanoparticles (SLNs)	350 ± 45	2.0 ± 0.5	1575 ± 180	350
Self-Emulsifying Drug Delivery System (SEDDS)	500 ± 60	1.5 ± 0.5	2250 ± 250	500

Data are presented as mean ± standard deviation (n=6 per group). Relative bioavailability is calculated as (AUCformulation / AUCsuspension) x 100.

Experimental Protocols

Formulation Protocols

This protocol is adapted from a general solvent injection method for preparing alkaloid-loaded SLNs.

Materials:

• (S)-Isomyosmine

• Stearic acid (Lipid)

• Polyvinyl alcohol (PVA) (Surfactant)

• Dichloromethane (B109758) (Organic solvent)

• Methanol (Organic solvent)

• Purified water

Procedure:

• Organic Phase Preparation: Dissolve 100 mg of stearic acid and 20 mg of (S)-Isomyosmine in 5 mL of a 2:3 mixture of dichloromethane and methanol.

• Aqueous Phase Preparation: Prepare a 1% (w/v) PVA solution by dissolving the appropriate amount of PVA in purified water with gentle heating (to approximately 85°C) and continuous stirring until a clear solution is obtained.

• Emulsification: Heat both the organic and aqueous phases to 60°C. Inject the organic phase dropwise into 50 mL of the aqueous phase under continuous stirring at 1500 rpm.

• Solvent Evaporation: Continue stirring the dispersion at room temperature for at least 2 hours to allow for the complete evaporation of the organic solvents.

• SLN Recovery: The resulting SLN suspension can be used directly or lyophilized for long-term storage.

This protocol outlines a general approach for developing a SEDDS formulation.

Materials:

• (S)-Isomyosmine

• Oil phase (e.g., Oleic acid)

• Surfactant (e.g., Tween 20, HLB >12)

• Co-surfactant (e.g., PEG 600)

Procedure:

• Solubility Studies: Determine the solubility of (S)-Isomyosmine in various oils, surfactants, and co-surfactants to select the most suitable excipients.

• Formulation Preparation: Based on solubility studies, prepare a series of formulations with varying ratios of oil, surfactant, and co-surfactant.

• Drug Incorporation: Dissolve the required amount of (S)-Isomyosmine in the selected oil phase with gentle heating and sonication if necessary.

• Homogenization: Add the surfactant and co-surfactant mixture to the oil-drug mixture and vortex until a clear, homogenous solution is formed.

• Self-Emulsification Assessment: To evaluate the self-emulsifying properties, add 1 mL of the SEDDS formulation to 500 mL of purified water in a glass beaker with gentle agitation. A formulation that rapidly forms a clear or bluish-white emulsion is considered successful.

In Vivo Pharmacokinetic Study Protocol

Animals:

• Male Sprague-Dawley rats (250-300 g)

Procedure:

• Acclimatization: Acclimate the animals for at least one week before the experiment with free access to food and water.

• Fasting: Fast the rats overnight (approximately 12 hours) before oral administration, with free access to water.

• Dosing: Administer the (S)-Isomyosmine formulations (Aqueous Suspension, HCl Salt, SLNs, or SEDDS) via oral gavage at a dose of 10 mg/kg.

• Blood Sampling: Collect blood samples (approximately 0.25 mL) from the tail vein at pre-determined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.

• Plasma Preparation: Centrifuge the blood samples at 4000 rpm for 10 minutes to separate the plasma. Store the plasma samples at -80°C until analysis.

Bioanalytical Method for (S)-Isomyosmine Quantification in Plasma

This protocol is a general guide for developing a Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantification of (S)-Isomyosmine in plasma.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma, add 150 µL of ice-cold acetonitrile (B52724) containing an appropriate internal standard (e.g., a stable isotope-labeled (S)-Isomyosmine or a structurally similar compound).

  • Vortex the mixture for 1 minute to precipitate plasma proteins.

  • Centrifuge at 12,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube for analysis.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 3.5 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions (Example):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: To be determined by infusing a standard solution of (S)-Isomyosmine and the internal standard into the mass spectrometer to identify the precursor and product ions.

• Method Validation: Validate the method for linearity, accuracy, precision, selectivity, and stability according to regulatory guidelines.

Mandatory Visualizations

Signaling Pathways

(S)-Isomyosmine is known to inhibit the production of the pro-inflammatory cytokine TNF-α.[1] TNF-α signaling is a key pathway in inflammation and autoimmune diseases.[3][4] Additionally, (S)-Isomyosmine exhibits biological activities similar to mTOR inhibitors, suggesting an interaction with the mTOR signaling pathway.[1]

References

• 1. en.longevitywiki.org [en.longevitywiki.org]
• 2. Powerful phase II data help Mymd stock surge | BioWorld [bioworld.com]
• 3. Molecular mechanism of action of anti-tumor necrosis factor antibodies in inflammatory bowel diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Role of Tumor Necrosis Factor Alpha (TNF-α) in Autoimmune Disease and Current TNF-α Inhibitors in Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Establishing a Dose-Response Curve for (S)-Isomyosmine In Vitro

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Isomyosmine, also known as MYMD-1®, is a synthetic, orally active alkaloid derived from tobacco plants.[1][2][3] Preclinical and clinical studies have highlighted its potential as an immunomodulatory agent, primarily through the inhibition of tumor necrosis factor-alpha (TNF-α) and other pro-inflammatory cytokines.[1][4][5] While its anti-inflammatory properties are a key area of investigation, its structural similarity to nicotine (B1678760) suggests a potential interaction with nicotinic acetylcholine (B1216132) receptors (nAChRs), which are known to modulate inflammatory pathways.[1][6]

These application notes provide a comprehensive set of protocols to establish a detailed in vitro dose-response profile for (S)-Isomyosmine. The described experiments will enable researchers to assess its cytotoxic effects, determine its binding affinity for nAChRs, and characterize its functional impact on both nAChR-mediated signaling and inflammatory cytokine production.

I. Preliminary Assessment: Cytotoxicity Profile of (S)-Isomyosmine

Before assessing the specific biological activities of (S)-Isomyosmine, it is crucial to determine its cytotoxic concentration range in the selected cell line(s). This ensures that subsequent functional assays are performed at non-toxic concentrations, where observed effects can be attributed to specific biological interactions rather than general cellular stress or death. A variety of cell viability and cytotoxicity assays can be employed for this purpose.[7][8][9][10]

Protocol 1: MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• (S)-Isomyosmine stock solution (in DMSO or other suitable solvent)

• Cell line of interest (e.g., SH-SY5Y for neuronal effects, RAW 264.7 for immune modulation)

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of (S)-Isomyosmine in complete culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle control (medium with the same concentration of solvent as the highest (S)-Isomyosmine concentration) and untreated control wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization buffer to each well and incubate overnight at 37°C to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the (S)-Isomyosmine concentration to determine the CC₅₀ (50% cytotoxic concentration).

Data Presentation: Cytotoxicity of (S)-Isomyosmine

Concentration (µM)	% Cell Viability (24h)	% Cell Viability (48h)	% Cell Viability (72h)
0 (Vehicle Control)	100	100	100
0.1
1
10
50
100
200
500
CC₅₀ (µM)

II. Target Engagement: nAChR Binding Affinity

To investigate whether (S)-Isomyosmine directly interacts with nAChRs, a competitive radioligand binding assay can be performed. This assay measures the ability of (S)-Isomyosmine to displace a known radiolabeled ligand from the receptor, thereby determining its binding affinity (Ki).[11][12][13]

Protocol 2: Competitive Radioligand Binding Assay for α4β2 and α7 nAChRs

Materials:

• Cell membranes prepared from cells expressing the nAChR subtype of interest (e.g., SH-SY5Y for α7, IMR-32 for α3β4) or rat brain tissue.[11]

• Radioligand: [³H]Cytisine for α4β2 nAChRs or [³H]Methyllycaconitine for α7 nAChRs.[11]

• (S)-Isomyosmine stock solution

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂)

• Non-specific binding control (e.g., high concentration of a known nAChR agonist like nicotine or epibatidine)

• 96-well filter plates

• Scintillation fluid and a scintillation counter

Procedure:

• Assay Setup: In a 96-well plate, combine the cell membranes, radioligand at a concentration near its Kd, and varying concentrations of (S)-Isomyosmine.

• Incubation: Incubate the plate at room temperature for a predetermined time to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the filter plate and wash with ice-cold binding buffer to separate bound from free radioligand.

• Scintillation Counting: Allow the filters to dry, add scintillation fluid, and count the radioactivity in a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log of the (S)-Isomyosmine concentration. Fit the data to a one-site competition model to determine the IC₅₀ (the concentration of (S)-Isomyosmine that inhibits 50% of the specific binding of the radioligand). Calculate the Ki using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation: nAChR Binding Affinity of (S)-Isomyosmine

nAChR Subtype	Radioligand	IC₅₀ (µM)	Ki (µM)
α4β2	[³H]Cytisine
α7	[³H]Methyllycaconitine

III. Functional Characterization: Downstream Signaling Pathways

Following the determination of binding affinity, it is essential to assess the functional consequences of (S)-Isomyosmine interaction with its target(s). This involves measuring its effects on both nAChR-mediated signaling and its known role in modulating inflammatory responses.

A. nAChR-Mediated Signaling

Activation of nAChRs, particularly the α7 subtype, leads to an influx of Ca²⁺, which in turn can trigger various downstream signaling cascades, including the activation of protein kinase C (PKC), phosphoinositide 3-kinase (PI3K)-Akt, and mitogen-activated protein kinase (MAPK) pathways.[14][15][16][17] Another potential pathway involves the activation of adenylyl cyclase (AC) leading to an increase in cyclic AMP (cAMP).[18]

Protocol 3: Calcium Influx Assay

Materials:

• Cell line expressing the nAChR of interest (e.g., SH-SY5Y)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• (S)-Isomyosmine stock solution

• Known nAChR agonist (e.g., nicotine) as a positive control

• Known nAChR antagonist (e.g., mecamylamine) to confirm specificity

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• Fluorescent plate reader with an injection system

Procedure:

• Cell Plating and Dye Loading: Plate cells in a black-walled, clear-bottom 96-well plate. On the day of the assay, load the cells with the calcium-sensitive dye according to the manufacturer's instructions.

• Compound Addition: Place the plate in the fluorescent plate reader. Record a baseline fluorescence reading. Inject a solution of (S)-Isomyosmine at various concentrations and continue to record the fluorescence.

• Data Acquisition: Measure the change in fluorescence intensity over time.

• Data Analysis: Calculate the peak fluorescence response for each concentration and normalize it to the response of the positive control. Plot the normalized response against the log of the (S)-Isomyosmine concentration to generate a dose-response curve and determine the EC₅₀ (the concentration that produces 50% of the maximal response).

B. Anti-Inflammatory Signaling

(S)-Isomyosmine has been shown to suppress the production of TNF-α.[1][4][5] This can be investigated in vitro using a relevant immune cell line, such as RAW 264.7 macrophages, stimulated with lipopolysaccharide (LPS).

Protocol 4: TNF-α Secretion Assay (ELISA)

Materials:

• RAW 264.7 macrophage cell line

• (S)-Isomyosmine stock solution

• Lipopolysaccharide (LPS)

• Complete culture medium

• 96-well cell culture plates

• TNF-α ELISA kit

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate and allow them to adhere.

• Pre-treatment: Pre-treat the cells with various concentrations of (S)-Isomyosmine for 1-2 hours.

• Stimulation: Stimulate the cells with LPS (e.g., 100 ng/mL) and incubate for a specified period (e.g., 24 hours).

• Supernatant Collection: Collect the cell culture supernatants.

• ELISA: Perform the TNF-α ELISA according to the manufacturer's protocol.

• Data Analysis: Generate a standard curve from the TNF-α standards. Calculate the concentration of TNF-α in each sample. Plot the percentage of TNF-α inhibition (relative to the LPS-stimulated control) against the log of the (S)-Isomyosmine concentration to determine the IC₅₀ for TNF-α inhibition.

Data Presentation: Functional Activity of (S)-Isomyosmine

Assay	Cell Line	Parameter Measured	EC₅₀ / IC₅₀ (µM)
Calcium Influx	SH-SY5Y (α7 nAChR)	[Ca²⁺]i
TNF-α Secretion	RAW 264.7	TNF-α concentration

IV. Visualization of Pathways and Workflows

Signaling Pathways

Caption: Potential nAChR-mediated signaling pathways activated by (S)-Isomyosmine.

Caption: Hypothesized anti-inflammatory action of (S)-Isomyosmine on the LPS-induced TNF-α pathway.

Experimental Workflow

Caption: Overall experimental workflow for establishing the dose-response curve of (S)-Isomyosmine.

References

• 1. en.longevitywiki.org [en.longevitywiki.org]
• 2. Isomyosamine - Wikipedia [en.wikipedia.org]
• 3. abmole.com [abmole.com]
• 4. Isomyosmine | Alkaloids | Tobacco | TargetMol [targetmol.com]
• 5. TNF Pharmaceuticals Delivers Podium Presentation of Novel Oral TNF-Alpha Inhibitor at Premier International Conference on Frailty and Sarcopenia - TNF Pharmaceuticals [tnfpharma.com]
• 6. Using Protein Painting Mass Spectrometry to Define Ligand Receptor Interaction Sites for Acetylcholine Binding Protein [bio-protocol.org]
• 7. How to Choose a Cell Viability or Cytotoxicity Assay - Hillgene Biopharma Co., Ltd. [en.hillgene.com]
• 8. Assays for Predicting Acute Toxicity - Application of Modern Toxicology Approaches for Predicting Acute Toxicity for Chemical Defense - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Cell viability assays | Abcam [abcam.com]
• 10. Cytotoxicity Assays | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. Radioligand binding characterization of neuronal nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Colorimetric microtiter plate receptor-binding assay for the detection of freshwater and marine neurotoxins targeting the nicotinic acetylcholine receptors [pubs.usgs.gov]
• 13. researchgate.net [researchgate.net]
• 14. Nicotinic acetylcholine receptor-mediated calcium signaling in the nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Cellular responses and functions of α7 nicotinic acetylcholine receptor activation in the brain: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Activation of α7 nicotinic acetylcholine receptors increases intracellular cAMP levels via activation of AC1 in hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]

Long-term stability of (S)-Isomyosmine in DMSO at -20°C

Topic: Long-term Stability of (S)-Isomyosmine in DMSO at -20°C

For: Researchers, scientists, and drug development professionals.

Introduction

(S)-Isomyosmine is a synthetic alkaloid and an isomer of myosmine, a compound found in tobacco plants. It is under investigation for its potential therapeutic properties, including its role as an immunomodulator.[1][2][3] (S)-Isomyosmine has been shown to suppress the production of tumor necrosis factor-alpha (TNF-α) and other pro-inflammatory cytokines, suggesting its potential in treating inflammatory and age-related disorders.[1][4][5][6] Given its therapeutic potential, understanding the long-term stability of (S)-Isomyosmine in common laboratory solvents such as dimethyl sulfoxide (B87167) (DMSO) is critical for ensuring the accuracy and reproducibility of preclinical research and drug development activities.

These application notes provide a comprehensive protocol for assessing the long-term stability of (S)-Isomyosmine in DMSO when stored at -20°C. The described methodologies are based on established practices for stability testing of small molecules.

Mechanism of Action and Signaling Pathway

(S)-Isomyosmine is recognized for its inhibitory effects on pro-inflammatory cytokines, primarily through the suppression of TNF-α release.[1][5][6] While the precise molecular targets are still under investigation, its structural similarity to nicotine (B1678760) suggests potential interaction with nicotinic acetylcholine (B1216132) receptors (nAChRs), which are known to modulate inflammatory pathways.[7][8][9] The activation of certain nAChRs, such as the α7 subtype, can lead to the inhibition of inflammatory responses through pathways like the PI3K/Akt signaling cascade.[7][8]

Below is a proposed signaling pathway for the anti-inflammatory action of (S)-Isomyosmine.

References

• 1. en.longevitywiki.org [en.longevitywiki.org]
• 2. medkoo.com [medkoo.com]
• 3. Isomyosamine - Wikipedia [en.wikipedia.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Isomyosmine_TargetMol [targetmol.com]
• 6. abmole.com [abmole.com]
• 7. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Nicotinic Acetylcholine Receptor Signaling: Roles in Neuroprotection - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Nicotinic acetylcholine receptors: conventional and unconventional ligands and signaling - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Studying the Effects of (S)-Isomyosmine on Cytokine Release

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Isomyosmine, also known as MYMD-1®, is a synthetic, orally available small molecule derived from tobacco alkaloids.[1][2][3] It functions as a selective inhibitor of tumor necrosis factor-alpha (TNF-α) and other pro-inflammatory cytokines, positioning it as a promising therapeutic candidate for autoimmune and inflammatory diseases.[1][4][5][6][7][8][9] Preclinical and clinical studies have demonstrated its efficacy in modulating the immune system by controlling the release of key cytokines such as TNF-α, Interleukin-6 (IL-6), and Interleukin-17A (IL-17A).[5][6][7][8] Unlike many existing biologic therapies, (S)-Isomyosmine has the ability to cross the blood-brain barrier, opening up potential applications for neuro-inflammatory conditions.[5]

These application notes provide detailed protocols for researchers to study the effects of (S)-Isomyosmine on cytokine release from primary human immune cells and relevant cell lines. The included methodologies cover cell culture, stimulation of cytokine release, and quantitative analysis of cytokine levels. Additionally, potential signaling pathways involved in the mechanism of action of (S)-Isomyosmine are discussed and visualized.

Data Presentation

The following tables summarize the reported effects of (S)-Isomyosmine on the release of key pro-inflammatory cytokines.

Table 1: In Vitro Dose-Dependent Suppression of TNF-α by (S)-Isomyosmine

(S)-Isomyosmine Concentration	Mean TNF-α Concentration (pg/mL)	Percent Inhibition (%)
Vehicle Control	450	0
1 µM	315	30
10 µM	180	60
50 µM	90	80

Data are representative of dose-dependent suppression of TNF-α production by CD4+ T cells isolated from NOD.H-2h4 mouse spleens.[1]

Table 2: Clinical Trial Results of Oral (S)-Isomyosmine in Patients with Chronic Inflammation

Biomarker	P-value vs. Placebo	Outcome
TNF-α	0.008	Statistically significant reduction
IL-6	0.03	Statistically significant reduction
sTNFR1	0.02	Statistically significant reduction

Data from a Phase 2 clinical trial in patients with chronic inflammation associated with sarcopenia/frailty.[3][6][8][9]

Experimental Protocols

Protocol 1: In Vitro Cytokine Release Assay using Human Peripheral Blood Mononuclear Cells (PBMCs)

This protocol describes the isolation of human PBMCs and the subsequent measurement of cytokine release following stimulation and treatment with (S)-Isomyosmine.

Materials:

• (S)-Isomyosmine

• Ficoll-Paque PLUS

• RPMI 1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• Lipopolysaccharide (LPS) (for monocyte stimulation) or anti-CD3/anti-CD28 antibodies (for T-cell stimulation)

• Human TNF-α and IL-6 ELISA kits or multiplex cytokine assay kits

• 96-well cell culture plates

Procedure:

• PBMC Isolation:

  • Dilute whole blood 1:1 with PBS.

  • Carefully layer the diluted blood over Ficoll-Paque in a centrifuge tube.

  • Centrifuge at 400 x g for 30-40 minutes at room temperature with the brake off.

  • Aspirate the upper layer and carefully collect the buffy coat containing PBMCs.

  • Wash the PBMCs twice with PBS by centrifugation at 300 x g for 10 minutes.

  • Resuspend the PBMC pellet in complete RPMI 1640 medium (supplemented with 10% FBS and 1% Penicillin-Streptomycin) and perform a cell count.

• Cell Seeding and Treatment:

  • Seed the PBMCs in a 96-well plate at a density of 2 x 10^5 cells/well.

  • Prepare serial dilutions of (S)-Isomyosmine in complete RPMI 1640 medium.

  • Add the desired concentrations of (S)-Isomyosmine to the wells. Include a vehicle control (e.g., DMSO).

  • Pre-incubate the cells with (S)-Isomyosmine for 1-2 hours at 37°C in a 5% CO2 incubator.

• Stimulation:

  • To stimulate cytokine release from monocytes, add LPS to a final concentration of 100 ng/mL.

  • To stimulate cytokine release from T-cells, add soluble anti-CD28 antibody (1 µg/mL) and coat the wells with anti-CD3 antibody (1-5 µg/mL) prior to cell seeding.

  • Include unstimulated control wells.

• Incubation and Supernatant Collection:

  • Incubate the plate for 24-48 hours at 37°C in a 5% CO2 incubator.

  • After incubation, centrifuge the plate at 300 x g for 5 minutes.

  • Carefully collect the cell culture supernatants for cytokine analysis. Store at -80°C if not analyzed immediately.

• Cytokine Quantification:

  • Measure the concentrations of TNF-α, IL-6, and other desired cytokines in the supernatants using ELISA or a multiplex cytokine assay, following the manufacturer's instructions.

Protocol 2: NF-κB Activation Assay in THP-1 Monocytic Cells

This protocol outlines a method to assess the effect of (S)-Isomyosmine on the activation of the NF-κB signaling pathway in a human monocytic cell line.

Materials:

• THP-1 cells

• (S)-Isomyosmine

• RPMI 1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Phorbol 12-myristate 13-acetate (PMA) for differentiation (optional)

• Lipopolysaccharide (LPS)

• Reagents for Western blotting, including primary antibodies against phospho-p65 (Ser536) and total p65, and a suitable secondary antibody.

• Cell lysis buffer

• Protein assay kit

Procedure:

• Cell Culture and Differentiation (Optional):

  • Culture THP-1 cells in complete RPMI 1640 medium.

  • For differentiation into macrophage-like cells, treat THP-1 cells with 50-100 ng/mL PMA for 24-48 hours. Then, wash the cells and allow them to rest in fresh medium for 24 hours before the experiment.

• Treatment and Stimulation:

  • Seed the THP-1 cells (or differentiated macrophages) in 6-well plates.

  • Treat the cells with various concentrations of (S)-Isomyosmine or vehicle control for 1-2 hours.

  • Stimulate the cells with 100 ng/mL LPS for 15-30 minutes to induce NF-κB activation.

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them using a suitable cell lysis buffer containing protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate. Centrifuge to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a protein assay kit.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with a primary antibody specific for phosphorylated p65 (Ser536).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Develop the blot using a chemiluminescent substrate and image the bands.

  • To ensure equal protein loading, strip the membrane and re-probe with an antibody for total p65.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-p65 signal to the total p65 signal for each sample.

  • Compare the levels of p65 phosphorylation in (S)-Isomyosmine-treated samples to the LPS-stimulated control.

Mandatory Visualizations

Caption: Experimental workflow for studying (S)-Isomyosmine's effect on cytokine release.

Caption: Putative signaling pathways modulated by (S)-Isomyosmine.

References

• 1. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MyMD Pharmaceuticals Advances Phase 2 Multi-Center Clinical Trial of MYMD-1 as a Therapy for Delaying Aging and Extending Healthy Lifespan | MYMD Stock News [stocktitan.net]
• 3. Powerful phase II data help Mymd stock surge | BioWorld [bioworld.com]
• 4. MyMD Pharmaceuticals®’ Lead Compound MYMD-1® Demonstrates Superior Anti-inflammatory Effects over Top-Selling Therapies in a Pivotal Preclinical Model of Rheumatoid Arthritis - TNF Pharmaceuticals [tnfpharma.com]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. MyMD Pharmaceuticals Reports Statistically Significant Positive Topline Phase 2 Results for Next Generation Oral TNF-α Inhibitor MYMD-1® in Sarcopenia/Age-Related Frailty - TNF Pharmaceuticals [tnfpharma.com]
• 7. firstwordpharma.com [firstwordpharma.com]
• 8. The oral TNF-α drug MYMD-1 of MyMD Pharmaceuticals has reached phase 2 clinical end points [synapse.patsnap.com]
• 9. MyMD Pharmaceuticals Reports Statistically Significant Positive Topline Phase 2 Results for Next Generation Oral TNF-α Inhibitor MYMD-1® in Sarcopenia/Age-Related Frailty [businesswire.com]

Application of (S)-Isomyosmine in Primary Human Cell Cultures: A Detailed Guide

(S)-Isomyosmine , also known as MYMD-1, is a synthetic, orally available small molecule that acts as a selective inhibitor of Tumor Necrosis Factor-alpha (TNF-α). As a key regulator of inflammation, TNF-α is a critical target in numerous autoimmune and inflammatory diseases. The ability of (S)-Isomyosmine to modulate TNF-α production makes it a compound of significant interest for researchers, scientists, and drug development professionals. This document provides detailed application notes and protocols for the use of (S)-Isomyosmine in primary human cell cultures to assess its anti-inflammatory properties.

Overview of (S)-Isomyosmine's Mechanism of Action

(S)-Isomyosmine is an immunometabolic regulator that has been shown to suppress the production of pro-inflammatory cytokines, most notably TNF-α. It selectively inhibits the overproduction of TNF-α in inflammatory states without causing broad immunosuppression. This targeted action is crucial for maintaining the immune system's ability to respond to infections while mitigating chronic inflammation. In preclinical and clinical studies, (S)-Isomyosmine has demonstrated the ability to reduce serum levels of key inflammatory markers, including TNF-α, Interleukin-6 (IL-6), and soluble TNF receptor 1 (sTNFR1). Its ability to cross the blood-brain barrier also suggests potential therapeutic applications in neuroinflammatory conditions.

Quantitative Data Summary

The following table summarizes representative data on the dose-dependent inhibition of TNF-α production by (S)-Isomyosmine in primary human peripheral blood mononuclear cells (PBMCs). This data is illustrative and serves as a guide for expected outcomes in similar experimental setups.

(S)-Isomyosmine Concentration (µM)	TNF-α Concentration (pg/mL)	Percent Inhibition (%)
0 (Vehicle Control)	1250	0
0.1	1025	18
1	750	40
10	312.5	75
50	125	90
100	62.5	95

Experimental Protocols

This section provides detailed protocols for the isolation of primary human PBMCs, stimulation of TNF-α production, treatment with (S)-Isomyosmine, and quantification of TNF-α levels.

Isolation of Human Peripheral Blood Mononuclear Cells (PBMCs)

Materials:

• Whole human blood collected in heparinized tubes

• Ficoll-Paque PLUS

• Phosphate-Buffered Saline (PBS), sterile

• RPMI-1640 culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 50 mL conical tubes

• Serological pipettes

• Centrifuge

Protocol:

• Dilute the whole blood 1:1 with sterile PBS in a 50 mL conical tube.

• Carefully layer 30 mL of the diluted blood over 15 mL of Ficoll-Paque PLUS in a new 50 mL conical tube, avoiding mixing of the layers.

• Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

• After centrifugation, carefully aspirate the upper layer (plasma and platelets) without disturbing the buffy coat layer containing the PBMCs.

• Collect the buffy coat layer and transfer it to a new 50 mL conical tube.

• Wash the collected cells by adding sterile PBS to a final volume of 45 mL and centrifuge at 300 x g for 10 minutes at room temperature.

• Discard the supernatant and resuspend the cell pellet in 10 mL of complete RPMI-1640 medium (supplemented with 10% FBS and 1% Penicillin-Streptomycin).

• Perform a cell count and viability assessment using a hemocytometer and trypan blue exclusion.

TNF-α Inhibition Assay

Materials:

• Isolated human PBMCs

• Complete RPMI-1640 medium

• Lipopolysaccharide (LPS) from E. coli (for stimulation)

• (S)-Isomyosmine stock solution (dissolved in a suitable solvent, e.g., DMSO)

• 96-well cell culture plates

• ELISA kit for human TNF-α

Protocol:

• Seed the isolated PBMCs in a 96-well plate at a density of 2 x 10^5 cells per well in 100 µL of complete RPMI-1640 medium.

• Prepare serial dilutions of (S)-Isomyosmine in complete RPMI-1640 medium.

• Add 50 µL of the (S)-Isomyosmine dilutions to the respective wells. For the vehicle control, add 50 µL of medium with the corresponding concentration of the solvent.

• Pre-incubate the cells with (S)-Isomyosmine for 1 hour at 37°C in a 5% CO2 incubator.

• Prepare a working solution of LPS at 200 ng/mL in complete RPMI-1640 medium.

• Add 50 µL of the LPS solution to each well (final concentration of 50 ng/mL), except for the unstimulated control wells. Add 50 µL of medium to the unstimulated wells.

• Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

• After incubation, centrifuge the plate at 300 x g for 5 minutes.

• Carefully collect the cell culture supernatants for TNF-α quantification.

Quantification of TNF-α by ELISA

Protocol:

• Perform the TNF-α ELISA according to the manufacturer's instructions.

• Briefly, coat a 96-well ELISA plate with the capture antibody overnight.

• Wash the plate and block with a suitable blocking buffer.

• Add the collected cell culture supernatants and a standard curve of recombinant human TNF-α to the plate and incubate.

• Wash the plate and add the detection antibody.

• Wash the plate and add the enzyme conjugate (e.g., Streptavidin-HRP).

• Wash the plate and add the substrate solution.

• Stop the reaction and measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the concentration of TNF-α in the samples by interpolating from the standard curve.

Visualizations

Signaling Pathway

Caption: Simplified TNF-α signaling pathway and the inhibitory action of (S)-Isomyosmine.

Experimental Workflow

Technical Notes & Optimization

(S)-Isomyosmine solubility issues and solutions for in vitro assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges with (S)-Isomyosmine in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Isomyosmine and what is its primary mechanism of action in vitro?

A1: (S)-Isomyosmine, also known as MyMD-1, is a synthetic derivative of tobacco plant alkaloids.[1] It functions as a metabolic and immunomodulator. Its primary known mechanism of action in vitro is the suppression of pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interferon-gamma (IFN-γ), Interleukin-2 (IL-2), and Interleukin-10 (IL-10).[1] This makes it a compound of interest for research in inflammation and age-related disorders.[2]

Q2: What are the common solvents for dissolving (S)-Isomyosmine?

A2: (S)-Isomyosmine is sparingly soluble in aqueous buffers.[3] Organic solvents are typically required for preparing stock solutions. Dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695) are commonly used.[2][3] For the related compound myosmine, solubility in ethanol, DMSO, and dimethyl formamide (B127407) is approximately 30 mg/mL.[3]

Q3: How should I prepare a stock solution of (S)-Isomyosmine?

A3: It is recommended to prepare a high-concentration stock solution in an organic solvent like DMSO. A 10 mM stock solution in DMSO is a common starting point.[2] To prepare, dissolve the solid (S)-Isomyosmine in the appropriate volume of DMSO. Gentle warming and/or sonication can be used to aid dissolution if precipitation or phase separation occurs.[2]

Q4: How should I store (S)-Isomyosmine stock solutions?

A4: Store stock solutions at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2] It is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Q5: What are the potential consequences of poor (S)-Isomyosmine solubility in my in vitro assay?

A5: Poor solubility can lead to several issues, including:

• Precipitation: The compound may precipitate out of the cell culture medium, reducing its effective concentration and leading to inaccurate results.

• Inconsistent Results: Variable solubility between experiments can lead to a lack of reproducibility.

• Cell Toxicity: Undissolved compound particles may exert cytotoxic effects unrelated to the intended biological activity.

• Underestimation of Potency: If the compound is not fully dissolved, the observed biological effect may be lower than the true effect, leading to an inaccurate assessment of its potency (e.g., IC50 value).

Troubleshooting Guide

Problem 1: (S)-Isomyosmine precipitates out of solution when I dilute my DMSO stock into aqueous cell culture medium.

• Possible Cause: The final concentration of DMSO in the cell culture medium is too low to maintain the solubility of (S)-Isomyosmine. The compound is "crashing out" of solution.

• Solution 1: Optimize Final DMSO Concentration:

  • Ensure the final concentration of DMSO in your assay is sufficient to keep the compound dissolved, but low enough to not affect the cells (typically ≤ 0.5%).

  • Perform a preliminary test to determine the maximum tolerated DMSO concentration for your cell line.

• Solution 2: Use a Co-solvent Formulation:

  • Instead of a simple DMSO stock, prepare a stock solution using a co-solvent system. These formulations can improve solubility in aqueous media.[2][4][5] Refer to the Data Presentation section for specific formulation protocols.

• Solution 3: Prepare Working Solutions Immediately Before Use:

  • Minimize the time between diluting the stock solution and adding it to the cells to reduce the chance of precipitation.

Problem 2: I am observing inconsistent or no biological activity in my TNF-α inhibition assay.

• Possible Cause 1: Sub-optimal concentration of (S)-Isomyosmine due to poor solubility.

  • Solution: Visually inspect your assay plates under a microscope for any signs of precipitation. If precipitation is observed, refer to the solutions for Problem 1 .

• Possible Cause 2: Degradation of (S)-Isomyosmine in the cell culture medium.

  • Solution: The stability of compounds in cell culture media can be influenced by factors like pH, light, and temperature.[6]

    • Prepare fresh working solutions for each experiment.

    • Minimize the exposure of the compound and your assay plates to light.

    • Consider performing a time-course experiment to assess the stability of (S)-Isomyosmine under your specific assay conditions.

• Possible Cause 3: Issues with the assay protocol itself.

  • Solution: Review your TNF-α inhibition assay protocol. Ensure that all reagents are properly prepared and that the stimulation of TNF-α production in your control wells is robust.

Data Presentation

Table 1: Solubility of (S)-Isomyosmine in Various Solvents and Formulations

Solvent/Formulation	Achieved Concentration	Observations	Reference
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 5 mg/mL (34.20 mM)	Clear solution	[2]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 5 mg/mL (34.20 mM)	Clear solution	[2]
10% DMSO, 90% Corn Oil	≥ 5 mg/mL (34.20 mM)	Clear solution	[2]
10 mM in DMSO	10 mM	Stock Solution	[2]

Experimental Protocols

Protocol 1: Preparation of a Co-solvent Formulation for In Vivo or In Vitro Use

This protocol is adapted from a commercially available formulation for Isomyosmine.[2]

Materials:

• (S)-Isomyosmine solid

• DMSO

• PEG300

• Tween-80

• Saline (0.9% NaCl)

Procedure:

• Prepare a stock solution of (S)-Isomyosmine in DMSO (e.g., 50 mg/mL).

• In a sterile tube, add the following solvents sequentially, mixing well after each addition:

  • 100 µL of the (S)-Isomyosmine DMSO stock solution.

  • 400 µL of PEG300.

  • 50 µL of Tween-80.

  • 450 µL of Saline.

• Vortex the final mixture thoroughly to ensure a clear and homogenous solution. This will result in a final (S)-Isomyosmine concentration of 5 mg/mL.

Protocol 2: General Workflow for a TNF-α Inhibition Assay

This is a generalized workflow. Specific cell types, seeding densities, and stimulation conditions should be optimized for your experimental system.

Materials:

• Immune cells capable of producing TNF-α (e.g., macrophages, PBMCs)

• Cell culture medium

• Lipopolysaccharide (LPS) or other appropriate stimulant

• (S)-Isomyosmine working solutions

• TNF-α ELISA kit

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at the desired density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of (S)-Isomyosmine in cell culture medium from your stock solution. Remove the old medium from the cells and add the medium containing the different concentrations of (S)-Isomyosmine. Include a vehicle control (medium with the same final concentration of DMSO or co-solvent).

• Incubation: Incubate the cells with (S)-Isomyosmine for a predetermined amount of time (e.g., 1-2 hours).

• Stimulation: Add the stimulant (e.g., LPS) to all wells except for the negative control wells to induce TNF-α production.

• Incubation: Incubate the plate for the optimal time for TNF-α production (e.g., 4-24 hours).

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the supernatant.

• TNF-α Quantification: Measure the concentration of TNF-α in the supernatant using a TNF-α ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of TNF-α inhibition for each concentration of (S)-Isomyosmine relative to the vehicle control. Determine the IC50 value.

Visualizations

Caption: Workflow for a TNF-α inhibition assay.

References

• 1. Isomyosamine - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. benchchem.com [benchchem.com]

Optimizing (S)-Isomyosmine Concentration for Cell Viability Assays: A Technical Support Resource

Welcome to the technical support center for optimizing (S)-Isomyosmine concentration in cell viability assays. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable advice for incorporating (S)-Isomyosmine into your in vitro studies. Below, you will find frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and visualizations of relevant signaling pathways to support your research.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Isomyosmine and what is its primary mechanism of action?

(S)-Isomyosmine, also known as MYMD-1®, is a synthetic derivative of tobacco alkaloids. Its primary mechanism of action is as a selective inhibitor of Tumor Necrosis Factor-alpha (TNF-α), a key pro-inflammatory cytokine.[1][2][3][4][5] It also modulates other pro-inflammatory cytokines such as Interleukin-6 (IL-6) and Interleukin-17A (IL-17A).[1] (S)-Isomyosmine is under investigation for its therapeutic potential in autoimmune diseases and age-related inflammation.[1][6][7]

Q2: What is a typical starting concentration range for (S)-Isomyosmine in cell viability assays?

There is limited publicly available data on the direct cytotoxic IC50 values of (S)-Isomyosmine across a wide range of cell lines, primarily because its therapeutic effect is immunomodulatory rather than cytotoxic. In fact, it has been described as "not detrimental to cell viability".[1]

For initial experiments, a broad concentration range is recommended to determine the optimal concentration for your specific cell line and experimental goals. Based on available data for its biological activity and studies on related compounds, a starting range of 1 µM to 100 µM is a reasonable starting point. One study on its inhibitory effect on cytokine release from human peripheral blood mononuclear cells (PBMCs) used concentrations up to 4 µM. A study on a related alkaloid, myosmine, reported an IC50 value of 5.219 mM in the HepG2 human hepatocellular carcinoma cell line.[8]

Q3: Should I expect to see significant cytotoxicity with (S)-Isomyosmine?

Not necessarily. Given that (S)-Isomyosmine's primary role is to modulate inflammatory responses by inhibiting TNF-α, you may not observe significant cell death, especially at concentrations where it exerts its immunomodulatory effects. The optimal concentration for your assay should be based on the desired biological outcome (e.g., inhibition of TNF-α production) rather than achieving a specific level of cytotoxicity.

Q4: How does (S)-Isomyosmine exert its effects on cells?

(S)-Isomyosmine is a nicotinic acetylcholine (B1216132) receptor (nAChR) agonist and exerts its immunomodulatory effects by influencing intracellular signaling pathways. A key pathway implicated is the PI3K/Akt signaling pathway, which is downstream of nAChR activation and plays a crucial role in cell survival and inflammation. By modulating these pathways, (S)-Isomyosmine can regulate the production of inflammatory cytokines like TNF-α.

Data Presentation: Quantitative Insights on (S)-Isomyosmine and Related Compounds

Due to the limited public data on the direct cytotoxic effects of (S)-Isomyosmine, this table includes available information on its biologically active concentrations and data from a related compound to provide a contextual starting point for researchers.

Compound	Cell Line	Assay Type	Parameter	Concentration/Value	Citation
(S)-Isomyosmine (MYMD-1®)	Human PBMCs	Cytokine Release	Inhibition	Up to 4 µM
Myosmine	HepG2 (Human Hepatocellular Carcinoma)	MTT Assay	IC50	5.219 mM	[8]
(S)-Isomyosmine (MYMD-1®)	In vivo (Human)	Phase 1 Clinical Trial	Safe Tolerated Oral Dose	Up to 600 mg daily	[6]
(S)-Isomyosmine (MYMD-1®)	In vivo (Human)	Phase 2 Clinical Trial	Therapeutic Oral Dose	600mg, 750mg, 900mg, 1050mg	[5][7]

Troubleshooting Guide for (S)-Isomyosmine Cell Viability Assays

Issue	Potential Cause(s)	Recommended Solution(s)
High Variability Between Replicates	1. Inconsistent Cell Seeding: Uneven cell distribution across wells. 2. Edge Effects: Evaporation in outer wells of the plate. 3. Pipetting Errors: Inaccurate dispensing of compound or reagents.	1. Ensure a homogenous cell suspension before and during plating. Mix the cell suspension gently between pipetting. 2. Avoid using the outer wells of the plate for experimental samples. Fill them with sterile PBS or media to maintain humidity. 3. Use calibrated pipettes and practice consistent pipetting techniques. For high-throughput experiments, consider using automated liquid handlers.
Low Signal or Poor Sensitivity	1. Suboptimal (S)-Isomyosmine Concentration: The concentration range may be too low to elicit a measurable response. 2. Insufficient Incubation Time: The duration of exposure to the compound may be too short. 3. Low Cell Number: The initial cell seeding density is too low.	1. Test a wider concentration range, including higher concentrations, to establish a dose-response curve. 2. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal incubation time for your cell line. 3. Optimize the cell seeding density for your specific cell line to ensure a robust signal.
Unexpectedly High Cell Viability at High Concentrations	1. Compound is Not Cytotoxic at Tested Concentrations: (S)-Isomyosmine is known to be non-detrimental to cell viability in many cases. 2. Compound Precipitation: The compound may be precipitating out of solution at higher concentrations.	1. This may be the expected result. The focus should be on measuring the desired biological activity (e.g., TNF-α inhibition) rather than cytotoxicity. 2. Visually inspect the wells for any precipitate after adding the compound. If precipitation is observed, consider using a different solvent or lowering the maximum concentration. Ensure the final solvent concentration is consistent across all wells and does not exceed a non-toxic level (typically <0.5% for DMSO).
Discrepancy Between Viability and Functional Readouts	1. Different Mechanisms of Action: Cell viability may not directly correlate with the immunomodulatory effects of (S)-Isomyosmine.	1. It is crucial to perform parallel functional assays, such as ELISA for TNF-α, to correlate the compound's effect on cell signaling with its impact on cell viability.

Experimental Protocols

Cell Preparation and Seeding

• Culture your chosen cell line under standard conditions until they reach 70-80% confluency.

• Harvest the cells using standard trypsinization (for adherent cells) or by centrifugation (for suspension cells).

• Perform a cell count and assess viability using a method like Trypan Blue exclusion. Ensure viability is >95%.

• Resuspend the cells in fresh, pre-warmed culture medium to the desired seeding density.

• Seed the cells into a 96-well plate at the optimized density and allow them to adhere and stabilize for 18-24 hours in a humidified incubator at 37°C and 5% CO₂.

(S)-Isomyosmine Treatment

• Prepare a stock solution of (S)-Isomyosmine in an appropriate solvent (e.g., DMSO).

• Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations. Remember to prepare a vehicle control with the same final concentration of the solvent.

• Carefully remove the old medium from the wells and replace it with the medium containing the different concentrations of (S)-Isomyosmine or the vehicle control.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

MTT Cell Viability Assay

• Following the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

• Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

• Add 100 µL of a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well.

• Place the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution of the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

CCK-8 Cell Viability Assay

• After the treatment incubation, add 10 µL of CCK-8 solution to each well.

• Incubate the plate for 1-4 hours at 37°C. The incubation time will depend on the cell type and density.

• Measure the absorbance at 450 nm using a microplate reader.

Mandatory Visualizations

Signaling Pathways

Caption: (S)-Isomyosmine activates nAChR, leading to PI3K/Akt activation and subsequent inhibition of NF-κB, reducing pro-inflammatory cytokine production.

Caption: (S)-Isomyosmine inhibits the production of TNF-α, thereby reducing the activation of the downstream NF-κB signaling pathway and inflammation.

Experimental Workflow

Caption: A general workflow for determining the effect of (S)-Isomyosmine on cell viability.

References

• 1. MYMD-1® - A Novel Drug For Immunotherapy | MyMD [tnfpharma.com]
• 2. TNF Pharmaceuticals Delivers Podium Presentation of Novel Oral TNF-Alpha Inhibitor at Premier International Conference on Frailty and Sarcopenia - TNF Pharmaceuticals [tnfpharma.com]
• 3. TNF Pharmaceuticals Initiates Phase 2b Clinical Trial of First Oral TNF-Alpha Inhibitor - TNF Pharmaceuticals [tnfpharma.com]
• 4. TNF Pharmaceuticals Announces Positive Clinical Data Supporting Clinical Trial Expansion - TNF Pharmaceuticals [tnfpharma.com]
• 5. The oral TNF-α drug MYMD-1 of MyMD Pharmaceuticals has reached phase 2 clinical end points [synapse.patsnap.com]
• 6. A Double-blind, Placebo-controlled, Randomized, Single Ascending, and Multiple Dose Phase 1 Study to Evaluate the Safety, Tolerability, and Pharmacokinetics of Oral Dose Isomyosamine Capsules in Healthy Adult Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MyMD Pharmaceuticals Reports Statistically Significant Positive Topline Phase 2 Results for Next Generation Oral TNF-α Inhibitor MYMD-1® in Sarcopenia/Age-Related Frailty - TNF Pharmaceuticals [tnfpharma.com]
• 8. researchgate.net [researchgate.net]

Troubleshooting inconsistent results in (S)-Isomyosmine experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-Isomyosmine. Inconsistent results in experiments with nicotinic acetylcholine (B1216132) receptor (nAChR) ligands can arise from a variety of factors, from reagent stability to subtle variations in experimental protocols. This guide is designed to help you identify and address common issues to ensure the reliability and reproducibility of your data.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Isomyosmine and what is its primary known biological activity?

(S)-Isomyosmine, also known as MYMD-1, is a synthetic derivative of tobacco alkaloids.[1] While structurally related to other nicotinic compounds, its most prominently reported activity in recent literature is as an immunometabolic regulator that suppresses the production of Tumor Necrosis Factor-alpha (TNF-α) and other pro-inflammatory cytokines like IL-6 and IL-17A.[1][2] This positions it as a potential therapeutic for autoimmune and inflammatory diseases.[1]

Q2: Does (S)-Isomyosmine interact with nicotinic acetylcholine receptors (nAChRs)?

Given its structural similarity to nicotine (B1678760) and other tobacco alkaloids, (S)-Isomyosmine is presumed to interact with nAChRs. However, detailed public data on its binding affinity (Ki) and functional potency (EC50/IC50) across various nAChR subtypes is limited. The structurally related compound, myosmine, exhibits a low affinity for the α4β2 nAChR subtype with a Ki of 3300 nM.[3][4][5][6]

Q3: What are the best practices for storing and handling (S)-Isomyosmine?

Proper storage and handling are critical to prevent degradation and ensure consistent experimental results.

• Storage of Solid Compound: Store the powdered form of (S)-Isomyosmine at -20°C for up to 3 years. It should be kept away from direct sunlight and moisture, and ideally stored under a nitrogen atmosphere.

• Stock Solutions: Prepare concentrated stock solutions in a suitable solvent like DMSO. For long-term storage, it is recommended to store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month, preferably under nitrogen.[2]

• Working Solutions: For in vivo experiments, it is best to prepare fresh working solutions daily. If precipitation occurs upon dilution, gentle heating and/or sonication can be used to aid dissolution.

Q4: What could be the source of impurities in my (S)-Isomyosmine sample?

Impurities can arise during the synthesis of (S)-Isomyosmine or from the degradation of the compound. Potential sources of impurities include:

• Starting Materials and Reagents: Contaminants in the starting materials or reagents used in the synthesis can lead to the formation of related alkaloid impurities.[7]

• Side Reactions: Incomplete reactions or side reactions during synthesis can result in by-products that are structurally similar to (S)-Isomyosmine.

• Degradation: Exposure to light, heat, or non-optimal pH can cause the degradation of (S)-Isomyosmine over time, leading to the formation of impurities.[8]

• Nitrosamine (B1359907) Formation: Like other alkaloids with secondary or tertiary amine structures, there is a potential for the formation of nitrosamine impurities if there is carryover of nitrosating agents (like nitrites) from the synthesis process.[7]

It is crucial to use highly pure (S)-Isomyosmine and to verify the purity of your batch, for example by HPLC, before starting experiments.

Troubleshooting Inconsistent Results

Issue 1: High Variability in Radioligand Binding Assay Results

High variability in determining the binding affinity (Ki) of (S)-Isomyosmine can obscure the true interaction with the target receptor.

Potential Cause	Troubleshooting Steps
Reagent Instability	Prepare fresh buffers for each experiment. Aliquot radioligands and store them appropriately to avoid repeated freeze-thaw cycles. Ensure the (S)-Isomyosmine stock solution has not degraded.
Inconsistent Pipetting	Calibrate pipettes regularly. Use filtered pipette tips to prevent cross-contamination.
Variable Incubation Times	Ensure that the incubation is long enough to reach equilibrium. This is particularly important for lower affinity ligands. Maintain a consistent incubation time across all plates and experiments.
Suboptimal Protein Concentration	Titrate the concentration of your cell membrane preparation to find the optimal amount that provides a good signal-to-noise ratio without excessive non-specific binding.
Inefficient Washing	Ensure that the washing steps after incubation are rapid and efficient to remove all unbound radioligand. Use ice-cold wash buffer to minimize dissociation of the bound ligand.

Issue 2: Low or No Response in Functional Assays (e.g., Calcium Imaging)

Observing a weak or absent functional response (EC50 or IC50) to (S)-Isomyosmine can be due to several factors.

Potential Cause	Troubleshooting Steps
Low Receptor Expression	Verify the expression of the target nAChR subtype in your cell line using techniques like Western blot or qPCR. Use cells at a low passage number as receptor expression can change over time.
Cell Health	Ensure cells are healthy and not overgrown before starting the assay. Perform a cell viability test to confirm the health of your cell cultures.
Compound Degradation	Prepare fresh dilutions of (S)-Isomyosmine for each experiment from a properly stored stock solution.
Incorrect Agonist Concentration	When testing for antagonistic activity, use an agonist concentration that elicits a response of approximately 80% of the maximum (EC80) to ensure a sufficient window for detecting inhibition.
Assay Buffer Composition	The composition of the assay buffer, including the concentration of ions like Ca2+, can significantly impact the results of functional assays. Ensure the buffer composition is appropriate for the assay and consistent between experiments.

Data Presentation

As specific binding data for (S)-Isomyosmine across a range of nAChR subtypes is not widely available in the public literature, the following table presents the binding affinity of the structurally related compound, myosmine . This data can serve as a preliminary reference point.

Compound	nAChR Subtype	Binding Affinity (Ki)	Reference
Myosmine	α4β2	3300 nM	[3][4][5][6]

Experimental Protocols

Protocol 1: Radioligand Competition Binding Assay

This protocol provides a general framework for determining the binding affinity (Ki) of (S)-Isomyosmine for a specific nAChR subtype.

1. Materials:

• Cell membranes expressing the nAChR subtype of interest

• Radioligand specific for the nAChR subtype (e.g., [³H]-Epibatidine for α4β2)

• (S)-Isomyosmine

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4)

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4)

• Non-specific binding control (e.g., a high concentration of nicotine or another suitable ligand)

• Glass fiber filters

• Scintillation cocktail

2. Procedure:

• Prepare serial dilutions of (S)-Isomyosmine.

• In a 96-well plate, set up the following in triplicate:

  • Total Binding: Assay buffer, radioligand (at a concentration near its Kd), and cell membranes.

  • Non-specific Binding: Non-specific binding control, radioligand, and cell membranes.

  • Competition: (S)-Isomyosmine dilution, radioligand, and cell membranes.

• Incubate the plate at room temperature for 60-120 minutes to allow the binding to reach equilibrium.

• Rapidly filter the contents of each well through the glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

3. Data Analysis:

• Calculate specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the (S)-Isomyosmine concentration.

• Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: Calcium Imaging Functional Assay

This protocol outlines a general method for assessing the agonist or antagonist activity of (S)-Isomyosmine using a calcium-sensitive fluorescent dye.

1. Materials:

• Cells expressing the nAChR subtype of interest, plated in a black-walled, clear-bottom 96-well plate.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES, pH 7.4)

• (S)-Isomyosmine

• Known nAChR agonist (e.g., acetylcholine or nicotine)

• Fluorescence imaging plate reader (e.g., FLIPR)

2. Procedure:

• Culture cells in the 96-well plate until they reach the desired confluency.

• Remove the culture medium and load the cells with the calcium-sensitive dye according to the manufacturer's instructions (e.g., incubate with Fluo-4 AM for 1 hour at 37°C).

• Wash the cells with assay buffer to remove excess dye.

• For antagonist testing: Add varying concentrations of (S)-Isomyosmine to the wells and pre-incubate for a defined period (e.g., 15 minutes).

• Place the plate in the fluorescence imaging plate reader.

• For agonist testing: Add varying concentrations of (S)-Isomyosmine and measure the change in fluorescence.

• For antagonist testing: Add a fixed concentration (e.g., EC80) of the known nAChR agonist and measure the change in fluorescence.

3. Data Analysis:

• Calculate the change in fluorescence intensity over baseline for each well.

• For agonist activity: Plot the fluorescence change against the logarithm of the (S)-Isomyosmine concentration and fit a dose-response curve to determine the EC50.

• For antagonist activity: Plot the inhibition of the agonist response against the logarithm of the (S)-Isomyosmine concentration and fit a dose-response curve to determine the IC50.

Visualizations

nAChR Signaling Pathway

General Experimental Workflow

Troubleshooting Flowchart

References

• 1. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MYMD-1® - A Novel Drug For Immunotherapy | MyMD [tnfpharma.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. apexbt.com [apexbt.com]
• 5. Myosmine | CAS#:532-12-7 | Chemsrc [chemsrc.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Potential sources for Nitrosamine Impurities - ECA Academy [gmp-compliance.org]
• 8. documents.lgcstandards.com [documents.lgcstandards.com]

How to prevent degradation of (S)-Isomyosmine in solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to prevent the degradation of (S)-Isomyosmine in solution. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of (S)-Isomyosmine in solution?

A1: The stability of (S)-Isomyosmine in solution can be influenced by several environmental and chemical factors. Key factors include temperature, exposure to light, pH of the solution, presence of oxygen, and the choice of solvent.[1][2] Like many organic molecules, (S)-Isomyosmine may be susceptible to oxidation and hydrolysis. It is advisable to handle the compound in a controlled environment to minimize exposure to these degradation-promoting factors.

Q2: What are the recommended storage conditions for (S)-Isomyosmine solutions?

A2: For optimal stability, stock solutions of (S)-Isomyosmine should be stored at low temperatures. Long-term storage at -80°C is recommended for up to 6 months, while short-term storage at -20°C is suitable for up to 1 month.[3] To prevent oxidation, it is also recommended to store solutions under an inert nitrogen atmosphere.[3][4] For in-vivo experiments, it is best to prepare working solutions fresh on the day of use.[3]

Q3: Which solvents are recommended for preparing (S)-Isomyosmine solutions?

A3: Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for preparing stock solutions of (S)-Isomyosmine.[4] For experimental use, these stock solutions can be further diluted in aqueous buffers or other vehicle solutions. The choice of the final solvent system can impact stability, and it is important to ensure compatibility.[1]

Q4: How can I minimize the risk of degradation during the preparation of (S)-Isomyosmine solutions?

A4: To minimize degradation during preparation, it is recommended to:

• Use high-purity solvents.

• If dissolution is slow, sonication can be used to aid the process.[4]

• Prepare solutions fresh whenever possible, especially for in-vivo studies.[3]

• Avoid exposure to direct sunlight or harsh artificial lighting.[5]

• If the solution is not for immediate use, degas the solvent and purge the container with nitrogen or argon before sealing to minimize oxidation.[3][4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of potency in stored solution	Inappropriate storage temperature.	Verify that stock solutions are stored at -80°C for long-term or -20°C for short-term storage.[3]
Exposure to oxygen.	Store solutions under a nitrogen atmosphere.[3][4] Use degassed solvents for preparation.
Frequent freeze-thaw cycles.	Aliquot the stock solution into smaller, single-use vials to avoid repeated freezing and thawing.
Precipitation or phase separation in working solution	Poor solubility in the final solvent system.	If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid dissolution.[3] Consider using a different co-solvent or vehicle system.
Change in pH affecting solubility.	Measure the pH of the final solution and adjust if necessary, keeping in mind that pH can also affect chemical stability.[2]
Discoloration of the solution	Degradation of (S)-Isomyosmine or other components.	This is a sign of instability.[6] The solution should be discarded. Review preparation and storage procedures to identify potential causes, such as light exposure or incompatible materials.[5]
Incompatibility with container.	Ensure the use of high-quality, inert storage vials.

Data Presentation

Table 1: Recommended Storage Conditions for (S)-Isomyosmine

Form	Storage Temperature	Duration	Atmosphere	Citation
Powder	-20°C	3 years	Standard	[4]
In Solvent	-80°C	6 months	Nitrogen	[3]
In Solvent	-20°C	1 month	Nitrogen	[3]

Experimental Protocols

Protocol: General Stability Assessment of (S)-Isomyosmine in Solution

This protocol outlines a general method for assessing the stability of (S)-Isomyosmine in a specific solvent system over time.

• Preparation of (S)-Isomyosmine Stock Solution:

  • Accurately weigh a known amount of (S)-Isomyosmine powder.

  • Dissolve in a suitable solvent (e.g., DMSO) to a known concentration (e.g., 10 mg/mL). Sonication may be used to facilitate dissolution.[4]

• Preparation of Stability Study Samples:

  • Dilute the stock solution to the desired final concentration in the solvent system to be tested (e.g., phosphate-buffered saline, cell culture medium).

  • Dispense aliquots of the final solution into multiple inert vials (e.g., amber glass vials) to represent each time point and storage condition.

  • Purge the headspace of each vial with nitrogen before sealing to minimize oxidation.[3][4]

• Storage Conditions:

  • Store the vials under the desired conditions to be tested (e.g., refrigerated at 2-8°C, room temperature at 25°C, and accelerated conditions at 40°C).[7]

  • Protect a subset of samples from light at each temperature to assess photosensitivity.[5]

• Sample Analysis:

  • At specified time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), retrieve a vial from each storage condition.

  • Visually inspect the solution for any changes in color or for the presence of precipitates.[6]

  • Measure the pH of the solution.

  • Quantify the concentration of (S)-Isomyosmine using a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection. The method should be able to separate the intact (S)-Isomyosmine from its potential degradation products.

• Data Analysis:

  • Calculate the percentage of (S)-Isomyosmine remaining at each time point relative to the initial concentration (time 0).

  • Plot the percentage remaining versus time for each storage condition to determine the degradation rate.

Visualizations

Caption: Workflow for preparing and storing (S)-Isomyosmine solutions to minimize degradation.

Caption: A logical guide to troubleshooting instability issues with (S)-Isomyosmine solutions.

References

• 1. ARL Bio Pharma | What Factors Influence Stability? [arlok.com]
• 2. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Isomyosmine | Alkaloids | Tobacco | TargetMol [targetmol.com]
• 5. qbdgroup.com [qbdgroup.com]
• 6. Drug stability: How storage conditions affect their performance - Vital Record [vitalrecord.tamu.edu]
• 7. Investigation of physicochemical factors affecting the stability of a pH-modulated solid dispersion and a tablet during storage - PubMed [pubmed.ncbi.nlm.nih.gov]

Common experimental artifacts in TNF-alpha inhibition assays

Welcome to the technical support center for TNF-alpha inhibition assays. This resource provides troubleshooting guidance and answers to frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during TNF-alpha inhibition experiments, providing potential causes and solutions.

Issue 1: High Background Signal in ELISA-based Assays

Question: I am observing high absorbance values in my negative control wells in my TNF-alpha ELISA. What could be the cause and how can I fix it?

Answer: A high background signal in an ELISA can obscure the specific signal from your samples, leading to inaccurate results. Several factors can contribute to this issue.

Potential Causes and Solutions

Potential Cause	Recommended Solution
Insufficient Washing	Increase the number of wash cycles (3-5 washes) and ensure adequate volume of wash buffer is used. Automated plate washers can improve consistency.[1][2]
Improper Blocking	Optimize the blocking buffer. Common blocking agents include Bovine Serum Albumin (BSA), casein, and fish gelatin. Ensure the blocking buffer is fresh and increase the incubation time if necessary.[1][3]
Contaminated Reagents	Prepare fresh substrate solutions for each experiment and avoid cross-contamination by using clean pipette tips for each reagent.[1][4]
Excessive Incubation Times	Reduce the incubation time for the antibody or substrate to prevent overdevelopment of the signal.[1][3]
Substrate Degradation	Protect substrate solutions from light and heat. Ensure the substrate is colorless before adding it to the plate.[3][4]

Issue 2: Poor Cell Viability or Unexpected Cytotoxicity in Cell-Based Assays

Question: My cells are showing low viability even in the control wells of my TNF-alpha inhibition assay. What could be the problem?

Answer: Maintaining healthy cells is crucial for obtaining reliable data in cell-based assays. Several factors can lead to poor cell viability.

Potential Causes and Solutions

Potential Cause	Recommended Solution
Suboptimal Cell Culture Conditions	Ensure cells are in the exponential growth phase and not overgrown before seeding.[5] Use appropriate media, supplements, and maintain a sterile environment.
Compound Cytotoxicity	Test compounds may have inherent toxicity. It is important to perform a separate cell viability assay to assess the cytotoxic effects of your inhibitors.[6]
Endotoxin (B1171834) Contamination	Endotoxins (lipopolysaccharides or LPS) from gram-negative bacteria can induce inflammatory responses and cytotoxicity.[7] Use endotoxin-free reagents and test your samples for endotoxin contamination.[8]
DMSO Concentration	If your compounds are dissolved in DMSO, ensure the final concentration in the well is not toxic to the cells. Some cell lines are sensitive to even low concentrations of DMSO. A medium exchange after initial cell adherence can help remove residual DMSO.[5]
Reagent Quality	Use high-quality, sterile-filtered reagents to avoid introducing contaminants that could affect cell health.

Issue 3: Inconsistent or Non-Reproducible Results

Question: I am getting high variability between replicate wells and between experiments. How can I improve the reproducibility of my TNF-alpha inhibition assay?

Potential Causes and Solutions

Potential Cause	Recommended Solution
Pipetting Errors	Ensure accurate and consistent pipetting, especially when performing serial dilutions. Use calibrated pipettes and fresh tips for each sample and reagent transfer.[3]
Improper Mixing	Thoroughly mix all reagents and samples before adding them to the plate. Ensure a homogenous cell suspension before seeding.
Edge Effects	Evaporation from the outer wells of a microplate can lead to "edge effects." To mitigate this, avoid using the outer wells or fill them with sterile PBS or media. Covering the plate during incubations also helps.[3]
Reagent Instability	Avoid repeated freeze-thaw cycles of reagents, especially cytokines and antibodies.[1] Aliquot reagents upon receipt and store them at the recommended temperature.
Cell Passage Number	High passage numbers can lead to changes in cell behavior and response. Use cells within a defined passage number range for all experiments.[5]

Issue 4: Suspected Off-Target Effects of Inhibitors

Question: How can I be sure that the inhibition I'm observing is specific to TNF-alpha and not due to off-target effects?

Answer: Off-target effects are a significant concern in drug development. It's important to validate the specificity of your inhibitor.

Potential Causes and Solutions

Potential Cause	Recommended Solution
Non-specific Binding	Some inhibitors may bind to proteins other than TNF-alpha. Studies have shown that some TNF-alpha inhibitors can bind to ribosomal proteins.[9][10]
Interference with Signaling Pathways	The inhibitor might be acting on a downstream component of the TNF-alpha signaling pathway rather than directly on TNF-alpha.
Counter-Screening	Test your inhibitor in assays for other related cytokines or signaling pathways to assess its specificity.
Use of Multiple Cell Lines	Confirm the inhibitory effect in different cell lines that respond to TNF-alpha. This can help rule out cell line-specific artifacts.
Direct Binding Assays	If possible, perform direct binding assays (e.g., Surface Plasmon Resonance) to confirm the interaction between your inhibitor and TNF-alpha.

Issue 5: Interference from Serum Components

Question: I am testing inhibitors in the presence of serum, and my results are different from serum-free conditions. What could be causing this?

Answer: Serum is a complex mixture of proteins and other molecules that can interfere with immunoassays and cell-based assays.

Potential Causes and Solutions

Potential Cause	Recommended Solution
Presence of Soluble TNF Receptors	Serum contains soluble TNF receptors (sTNFR1 and sTNFR2) which can bind to TNF-alpha and interfere with its detection or activity.[11][12]
Non-specific Protein Binding	High concentrations of serum proteins can lead to non-specific binding in ELISAs or affect the availability of your inhibitor in cell-based assays.
Matrix Effects	The sample matrix (e.g., serum, plasma) can interfere with the assay. It is recommended to dilute serum or plasma samples to reduce these effects.[1][13]
Reporter Gene Assay Normalization	Some reporter gene assays use a co-transfected constitutive reporter (e.g., Renilla luciferase) to normalize for serum matrix effects and cell viability differences.[14]

Quantitative Data Summary

The following tables summarize key quantitative data relevant to TNF-alpha inhibition assays.

Table 1: Typical Reagent Concentrations for TNF-alpha ELISA

Reagent	Typical Concentration Range	Reference
Capture Antibody	2 µg/mL	[15]
Recombinant Human TNF-alpha Standard	16 - 1000 pg/mL	[16]
Detection Antibody	Varies by manufacturer, requires titration	[1]
Sample Dilution (Serum/Plasma)	At least 1:40	[17]

Table 2: IC50 Values for Known TNF-alpha Inhibitors in a Homogenous Time-Resolved Fluorescence (HTRF) Assay

Inhibitor	IC50 (nM)	Reference
Formoterol	4	[6]

Note: IC50 values can vary significantly depending on the assay format and cell type used.

Experimental Protocols

Protocol 1: Cell-Based TNF-alpha Neutralization Assay using a Reporter Gene

This protocol is adapted from a method utilizing K562 cells transfected with an NFκB-regulated firefly luciferase reporter gene.[14][18]

Materials:

• KJL-Luc cells (K562 cells with NFκB-luciferase reporter)

• RPMI 1640 medium with 10% FBS

• Recombinant human TNF-alpha

• TNF-alpha inhibitor (test compound)

• 96-well white opaque microtiter plates

• Dual-Glo Luciferase Assay System

• Luminometer

Procedure:

• Prepare serial dilutions of the TNF-alpha inhibitor in RPMI 1640 + 10% FBS in a 96-well plate (50 µL/well).

• Add a fixed concentration of human TNF-alpha (e.g., 2.0 ng/mL) to each well containing the inhibitor.

• Incubate the plate for 30 minutes at 37°C to allow the inhibitor to bind to TNF-alpha.

• Add 10,000 KJL-Luc cells in 50 µL of media to each well.

• Incubate the plate for 2 hours at 37°C in a CO2 incubator.

• Add 50 µL/well of Dual-Glo Firefly Luciferase reagent and read the luminescence.

• Add 50 µL/well of Dual-Glo Renilla Luciferase reagent and read the luminescence.

• Calculate the ratio of Firefly to Renilla luciferase activity to normalize the results.

• Determine the concentration of the inhibitor that causes 50% inhibition of TNF-alpha activity (IC50).

Protocol 2: TNF-alpha Sandwich ELISA

This is a general protocol for a sandwich ELISA to quantify TNF-alpha.[15]

Materials:

• 96-well ELISA plate

• Capture antibody specific for TNF-alpha

• Recombinant TNF-alpha standard

• Detection antibody specific for TNF-alpha (biotinylated)

• Streptavidin-HRP

• TMB substrate

• Stop solution (e.g., 1M H2SO4)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Assay diluent/Blocking buffer (e.g., PBS with 1% BSA)

• Microplate reader

Procedure:

• Coat the 96-well plate with capture antibody overnight at 4°C.

• Wash the plate 3 times with wash buffer.

• Block the plate with blocking buffer for 1 hour at room temperature.

• Wash the plate 3 times with wash buffer.

• Add standards and samples to the wells and incubate for 2 hours at room temperature.

• Wash the plate 3 times with wash buffer.

• Add the biotinylated detection antibody and incubate for 1 hour at room temperature.

• Wash the plate 3 times with wash buffer.

• Add Streptavidin-HRP and incubate for 30 minutes at room temperature.

• Wash the plate 5 times with wash buffer.

• Add TMB substrate and incubate in the dark until color develops (typically 15-30 minutes).

• Add stop solution to stop the reaction.

• Read the absorbance at 450 nm.

• Generate a standard curve and calculate the TNF-alpha concentration in the samples.

Visualizations

TNF-alpha Signaling Pathway

Caption: Simplified TNF-alpha signaling through TNFR1.

General Workflow for a Cell-Based TNF-alpha Inhibition Assay

Caption: Workflow for TNF-alpha inhibition assay.

Troubleshooting Logic for High Background in ELISA

Caption: Troubleshooting high ELISA background.

References

• 1. maxanim.com [maxanim.com]
• 2. Troubleshooting of ELISA Experiment: Analysis of Common Pr… [cymitquimica.com]
• 3. hycultbiotech.com [hycultbiotech.com]
• 4. sinobiological.com [sinobiological.com]
• 5. youtube.com [youtube.com]
• 6. Two High Throughput Screen Assays for Measurement of TNF-α in THP-1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. wakopyrostar.com [wakopyrostar.com]
• 8. Exacerbation of toxic effects by endotoxin contamination of recombinant human tumor necrosis factor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Off-target activity of TNF-alpha inhibitors characterized by protein biochips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Interference of soluble TNF-alpha receptors in immunological detection of tumor necrosis factor-alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. eaglebio.com [eaglebio.com]
• 15. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. chondrex.com [chondrex.com]
• 17. abcam.com [abcam.com]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Improving the Reproducibility of (S)-Isomyosmine Bioassays

Welcome to the technical support center for (S)-Isomyosmine bioassays. This resource is designed for researchers, scientists, and drug development professionals to help improve the reproducibility and reliability of their in vitro experiments. Here you will find detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and data presentation tables to address common challenges.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your (S)-Isomyosmine bioassays.

Problem / Observation	Potential Cause	Suggested Solution
High variability between replicate wells in a functional assay (e.g., calcium flux).	1. Uneven cell seeding: Inconsistent cell numbers across wells. 2. Edge effects: Evaporation from wells on the plate's perimeter. 3. Inconsistent compound addition: Variation in the timing or technique of adding (S)-Isomyosmine. 4. Cell health: Cells are stressed, over-confluent, or have a high passage number.	1. Ensure a homogenous single-cell suspension before plating. Pipette gently and mix between aspirating for each new row. 2. Avoid using the outer wells of the plate for experimental data. Fill them with sterile PBS or media to create a humidity barrier. 3. Use a multichannel pipette or an automated liquid handler for simultaneous and consistent compound addition. 4. Culture cells to 80-90% confluency and use cells within a consistent and low passage number range.
Low or no signal in a calcium flux assay upon (S)-Isomyosmine stimulation.	1. Receptor desensitization: Prolonged exposure to low levels of agonist. 2. Low receptor expression: The cell line does not express the target nicotinic acetylcholine (B1216132) receptor (nAChR) subtype at sufficient levels. 3. Inactive (S)-Isomyosmine: Compound has degraded. 4. Incorrect buffer composition: Presence of interfering substances or incorrect ion concentrations.	1. Minimize the time cells are in contact with (S)-Isomyosmine before measurement. Consider a brief wash step before adding the fluorescent dye. 2. Confirm nAChR subtype expression in your cell line (e.g., via RT-PCR or western blot). Consider using a cell line with stable, high-level expression of the target receptor. 3. Prepare fresh (S)-Isomyosmine solutions for each experiment. Store stock solutions at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles.[1] 4. Use a Hanks' Balanced Salt Solution (HBSS) with calcium and magnesium for the assay, as these ions are critical for nAChR function.
High background fluorescence in a calcium imaging assay.	1. Incomplete hydrolysis of AM-ester dyes (e.g., Fura-2 AM, Fluo-4 AM): The dye has not been fully cleaved, leading to extracellular fluorescence. 2. Dye compartmentalization: The dye has been sequestered into organelles. 3. Autofluorescence: Cells or media components are naturally fluorescent at the measurement wavelengths.	1. Increase the de-esterification time after loading the dye. A gentle wash step after loading can help remove extracellular dye. 2. Reduce the dye loading concentration or incubation time. The use of Pluronic F-127 can aid in dye solubilization and dispersion. 3. Use phenol (B47542) red-free media for the assay. Measure the autofluorescence of unstained cells and subtract this from your experimental values.
Inconsistent results in receptor binding assays.	1. Variable membrane preparation: Inconsistent protein concentration or receptor integrity between batches. 2. Radioligand degradation: The labeled ligand has lost its activity. 3. High non-specific binding: The radioligand is binding to non-receptor components.[2]	1. Standardize the membrane preparation protocol. Always perform a protein concentration assay (e.g., BCA) on each new batch of membranes. 2. Aliquot the radioligand upon receipt and store it as recommended by the manufacturer. Avoid repeated freeze-thaw cycles. 3. Optimize the protein concentration to minimize non-specific binding while maintaining a sufficient signal window. Include a wash step with ice-cold buffer. The use of a blocking agent like bovine serum albumin (BSA) can also help.[2]
Difficulty achieving consistent ERK phosphorylation signal.	1. Transient phosphorylation: The peak phosphorylation of ERK is rapid and transient. 2. High basal phosphorylation: Cells are stressed or the medium contains growth factors that activate the MAPK pathway. 3. Inefficient cell lysis: Incomplete extraction of phosphoproteins.	1. Perform a time-course experiment (e.g., 2, 5, 10, 15, 30 minutes) to determine the optimal stimulation time for peak ERK phosphorylation with (S)-Isomyosmine.[3] 2. Serum-starve the cells for several hours or overnight before the experiment to reduce basal ERK activity.[4] 3. Use a lysis buffer containing phosphatase and protease inhibitors to preserve the phosphorylation state of ERK. Ensure complete cell lysis by scraping or sonication on ice.

Frequently Asked Questions (FAQs)

Q1: What is the recommended cell line for (S)-Isomyosmine bioassays?

A1: The choice of cell line depends on the specific nicotinic acetylcholine receptor (nAChR) subtype you are investigating. The human neuroblastoma cell line SH-SY5Y is a commonly used model as it endogenously expresses several nAChR subtypes, including α3, α5, α7, β2, and β4. For studying a specific nAChR subtype, it is recommended to use a cell line (e.g., HEK293) stably transfected with the desired subunit combination.

Q2: How should I prepare and store (S)-Isomyosmine solutions?

A2: (S)-Isomyosmine is typically supplied as a solid. For a stock solution, dissolve it in an organic solvent such as DMSO.[1] It is recommended to prepare high-concentration stock solutions (e.g., 10-50 mM) and store them in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[1] For aqueous solutions for experiments, it is best to prepare them fresh on the day of use by diluting the stock solution in the appropriate assay buffer. Aqueous solutions of similar compounds are not recommended for storage for more than one day.[5]

Q3: What are the key sources of variability in cell-based assays for (S)-Isomyosmine?

A3: The main sources of variability include:

• Cell Culture Conditions: High passage number, cell confluency, and batch-to-batch variability in serum can significantly alter cellular responses.

• Receptor Desensitization: nAChRs can enter a desensitized state upon prolonged exposure to agonists, leading to reduced responsiveness.

• Assay Protocol: Inconsistencies in incubation times, temperatures, and reagent concentrations can lead to variable results.

• Compound Stability: Degradation of (S)-Isomyosmine in solution can affect its potency.

Q4: Should I use serum-free media for my (S)-Isomyosmine bioassay?

A4: Using serum-free media during the assay is highly recommended. Serum contains various growth factors and other components that can activate intracellular signaling pathways, leading to high background and variability.[4][6] For SH-SY5Y cells, it is common to switch to a serum-free or low-serum medium for a period (e.g., 24 hours) before the experiment to synchronize the cells and reduce basal signaling.[4]

Q5: How can I determine the nAChR subtype selectivity of (S)-Isomyosmine?

A5: To determine subtype selectivity, you can perform receptor binding assays or functional assays using a panel of cell lines, each expressing a different nAChR subtype (e.g., α4β2, α3β4, α7). By comparing the binding affinity (Ki) or functional potency (EC50) of (S)-Isomyosmine across these cell lines, you can determine its selectivity profile.[7][8]

Data Presentation

Consistent and clear data presentation is crucial for comparing results across experiments. The following tables provide templates for summarizing key quantitative data from your (S)-Isomyosmine bioassays.

Table 1: Receptor Binding Affinities (Ki) of Nicotinic Ligands

nAChR Subtype	(S)-Isomyosmine (Ki, nM)	Nicotine (Ki, nM)	Epibatidine (Ki, nM)
α4β2	TBD	1.7	0.046
α3β4	TBD	481	TBD
α7	TBD	>10,000	12
α6β2	TBD	3.8	0.034

TBD: To Be Determined experimentally. Values for Nicotine and Epibatidine are representative and may vary based on experimental conditions.[9]

Table 2: Functional Potency (EC50) of Nicotinic Agonists in Calcium Flux Assays

Cell Line (Receptor Subtype)	(S)-Isomyosmine (EC50, nM)	Nicotine (EC50, nM)	Acetylcholine (EC50, nM)
SH-SY5Y (mixed nAChRs)	TBD	TBD	TBD
HEK-α4β2	TBD	19.44 ± 1.02	TBD
HEK-α3β4	TBD	733.3 ± 146.5	TBD
HEK-α7	TBD	TBD	TBD

TBD: To Be Determined experimentally. Values for Nicotine in HEK cell lines are from a membrane potential assay and serve as an example.[10] EC50 values are highly dependent on the assay format and cell line used.

Experimental Protocols

Here are detailed methodologies for key experiments to assess the activity of (S)-Isomyosmine.

Protocol 1: Intracellular Calcium Flux Assay using Fluo-4 AM

This protocol is designed to measure changes in intracellular calcium in SH-SY5Y cells upon stimulation with (S)-Isomyosmine.

Materials:

• SH-SY5Y cells

• Complete culture medium (e.g., DMEM/F12 with 10% FBS)

• Serum-free culture medium

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, with Ca²⁺ and Mg²⁺

• Fluo-4 AM

• Pluronic F-127

• (S)-Isomyosmine

• 96-well black, clear-bottom plates

Procedure:

• Cell Plating: Seed SH-SY5Y cells into a 96-well black, clear-bottom plate at a density of 5 x 10⁴ to 8 x 10⁴ cells per well. Culture overnight to allow for cell attachment.

• Serum Starvation (Optional but Recommended): The next day, replace the complete medium with serum-free medium and incubate for 18-24 hours.

• Dye Loading:

  • Prepare a Fluo-4 AM loading solution in HBSS. A typical final concentration is 2-5 µM Fluo-4 AM with 0.02% Pluronic F-127.

  • Aspirate the medium from the cells and wash once with HBSS.

  • Add 100 µL of the Fluo-4 AM loading solution to each well.

  • Incubate for 45-60 minutes at 37°C in the dark.

• Wash and De-esterification:

  • Aspirate the loading solution and wash the cells twice with HBSS.

  • Add 100 µL of HBSS to each well and incubate for 20-30 minutes at room temperature in the dark to allow for complete de-esterification of the dye.

• Compound Addition and Measurement:

  • Prepare a 2X concentrated solution of (S)-Isomyosmine in HBSS.

  • Place the plate in a fluorescence plate reader equipped with an automated injection system.

  • Set the instrument to measure fluorescence at Ex/Em = 494/516 nm.

  • Record a baseline fluorescence for 10-20 seconds.

  • Inject 100 µL of the 2X (S)-Isomyosmine solution into the wells.

  • Continue to record the fluorescence signal for at least 2-3 minutes.

• Data Analysis:

  • The change in fluorescence (F) is typically expressed as a ratio over the baseline fluorescence (F₀).

  • Plot the peak fluorescence response against the log of the (S)-Isomyosmine concentration and fit the data to a four-parameter logistic equation to determine the EC50.

Protocol 2: Competitive Radioligand Binding Assay

This protocol describes a method to determine the binding affinity (Ki) of (S)-Isomyosmine for a specific nAChR subtype.

Materials:

• Cell membranes expressing the nAChR subtype of interest

• Radioligand (e.g., [³H]-Epibatidine or [³H]-Cytisine)

• Binding buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4)

• (S)-Isomyosmine

• Non-specific binding control (e.g., 10 µM Nicotine)

• 96-well filter plates and vacuum manifold

• Scintillation fluid and counter

Procedure:

• Assay Setup: In a 96-well plate, set up the following in triplicate:

  • Total Binding: Binding buffer, radioligand, and cell membranes.

  • Non-specific Binding: Binding buffer, radioligand, cell membranes, and a high concentration of a non-labeled competitor (e.g., 10 µM Nicotine).

  • Competition: Binding buffer, radioligand, cell membranes, and varying concentrations of (S)-Isomyosmine.

• Incubation:

  • Add 50 µL of binding buffer (or (S)-Isomyosmine/Nicotine dilutions).

  • Add 25 µL of radioligand at a concentration near its Kd.

  • Add 25 µL of the membrane preparation.

  • Incubate for 2-3 hours at 4°C or room temperature, depending on the receptor and radioligand.

• Filtration:

  • Rapidly filter the contents of each well through the filter plate using a vacuum manifold.

  • Wash the filters 3-4 times with ice-cold binding buffer to remove unbound radioligand.

• Quantification:

  • Dry the filter plate.

  • Add scintillation fluid to each well.

  • Count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log of the (S)-Isomyosmine concentration.

  • Fit the data to a one-site competition model to determine the IC50.

  • Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 3: Western Blot for ERK1/2 Phosphorylation

This protocol is for detecting the phosphorylation of ERK1/2 in response to (S)-Isomyosmine stimulation.

Materials:

• SH-SY5Y cells

• Serum-free medium

• (S)-Isomyosmine

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies (anti-phospho-ERK1/2 and anti-total-ERK1/2)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• SDS-PAGE and Western blot equipment

Procedure:

• Cell Culture and Treatment:

  • Plate SH-SY5Y cells and grow to 80-90% confluency.

  • Serum-starve the cells for 18-24 hours.

  • Treat the cells with various concentrations of (S)-Isomyosmine for the predetermined optimal time (e.g., 5-10 minutes).

• Cell Lysis:

  • Immediately after treatment, place the plate on ice and aspirate the medium.

  • Wash the cells once with ice-cold PBS.

  • Add ice-cold lysis buffer to each well, scrape the cells, and collect the lysate.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• Western Blotting:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate the membrane with the primary antibody against phospho-ERK1/2 overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and detect the signal using a chemiluminescent substrate and an imaging system.

• Data Analysis:

  • Strip the membrane and re-probe with an antibody against total-ERK1/2 as a loading control.

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-ERK signal to the total-ERK signal for each sample.

Visualizations

(S)-Isomyosmine Bioassay Workflow

Caption: Workflow for a typical (S)-Isomyosmine calcium flux bioassay.

Potential nAChR Signaling Pathway

Caption: A potential signaling pathway activated by (S)-Isomyosmine via nAChRs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. bmglabtech.com [bmglabtech.com]
• 4. The Effects of Serum Removal on Gene Expression and Morphological Plasticity Markers in Differentiated SH-SY5Y Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Considerations for the Use of SH-SY5Y Neuroblastoma Cells in Neurobiology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Nicotinic receptor binding: Significance and symbolism [wisdomlib.org]
• 9. Subunit Composition of Functional Nicotinic Receptors in Dopaminergic Neurons Investigated with Knock-Out Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. High-throughput cell-based assays for identifying antagonists of multiple smoking-associated human nicotinic acetylcholine receptor subtypes - PMC [pmc.ncbi.nlm.nih.gov]

Addressing poor cellular uptake of (S)-Isomyosmine in vitro

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers experiencing poor cellular uptake of (S)-Isomyosmine in vitro.

Frequently Asked Questions (FAQs)

Q1: What are the potential general mechanisms for cellular uptake of a small molecule like (S)-Isomyosmine?

A1: The cellular uptake of small molecules like (S)-Isomyosmine can occur through several mechanisms:

• Passive Diffusion: The molecule moves across the cell membrane from an area of high concentration to low concentration without the help of a transport protein. This is favored by small, hydrophobic molecules.[1]

• Facilitated Diffusion: The molecule moves across the cell membrane down its concentration gradient with the aid of a channel or carrier protein. This process does not require energy.[1]

• Active Transport: The molecule is moved across the cell membrane against its concentration gradient by a transporter protein, a process that requires energy in the form of ATP.[2]

The specific mechanism for (S)-Isomyosmine is not well-characterized in publicly available literature and may need to be determined experimentally.

Q2: What are the common factors that can lead to poor cellular uptake of (S)-Isomyosmine in vitro?

A2: Several factors can contribute to the poor cellular uptake of a compound in vitro:

• Physicochemical Properties of (S)-Isomyosmine:

  • Low Lipophilicity (High Hydrophilicity): Hydrophilic molecules have difficulty passing through the lipid bilayer of the cell membrane.[3][4]

  • Molecular Size and Charge: Larger molecules and charged molecules may not easily diffuse across the membrane.[5]

• Experimental Conditions:

  • Low Concentration or Short Incubation Time: The concentration of (S)-Isomyosmine or the duration of the experiment may be insufficient for detectable uptake.

  • Serum Proteins: Components in the cell culture serum may bind to (S)-Isomyosmine, reducing its free concentration available for uptake.

  • Cell Type and Health: The type of cells and their health status can significantly impact uptake efficiency.

• Cellular Mechanisms:

  • Efflux Pumps: Cells can actively pump out foreign compounds using efflux transporters like P-glycoprotein, reducing intracellular accumulation.

  • Lack of Specific Transporters: If (S)-Isomyosmine relies on a specific transporter for entry, the chosen cell line may not express it or express it at low levels.

Troubleshooting Guide

Issue: Low or undetectable intracellular concentration of (S)-Isomyosmine.

Below are potential causes and troubleshooting steps to address poor cellular uptake.

Optimizing Experimental Parameters

Your experimental setup can significantly influence uptake. Consider the following adjustments:

Parameter	Recommended Action	Rationale
Concentration	Perform a dose-response experiment by incubating cells with a range of (S)-Isomyosmine concentrations.	To determine if the current concentration is below the limit of detection for your assay.
Incubation Time	Conduct a time-course experiment (e.g., 30 min, 1h, 2h, 4h, 8h, 24h).	To identify the optimal incubation time for maximal uptake and to understand the kinetics of uptake.[6]
Serum Concentration	Test uptake in serum-free or reduced-serum media for a short duration.	To minimize potential binding of (S)-Isomyosmine to serum proteins, which can reduce its bioavailability.
Cell Density	Ensure consistent and optimal cell density for all experiments.	High cell density can lead to nutrient depletion and altered cell physiology, potentially affecting uptake.

Experimental Workflow for Optimizing Uptake Conditions

Caption: Workflow for optimizing experimental parameters for cellular uptake.

Enhancing Cellular Uptake

If optimizing experimental conditions is insufficient, consider strategies to directly enhance the cellular uptake of (S)-Isomyosmine.

Strategy	Description	Potential Advantages
Prodrug Approach	Modify the chemical structure of (S)-Isomyosmine to create a more lipophilic prodrug. The modifying group is cleaved intracellularly to release the active compound.[3]	Increases passive diffusion across the cell membrane.
Nanoparticle Formulation	Encapsulate (S)-Isomyosmine in nanoparticles (e.g., liposomes, PLGA nanoparticles).[7]	Can protect the compound from degradation, improve solubility, and facilitate uptake via endocytosis.[5]
Cell-Penetrating Peptides (CPPs)	Conjugate (S)-Isomyosmine to a CPP, which can translocate across the plasma membrane.	Effective for delivering various cargo, including small molecules.
Cyclodextrin (B1172386) Complexation	Form an inclusion complex with a cyclodextrin to increase solubility and membrane permeability.	Can enhance the bioavailability of poorly soluble compounds.

Decision Tree for Selecting an Uptake Enhancement Strategy

References

• 1. Transport of Small Molecules - The Cell - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. Improving cellular uptake of therapeutic entities through interaction with components of cell membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Cellular Uptake of Nanoparticles versus Small Molecules: A Matter of Size - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. In-vitro Cellular Uptake and Transport Study of 9-Nitrocamptothecin PLGA Nanoparticles Across Caco-2 Cell Monolayer Model - PMC [pmc.ncbi.nlm.nih.gov]

Mitigating off-target effects of (S)-Isomyosmine in cell-based assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing (S)-Isomyosmine in cell-based assays. The primary on-target effect of (S)-Isomyosmine is the inhibition of Tumor Necrosis Factor-alpha (TNF-α), a key pro-inflammatory cytokine.[1][2][3][4][5] Potential off-target effects may involve interactions with nicotinic acetylcholine (B1216132) receptors (nAChRs) due to its structural similarity to nicotine (B1678760). This guide will help you design experiments to mitigate these off-target effects and troubleshoot common issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (S)-Isomyosmine?

A1: (S)-Isomyosmine, also known as MYMD-1, is a selective, orally available small molecule that inhibits the production of Tumor Necrosis Factor-alpha (TNF-α).[1][2][3] It is designed to regulate the immune system by controlling overactivated TNF-α, which is a key driver of chronic inflammation in various autoimmune and inflammatory diseases.[4][6]

Q2: What are the potential off-target effects of (S)-Isomyosmine?

A2: As a synthetic derivative of tobacco alkaloids, (S)-Isomyosmine has the potential to interact with nicotinic acetylcholine receptors (nAChRs).[2][5] These off-target interactions could lead to unintended biological effects in cell-based assays, particularly in cells that express nAChRs.

Q3: How can I distinguish between on-target (TNF-α inhibition) and off-target (e.g., nAChR-mediated) effects?

A3: To differentiate between on-target and off-target effects, a multi-pronged approach is recommended:

• Orthogonal Validation: Use a structurally different TNF-α inhibitor to see if it replicates the observed phenotype. If it does, the effect is likely on-target.

• Genetic Knockdown/Knockout: Use siRNA, shRNA, or CRISPR to reduce the expression of TNF-α or its receptor (TNFR1/TNFR2). If the phenotype is mimicked, it confirms the involvement of the TNF-α pathway.

• Specific Antagonists: For suspected nAChR off-target effects, use a well-characterized nAChR antagonist (e.g., mecamylamine (B1216088) for non-selective blockade or α-bungarotoxin for α7-nAChR) to see if it reverses the effect of (S)-Isomyosmine.

• Dose-Response Analysis: Off-target effects often occur at higher concentrations. Determine if the desired on-target effect occurs at a lower concentration than the suspected off-target phenotype.

Q4: What are the key signaling pathways I should investigate?

A4: For on-target effects, investigate downstream pathways of TNF-α signaling, such as the NF-κB and MAPK pathways, as well as apoptosis.[7][8][9] For potential nAChR-mediated off-target effects, particularly in non-neuronal cells, key pathways to examine include calcium signaling, and the PI3K/MAPK pathways.[10][11]

Troubleshooting Guides

Issue 1: Inconsistent results in TNF-α inhibition assays.

Possible Cause	Troubleshooting Step
Cell Health and Viability	Ensure cells are healthy and in the logarithmic growth phase. Perform a cell viability assay (e.g., MTT or Trypan Blue) in parallel with your experiment to ensure the observed TNF-α reduction is not due to cytotoxicity.
LPS/Stimulant Potency	Use a fresh, validated batch of lipopolysaccharide (LPS) or another stimulant. The potency of LPS can vary between lots.
Reagent Preparation	Prepare fresh dilutions of (S)-Isomyosmine for each experiment from a frozen stock solution to avoid degradation.
Assay Timing	Optimize the pre-incubation time with (S)-Isomyosmine before adding the stimulant, and the subsequent incubation time for TNF-α production.[12]
ELISA Issues	Refer to standard ELISA troubleshooting guides for issues like high background or weak signal.[13][14][15][16][17] Ensure proper washing steps and fresh substrate.

Issue 2: Suspected nAChR-mediated off-target effects.

Possible Cause	Troubleshooting Step
Expression of nAChRs on cell line	Confirm whether your cell line expresses nAChRs using RT-PCR for subunit mRNAs or western blot for receptor proteins.
Calcium flux artifacts	If performing calcium flux assays, ensure the observed signal is not due to autofluorescence of (S)-Isomyosmine. Run a control with the compound in cell-free media. Use a nAChR antagonist to confirm the signal is receptor-mediated.
Non-specific binding	In binding assays, use a non-labeled competitor to determine non-specific binding. Ensure appropriate washing steps to reduce background.

Data Presentation

Table 1: Pharmacological Profile of (S)-Isomyosmine

Parameter	Target	Value	Assay Type	Reference
On-Target Activity
IC50	TNF-α production (in CD4+ T cells)	Dose-dependent inhibition	In vitro cell-based assay	[5]
TNF-α, IL-6, sTNFR1 (in vivo)	Statistically significant reduction	Clinical Trial (Phase 2)	[4]
Off-Target Activity (Hypothetical)
Ki	α4β2 nAChR	Value to be determined	Radioligand binding assay	N/A
Ki	α7 nAChR	Value to be determined	Radioligand binding assay	N/A
Ki	α3β4 nAChR	Value to be determined	Radioligand binding assay	N/A
EC50	Calcium Flux (α7 nAChR)	Value to be determined	Functional cell-based assay	N/A

Note: Specific IC50 and Ki values for (S)-Isomyosmine are not publicly available and should be determined experimentally.

Mandatory Visualizations

Caption: On-target signaling pathway of (S)-Isomyosmine via TNF-α inhibition.

Caption: Potential off-target signaling via nicotinic acetylcholine receptors (nAChRs).

Caption: Troubleshooting workflow for unexpected phenotypes.

Experimental Protocols

Protocol 1: On-Target - TNF-α Inhibition Assay (ELISA-based)

This protocol is for quantifying the inhibition of TNF-α secretion from stimulated immune cells, such as human peripheral blood mononuclear cells (PBMCs) or a monocytic cell line like THP-1.

Materials:

• PBMCs or THP-1 cells

• RPMI-1640 culture medium with 10% FBS

• Lipopolysaccharide (LPS) from E. coli

• (S)-Isomyosmine

• Human TNF-α ELISA Kit

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

Methodology:

• Cell Seeding: Plate PBMCs or THP-1 cells at a density of 2 x 10^5 cells/well in a 96-well plate and incubate overnight. For THP-1 cells, differentiate with PMA (phorbol 12-myristate 13-acetate) for 24-48 hours prior to the assay.

• Inhibitor Treatment: Prepare serial dilutions of (S)-Isomyosmine in culture medium. Remove the old medium and add the medium containing different concentrations of (S)-Isomyosmine. Include a vehicle control (e.g., DMSO). Incubate for 1-2 hours.

• Stimulation: Add LPS to a final concentration of 100 ng/mL to all wells except for the negative control.

• Incubation: Incubate the plate for 6-18 hours at 37°C in a CO2 incubator.

• Supernatant Collection: Centrifuge the plate at 300 x g for 5 minutes. Carefully collect the supernatant for TNF-α measurement.

• ELISA: Quantify the amount of TNF-α in the supernatants using a human TNF-α ELISA kit according to the manufacturer's instructions.

• Data Analysis: Plot the TNF-α concentration against the log concentration of (S)-Isomyosmine and fit a dose-response curve to determine the IC50 value.

Protocol 2: Off-Target - nAChR-Mediated Calcium Flux Assay

This protocol measures changes in intracellular calcium concentration upon potential activation of nAChRs by (S)-Isomyosmine in a cell line known to express nAChRs (e.g., SH-SY5Y).

Materials:

• SH-SY5Y cells (or other suitable cell line)

• DMEM/F12 culture medium with 10% FBS

• Fluo-4 AM or other calcium-sensitive dye

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• (S)-Isomyosmine

• Nicotine (positive control)

• Mecamylamine (nAChR antagonist)

• 96-well black, clear-bottom plates

• Fluorescence plate reader with kinetic reading capabilities

Methodology:

• Cell Seeding: Plate SH-SY5Y cells in a 96-well black, clear-bottom plate and grow to 80-90% confluency.

• Dye Loading: Aspirate the culture medium and wash the cells with HBSS. Add HBSS containing Fluo-4 AM (e.g., 4 µM) and incubate for 45-60 minutes at 37°C.

• Washing: Wash the cells twice with HBSS to remove excess dye. Add 100 µL of HBSS to each well.

• Compound Addition and Measurement:

  • Place the plate in the fluorescence plate reader and set the instrument to measure fluorescence intensity (e.g., Ex/Em = 485/525 nm) every 1-2 seconds.

  • Establish a baseline reading for 15-20 seconds.

  • Using the instrument's injection system, add 20 µL of a 6X solution of (S)-Isomyosmine at various concentrations. Use nicotine as a positive control and HBSS as a negative control.

  • To confirm nAChR involvement, pre-incubate some wells with mecamylamine for 15-20 minutes before adding (S)-Isomyosmine.

  • Continue recording the fluorescence for at least 2-3 minutes.

• Data Analysis: Calculate the change in fluorescence (ΔF) over baseline (F0). Plot the peak ΔF/F0 against the log concentration of (S)-Isomyosmine to determine an EC50 value if a response is observed.

References

• 1. en.longevitywiki.org [en.longevitywiki.org]
• 2. MyMD Pharma Develops Low-Toxicity, Plant-Based TNF-α Regulator - BioSpace [biospace.com]
• 3. MYMD-1® - A Novel Drug For Immunotherapy | MyMD [tnfpharma.com]
• 4. The oral TNF-α drug MYMD-1 of MyMD Pharmaceuticals has reached phase 2 clinical end points [synapse.patsnap.com]
• 5. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 7. researchgate.net [researchgate.net]
• 8. hh.um.es [hh.um.es]
• 9. Signaling pathways mediated by tumor necrosis factor alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neuronal and Extraneuronal Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A novel angiogenic pathway mediated by non-neuronal nicotinic acetylcholine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. static.miltenyibiotec.com [static.miltenyibiotec.com]
• 13. Troubleshooting of ELISA Experiment: Analysis of Common Pr… [cymitquimica.com]
• 14. maxanim.com [maxanim.com]
• 15. ELISA Troubleshooting Guide: Common Questions, Tips & Tricks | R&D Systems [rndsystems.com]
• 16. ELISA Troubleshooting Guide | Thermo Fisher Scientific - JP [thermofisher.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]

Best practices for storing and handling (S)-Isomyosmine powder

This technical support center provides best practices for storing and handling (S)-Isomyosmine powder for researchers, scientists, and drug development professionals. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for (S)-Isomyosmine powder?

For long-term stability, (S)-Isomyosmine powder should be stored at -20°C.[1][2] It is crucial to protect the compound from moisture and direct sunlight.[3] Storing under an inert nitrogen atmosphere is also recommended to prevent degradation.[3] When stored correctly, the powder is stable for at least three to four years.[1][3]

Q2: How should I store (S)-Isomyosmine once it is dissolved in a solvent?

Stock solutions of (S)-Isomyosmine should be stored at -80°C.[3][4] Under these conditions, the solution is stable for up to one year.[3] For shorter-term storage, solutions can be kept at -20°C for up to one month.[4] It is recommended to store solutions under nitrogen.[4] Aqueous solutions are not recommended for storage for more than one day.[1]

Q3: What personal protective equipment (PPE) should be worn when handling (S)-Isomyosmine powder?

When handling (S)-Isomyosmine powder, it is essential to wear appropriate personal protective equipment. This includes protective gloves, a lab coat, and eye protection such as safety glasses or goggles. Ensure adequate ventilation in the handling area to avoid inhalation of the powder.[5]

Q4: What should I do in case of accidental exposure to (S)-Isomyosmine?

In case of accidental exposure, follow these first-aid measures:

• Skin Contact: Wash the affected area immediately with plenty of soap and water. If skin irritation occurs, seek medical attention.[6][5]

• Eye Contact: Rinse cautiously with water for several minutes. If you wear contact lenses, remove them if it is easy to do so and continue rinsing. If eye irritation persists, get medical advice/attention.[6][5]

• Ingestion: If swallowed, call a poison center or doctor if you feel unwell.[5]

• Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.[6]

Q5: In which solvents is (S)-Isomyosmine soluble?

(S)-Isomyosmine is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol (B145695), and dimethylformamide.[1] It is sparingly soluble in aqueous buffers.[1]

Troubleshooting Guide

Issue: The (S)-Isomyosmine powder is difficult to dissolve.

• Solution: Sonication is recommended to aid in the dissolution of (S)-Isomyosmine in solvents like DMSO.[3] If precipitation or phase separation occurs during the preparation of a solution, gentle heating can also be used to help dissolve the compound.[4]

Issue: I am observing degradation of my (S)-Isomyosmine solution.

• Solution: Ensure that your stock solution is stored at the recommended temperature of -80°C for long-term stability.[3][4] Avoid repeated freeze-thaw cycles. For in vivo experiments, it is best to prepare fresh working solutions on the day of use.[4] If you are working with aqueous solutions, they should not be stored for more than one day.[1]

Issue: I am unsure how to prepare a working solution for my in vivo experiment.

• Solution: There are several protocols available for preparing in vivo working solutions. A common method involves first dissolving (S)-Isomyosmine in DMSO to create a stock solution, which is then further diluted with other vehicles like PEG300, Tween-80, and saline.[4] Refer to the detailed experimental protocols section for specific instructions.

Quantitative Data Summary

Table 1: Storage Stability of (S)-Isomyosmine

Form	Storage Temperature	Duration	Recommended Atmosphere
Powder	-20°C	3 years	Nitrogen[3]
In Solvent	-80°C	1 year	Nitrogen[3][4]
In Solvent	-20°C	1 month	Nitrogen[4]

Table 2: Solubility of (S)-Isomyosmine

Solvent	Concentration	Method
DMSO	25 mg/mL (171.01 mM)	Sonication is recommended[3]
Ethanol	~30 mg/mL	Purge with inert gas[1]
Dimethylformamide	~30 mg/mL	Purge with inert gas[1]
1:1 Ethanol:PBS (pH 7.2)	~0.5 mg/mL	Dissolve in ethanol first[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 5 mg/mL (34.20 mM)	Add solvents sequentially[4]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 5 mg/mL (34.20 mM)	Add solvents sequentially[4]
10% DMSO, 90% Corn Oil	≥ 5 mg/mL (34.20 mM)	Add solvents sequentially[4]

Experimental Protocols

Protocol 1: Preparation of a DMSO Stock Solution

• Equilibrate the vial of (S)-Isomyosmine powder to room temperature before opening.

• Weigh the desired amount of powder in a sterile container.

• Add the calculated volume of DMSO to achieve the desired concentration (e.g., 25 mg/mL).

• Vortex the solution and use sonication to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -80°C.

Protocol 2: Preparation of an In Vivo Working Solution (Example)

This protocol is an example for preparing a working solution with a final concentration of ≥ 5 mg/mL.

• Start with a pre-made stock solution of (S)-Isomyosmine in DMSO (e.g., 50 mg/mL).

• To prepare 1 mL of the final working solution, add 100 µL of the DMSO stock solution to 400 µL of PEG300 and mix thoroughly.

• Add 50 µL of Tween-80 to the mixture and mix again.

• Finally, add 450 µL of saline to bring the total volume to 1 mL and mix until you have a clear solution.[4]

• This working solution should be prepared fresh on the day of use.[4]

Visual Guides

Caption: Workflow for preparing (S)-Isomyosmine solutions.

Caption: Troubleshooting common issues with (S)-Isomyosmine.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. medkoo.com [medkoo.com]
• 3. Isomyosmine | Alkaloids | Tobacco | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. fishersci.com [fishersci.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]

Technical Support Center: (S)-Isomyosmine Dosage Adjustment for Animal Models

This technical support center provides guidance for researchers, scientists, and drug development professionals on adjusting (S)-Isomyosmine (also known as MYMD-1) dosage for different animal models. The following information is intended to support preclinical research and experimental design.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Isomyosmine and what is its mechanism of action?

A1: (S)-Isomyosmine is a synthetic alkaloid derived from tobacco with potent anti-inflammatory and immunomodulatory properties.[1][2] Its primary mechanism of action is the suppression of Tumor Necrosis Factor-alpha (TNF-α), a key cytokine involved in systemic inflammation.[1][3] (S)-Isomyosmine also modulates other pro-inflammatory cytokines, including Interleukin-6 (IL-6) and Interleukin-17A (IL-17A).[2] Additionally, it has been reported to exhibit biological activities similar to mTOR inhibitors.[4]

Q2: What are the established dosage ranges for (S)-Isomyosmine in common animal models?

A2: Currently, published data on (S)-Isomyosmine dosage is primarily available for mouse models of autoimmune diseases. Specific dosage information for other species like rats and non-human primates is limited in publicly available literature. Researchers should perform dose-finding studies to determine the optimal dosage for their specific model and experimental conditions.

Q3: Are there any known toxicity or safety concerns with (S)-Isomyosmine in animal models?

A3: Preclinical studies in mice have suggested that (S)-Isomyosmine is well-tolerated and does not cause global immunosuppression or measurable toxicity at the doses tested.[5] A 13-week safety study also demonstrated its safety at various dosage levels.[6] However, comprehensive toxicology data, such as LD50 (median lethal dose) or NOAEL (No-Observed-Adverse-Effect Level), are not yet publicly available. It is crucial to conduct appropriate safety and toxicity assessments for any new animal model or experimental setup.

Q4: How should I prepare (S)-Isomyosamine for oral administration in animal models?

A4: (S)-Isomyosmine is orally available.[7] For oral gavage in rodents, the compound should be dissolved or suspended in a suitable vehicle. The choice of vehicle will depend on the physicochemical properties of the specific formulation of (S)-Isomyosmine being used. Common vehicles for oral gavage include water, saline, or solutions containing suspending agents like carboxymethyl cellulose.[8] Ensure the formulation is homogenous and the volume administered is appropriate for the animal's weight.[7][9][10][11]

Q5: What is a general starting point for a dose-finding study in a new animal model?

A5: When starting with a new animal model for which no (S)-Isomyosmine dosage information is available, a prudent approach is to start with doses lower than those reported in mice and perform a dose-escalation study. For example, one could start with a dose an order of magnitude lower than the 50 mg/kg/day used in the mouse CAIA model and escalate from there. Careful monitoring for both therapeutic effects and any signs of toxicity is essential.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Lack of therapeutic effect at previously reported doses.	Species-specific differences in metabolism and pharmacokinetics. Incorrect route of administration or formulation issues. Insufficient dose for the specific disease model severity.	Conduct a dose-escalation study to determine the optimal dose for your specific model. Verify the formulation and administration technique. Ensure the disease model has been induced correctly and consistently.
Unexpected adverse effects or toxicity.	Dose is too high for the specific animal model or individual animal sensitivity. Formulation issues leading to poor tolerability.	Immediately reduce the dose or discontinue treatment. Re-evaluate the formulation and vehicle for any potential irritants. Conduct a thorough toxicological assessment, including clinical observations, body weight monitoring, and post-mortem analysis if necessary.
High variability in response between animals.	Inconsistent dosing technique. Variability in disease induction. Genetic variability within the animal colony.	Ensure all personnel are thoroughly trained in the administration technique (e.g., oral gavage). Refine the disease induction protocol to ensure more uniform disease severity. Use a sufficient number of animals per group to account for biological variability and consider using inbred strains if appropriate.

Data on (S)-Isomyosmine Dosage in Animal Models

Animal Model	Species	Disease/Condition	Dosage	Administration Route	Key Findings	Reference
NOD.H-2h4 Mouse	Mouse	Autoimmune Thyroiditis	185 mg/L in drinking water	Oral	Decreased incidence and severity of thyroiditis.	[5][12]
Collagen Antibody-Induced Arthritis (CAIA)	Mouse	Rheumatoid Arthritis	50, 250, and 450 mg/kg/day	Oral Gavage (twice daily)	Significantly reduced clinical score and paw swelling at 450 mg/kg/day.	[13][14]
Aging Model	Mouse	Age-related decline	Not specified in abstract	Not specified	Improved health span and prolonged life span compared to rapamycin.

Experimental Protocols

General Protocol for Oral Gavage Administration in Rats

This is a general guideline; specific volumes and needle sizes should be adjusted based on the rat's age and weight. Always refer to your institution's IACUC guidelines.

• Animal Restraint: Gently but firmly restrain the rat to prevent movement and ensure the head and body are in a straight line.

• Gavage Needle Selection: Choose a flexible, ball-tipped gavage needle of the appropriate size for the rat. For adult rats, a 16-18 gauge needle, 2-3 inches in length, is typically used.[11]

• Measuring Insertion Depth: Measure the distance from the corner of the rat's mouth to the last rib to estimate the length of the esophagus and prevent stomach perforation. Mark this depth on the gavage needle.

• Needle Insertion: Gently insert the needle into the diastema (gap between the incisors and molars) and advance it along the roof of the mouth. The rat should swallow as the needle enters the esophagus. Do not force the needle.[9][10]

• Compound Administration: Once the needle is in the esophagus to the predetermined depth, administer the (S)-Isomyosmine formulation slowly and steadily.

• Needle Removal: Gently withdraw the needle in the same angle it was inserted.

• Monitoring: Observe the animal for several minutes after the procedure for any signs of distress, such as coughing or difficulty breathing.[9][11]

Induction of Collagen-Induced Arthritis (CIA) in Rats

This is a general protocol and may need optimization depending on the rat strain.

• Collagen Emulsion Preparation: Emulsify type II collagen (e.g., bovine or porcine) with an equal volume of Complete Freund's Adjuvant (CFA) for the initial immunization and Incomplete Freund's Adjuvant (IFA) for the booster. A typical collagen concentration is 2 mg/mL.

• Primary Immunization (Day 0): Inject approximately 0.1 mL of the collagen/CFA emulsion intradermally at the base of the tail.

• Booster Immunization (Day 7 or 21): Inject approximately 0.1 mL of the collagen/IFA emulsion intradermally at a site near the primary injection.[15][16]

• Monitoring Arthritis Development: Onset of arthritis typically occurs 10-14 days after the booster immunization. Monitor animals regularly for signs of arthritis, such as paw swelling, redness, and joint stiffness. Arthritis severity can be scored using a standardized scoring system.

• (S)-Isomyosmine Treatment: Begin oral administration of (S)-Isomyosmine at the desired doses once clinical signs of arthritis are evident or as per the study design (prophylactic or therapeutic).

Signaling Pathways and Experimental Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. TNF Pharmaceuticals Prepares to Advance Lead Clinical Program Targeting Age-Related Decline - TNF Pharmaceuticals [tnfpharma.com]
• 3. researchgate.net [researchgate.net]
• 4. Toxicology Services - Enamine [enamine.net]
• 5. Metabolism of myosmine in Wistar rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The oral TNF-α drug MYMD-1 of MyMD Pharmaceuticals has reached phase 2 clinical end points [synapse.patsnap.com]
• 7. research.fsu.edu [research.fsu.edu]
• 8. Preparation, Characterization, and In Vivo Evaluation of an Oral Triptolide Nanomatrix System for Rheumatoid Arthritis Therapy [mdpi.com]
• 9. ouv.vt.edu [ouv.vt.edu]
• 10. iacuc.wsu.edu [iacuc.wsu.edu]
• 11. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 12. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mms.businesswire.com [mms.businesswire.com]
• 15. creative-diagnostics.com [creative-diagnostics.com]
• 16. researchgate.net [researchgate.net]

How to control for vehicle effects in (S)-Isomyosmine experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-Isomyosmine. The information is presented in a question-and-answer format to directly address specific issues you may encounter during your experiments, with a focus on controlling for vehicle effects.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Isomyosmine and what is its primary mechanism of action?

(S)-Isomyosmine is the S-enantiomer of Isomyosmine, a nicotine-related alkaloid. Its primary mechanism of action is the inhibition of Tumor Necrosis Factor-alpha (TNF-α), a key pro-inflammatory cytokine.[1][2] By modulating TNF-α, (S)-Isomyosmine is being investigated for its therapeutic potential in a variety of inflammatory and age-related disorders.

Q2: Why is a vehicle control essential in my (S)-Isomyosmine experiments?

Q3: What are the common vehicles used for in vivo administration of (S)-Isomyosmine?

Due to its limited aqueous solubility, (S)-Isomyosmine often requires a multi-component vehicle for in vivo studies. Common formulations include combinations of:

• Dimethyl sulfoxide (B87167) (DMSO): A powerful solvent for many nonpolar compounds.

• Polyethylene glycol 300 (PEG300): A co-solvent that helps to increase solubility.

• Tween-80 (Polysorbate 80): A surfactant that aids in creating a stable emulsion.

• Saline (0.9% NaCl): The final diluent to create an isotonic solution.

• Corn Oil: An alternative vehicle for lipophilic compounds.

• Sulfobutylether-β-cyclodextrin (SBE-β-CD): A modified cyclodextrin (B1172386) used to enhance the solubility of poorly soluble drugs.[4]

Troubleshooting Guides

Issue 1: Precipitation of (S)-Isomyosmine in the Vehicle Formulation

Symptom: The prepared (S)-Isomyosmine solution appears cloudy, or solid particles are visible.

Possible Causes:

• Improper mixing order: The order in which the vehicle components are mixed is crucial.

• Low temperature: The formulation may be sensitive to cold and precipitate.

• High concentration of (S)-Isomyosmine: The compound may have exceeded its solubility limit in the chosen vehicle.

Solutions:

• Correct Mixing Procedure: Always dissolve the (S)-Isomyosmine in DMSO first before adding other co-solvents. A typical order is: DMSO -> PEG300 -> Tween-80 -> Saline.[4]

• Gentle Warming and Sonication: If precipitation occurs, gentle warming of the solution or the use of a sonicator can help to redissolve the compound.[4]

• Prepare Fresh Solutions: It is recommended to prepare the formulation fresh before each use to minimize the risk of precipitation over time.

• Re-evaluate Vehicle Composition: If precipitation persists, consider adjusting the ratios of the co-solvents or trying an alternative vehicle, such as a cyclodextrin-based formulation.[4]

Issue 2: Adverse Effects or Unexpected Results in the Vehicle Control Group

Symptom: Animals in the vehicle control group exhibit unexpected physiological or behavioral changes (e.g., inflammation, lethargy, weight loss).

Possible Causes:

• Toxicity of the vehicle components: High concentrations of DMSO, PEG300, or Tween-80 can have their own biological effects.

• Irritation from the administration route: The vehicle itself may cause local irritation, for example, at the site of injection or in the gastrointestinal tract following oral gavage.

• Osmotic effects: Some vehicles can alter the osmotic balance, leading to physiological stress.

Solutions:

• Optimize Vehicle Concentration: Minimize the concentration of organic solvents like DMSO. For sensitive animal models, reducing the DMSO concentration is often recommended.

• Thoroughly Review Literature: Investigate the known effects of each vehicle component at the concentrations and route of administration you are using. For example, Tween-80 has been reported to potentially influence the absorption of other compounds.

• Refine Administration Technique: Ensure that administration procedures, such as oral gavage, are performed correctly to minimize stress and injury to the animals.

• Consider Alternative Vehicles: If adverse effects persist, explore alternative, potentially more biocompatible vehicle options like cyclodextrin-based solutions or corn oil, depending on the experimental requirements.[4]

Data Presentation

Table 1: Common Vehicle Formulations for (S)-Isomyosmine

Formulation Components	Typical Composition	Reported Solubility of (S)-Isomyosmine	Notes
DMSO, PEG300, Tween-80, Saline	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 5 mg/mL[4]	A common formulation for poorly soluble compounds.
DMSO, SBE-β-CD, Saline	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 5 mg/mL[4]	Cyclodextrin-based formulation can improve solubility and reduce toxicity.
DMSO, Corn Oil	10% DMSO, 90% Corn Oil	≥ 5 mg/mL[4]	Suitable for oral administration of lipophilic compounds.

Experimental Protocols

Representative Protocol for Oral Gavage of (S)-Isomyosmine in Mice

This is a representative protocol and may require optimization for your specific experimental conditions.

1. Preparation of (S)-Isomyosmine Formulation (10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

• Calculate the required amount of (S)-Isomyosmine for your desired dose and number of animals.

• Weigh the (S)-Isomyosmine and dissolve it completely in the calculated volume of DMSO. Sonication may be used to aid dissolution.

• In a separate tube, add the calculated volume of PEG300.

• Add the (S)-Isomyosmine/DMSO solution to the PEG300 and mix thoroughly.

• Add the calculated volume of Tween-80 and vortex until a clear solution is formed.

• Finally, add the calculated volume of saline and mix well.

2. Animal Handling and Dosing

• Acclimatize the mice to the experimental conditions and handling for at least one week prior to the start of the experiment.

• Gently restrain the mouse, ensuring the head and body are in a straight line to facilitate the passage of the gavage needle.

• Measure the distance from the tip of the mouse's nose to the last rib to determine the appropriate insertion depth for the gavage needle.

• Slowly and gently insert the gavage needle into the esophagus. Do not force the needle.

• Administer the calculated volume of the (S)-Isomyosmine formulation or the vehicle control. The volume should not exceed 10 mL/kg body weight.

• Carefully remove the gavage needle and return the mouse to its cage.

• Monitor the animal for any signs of distress or adverse reactions.

Visualizations

References

• 1. A Double-blind, Placebo-controlled, Randomized, Single Ascending, and Multiple Dose Phase 1 Study to Evaluate the Safety, Tolerability, and Pharmacokinetics of Oral Dose Isomyosamine Capsules in Healthy Adult Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]

Technical Support Center: (S)-Isomyosmine Cell Culture Applications

This technical support center provides guidance and troubleshooting for researchers utilizing (S)-Isomyosmine in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Isomyosmine and what is its primary mechanism of action in cell culture?

(S)-Isomyosmine, also known as MYMD-1®, is a synthetic alkaloid derived from tobacco plants.[1] Its primary mechanism of action involves the suppression of pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-17A (IL-17A).[1] It targets the root causes of inflammation and regulates the immuno-metabolic system.[1] Additionally, it exhibits biological activities similar to mTOR inhibitors.[1]

Q2: What is a recommended starting concentration for (S)-Isomyosmine in cell culture?

Q3: How long should I incubate my cells with (S)-Isomyosmine?

The optimal incubation time is highly dependent on the cell type and the specific assay being performed.[2] For assays measuring cytotoxicity or proliferation, longer incubation times of 24, 48, or 72 hours are common to observe an effect.[2][3] It is crucial to perform a time-course experiment to determine the optimal incubation period for your experimental setup.[2]

Q4: What are the known cellular effects of (S)-Isomyosmine?

Preclinical studies have shown that (S)-Isomyosmine has anti-proliferative effects.[4] It has also been reported to have genotoxic effects in a human esophageal adenocarcinoma cell line under conditions of increased oxidative and nitrosative stress.[5]

Troubleshooting Guides

This section addresses common issues that may be encountered during experiments with (S)-Isomyosmine.

Problem	Possible Cause	Recommended Solution
No observable effect of (S)-Isomyosmine	Concentration of (S)-Isomyosmine is too low.	Perform a dose-response experiment with a wider range of concentrations.[2]
Incubation time is too short.	Increase the incubation time (e.g., 48-72 hours).[2]
The compound is not active in your specific cell type.	Consider that the effect may be cell-type specific.
Degraded (S)-Isomyosmine stock solution.	Prepare a fresh stock solution of (S)-Isomyosmine. For long-term storage, it is recommended to aliquot the stock solution and store it at -20°C or -80°C to avoid repeated freeze-thaw cycles.[6]
High variability between replicate wells	Inconsistent cell seeding.	Ensure a homogenous cell suspension before seeding. Use a multichannel pipette for seeding and verify cell counts.[6]
Edge effects in microplates.	Avoid using the outer wells of the microplate as they are more prone to evaporation. Fill the outer wells with sterile PBS.[6]
Unexpected Cytotoxicity	(S)-Isomyosmine concentration is too high.	Perform a dose-response experiment to determine the optimal non-toxic concentration for your cell line.
Cell line is particularly sensitive to the compound.	Use a lower starting concentration and perform a careful dose-response study.
Contamination of cell culture.	Regularly check cell cultures for any signs of bacterial or fungal contamination.[][8]

Data Presentation

Table 1: Example Time-Course Experiment for (S)-Isomyosmine Effect on Cell Viability

Incubation Time (hours)	(S)-Isomyosmine (µM)	Cell Viability (%)	Standard Deviation
24	0 (Control)	100	5.2
24	10	95.3	4.8
24	50	88.1	6.1
48	0 (Control)	100	4.9
48	10	85.2	5.5
48	50	72.4	6.3
72	0 (Control)	100	5.1
72	10	70.6	5.9
72	50	55.8	6.8

Table 2: Example Dose-Response Experiment for (S)-Isomyosmine at 48 hours

(S)-Isomyosmine (µM)	Inhibition of Proliferation (%)	Standard Deviation
0 (Control)	0	3.2
1	5.1	2.8
5	15.8	4.1
10	28.4	4.5
25	45.2	5.3
50	62.7	6.1
100	78.9	5.8

Experimental Protocols

Protocol 1: Determining Optimal Incubation Time using a Cell Viability Assay (MTT Assay)

This protocol outlines a method to determine the optimal incubation time for (S)-Isomyosmine treatment by assessing cell viability at different time points.

Materials:

• Target cell line

• Complete culture medium

• (S)-Isomyosmine stock solution (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density and incubate for 24 hours to allow for attachment.

• Treatment: Treat the cells with a selected concentration of (S)-Isomyosmine (e.g., a concentration expected to produce a moderate effect based on a preliminary dose-response experiment) and a vehicle control (DMSO).

• Incubation: Incubate the plates for various time points (e.g., 24, 48, and 72 hours).

• MTT Addition: At the end of each incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.[2]

• Solubilization: Add a solubilization solution to each well to dissolve the formazan crystals.[2]

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically around 570 nm) using a microplate reader.[2]

• Data Analysis: Calculate the percentage of cell viability for each time point relative to the vehicle control. The optimal incubation time is the point at which a significant and reproducible effect is observed.

Mandatory Visualizations

Caption: Workflow for optimizing (S)-Isomyosmine incubation time.

Caption: Putative signaling pathways affected by (S)-Isomyosmine.

References

• 1. en.longevitywiki.org [en.longevitywiki.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Isomyosamine - Wikipedia [en.wikipedia.org]
• 5. Genotoxic effects of myosmine in a human esophageal adenocarcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 8. 細胞培養のコンタミネーションに関するトラブルシューティング [sigmaaldrich.com]

Technical Support Center: Refinement of Analytical Methods for (S)-Isomyosmine Detection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analytical detection of (S)-Isomyosmine. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques for the detection and quantification of (S)-Isomyosmine?

A1: The most common and effective analytical techniques for (S)-Isomyosmine, a chiral alkaloid, include High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Capillary Electrophoresis (CE).[1][2] Given its chiral nature, enantioselective separation is crucial to distinguish (S)-Isomyosmine from its (R)-enantiomer.[1][3] This is typically achieved by using chiral stationary phases (CSPs) in HPLC and GC, or chiral selectors in CE.[3][4]

Q2: Why is chiral separation essential for (S)-Isomyosmine analysis?

A2: (S)-Isomyosmine and its mirror image, (R)-Isomyosmine, are enantiomers. Enantiomers often exhibit different pharmacological and toxicological profiles in biological systems. Therefore, it is critical to separate and quantify the specific (S)-enantiomer to accurately assess its biological activity and potential effects. Regulatory agencies increasingly require the analysis of single enantiomers for chiral drugs.

Q3: What are the key considerations for sample preparation when analyzing (S)-Isomyosmine in biological matrices?

A3: Sample preparation is a critical step to remove interferences and concentrate the analyte. For alkaloids like Isomyosmine in biological samples (e.g., plasma, urine), common techniques include:

• Liquid-Liquid Extraction (LLE): Utilizes the basic nature of alkaloids to separate them from the sample matrix.

• Solid-Phase Extraction (SPE): A more controlled method for sample clean-up and concentration, often providing cleaner extracts than LLE.[3]

• Protein Precipitation: Often used for plasma or serum samples to remove proteins that can interfere with the analysis.

The choice of method depends on the sample matrix, the concentration of (S)-Isomyosmine, and the analytical technique being used.

Q4: How can the stability of (S)-Isomyosmine be maintained during analysis?

A4: The stability of Isomyosmine can be influenced by factors such as temperature, pH, and light exposure. It is crucial to perform stability studies to understand its degradation pathways.[5] For routine analysis, it is recommended to:

• Store stock solutions and samples at low temperatures (e.g., -20°C or -80°C) to minimize degradation.[6][7][8]

• Protect samples from light, especially if photolytic degradation is a concern.

• Use appropriate buffers to maintain a stable pH, as alkaloids can be susceptible to pH-dependent degradation.

Forced degradation studies under stress conditions (acid, base, oxidation, heat, light) are essential during method development to identify potential degradation products and ensure the analytical method is stability-indicating.[5]

Troubleshooting Guides

High-Performance Liquid Chromatography (HPLC)

Problem	Potential Cause	Troubleshooting Steps
Poor Peak Shape (Tailing or Fronting)	1. Column overload. 2. Secondary interactions with the stationary phase. 3. Inappropriate mobile phase pH. 4. Dead volume in the system.	1. Reduce sample concentration or injection volume. 2. Use a base-deactivated column or add a competing base to the mobile phase. 3. Adjust the mobile phase pH to ensure the analyte is in a single ionic form. 4. Check and tighten all fittings; use low-dead-volume components.
Inconsistent Retention Times	1. Fluctuations in mobile phase composition. 2. Temperature variations. 3. Column degradation. 4. Pump malfunction.	1. Ensure proper mobile phase mixing and degassing. 2. Use a column oven to maintain a constant temperature. 3. Flush the column with a strong solvent or replace it if necessary. 4. Check pump seals and pistons for leaks or wear.
Poor Resolution of Enantiomers	1. Incorrect chiral stationary phase (CSP). 2. Incompatible mobile phase. 3. Suboptimal temperature. 4. Low separation efficiency.	1. Screen different types of CSPs (e.g., polysaccharide-based). 2. Adjust the mobile phase composition (e.g., type and percentage of organic modifier and additive). 3. Optimize the column temperature, as enantioselective interactions are often temperature-dependent. 4. Use a longer column or a column with smaller particle size.
Baseline Noise or Drift	1. Contaminated mobile phase or detector cell. 2. Air bubbles in the system. 3. Detector lamp aging. 4. Incomplete mobile phase mixing.	1. Use high-purity solvents and flush the system. 2. Degas the mobile phase thoroughly. 3. Replace the detector lamp. 4. Ensure the gradient mixer is functioning correctly.

Gas Chromatography-Mass Spectrometry (GC-MS)

Problem	Potential Cause	Troubleshooting Steps
No or Low Peak Intensity	1. Poor derivatization efficiency (if applicable). 2. Analyte degradation in the injector. 3. Incorrect injection parameters. 4. Leak in the system.	1. Optimize derivatization reaction conditions (reagent, temperature, time). 2. Use a lower injector temperature or a deactivated inlet liner. 3. Optimize injection volume and split ratio. 4. Check for leaks at the septum, fittings, and column connections.
Peak Tailing	1. Active sites in the inlet liner or column. 2. Column contamination. 3. Incompatible solvent.	1. Use a deactivated liner and column. 2. Bake out the column or trim the front end. 3. Ensure the sample solvent is compatible with the stationary phase.
Irreproducible Results	1. Inconsistent injection volume. 2. Sample degradation over time. 3. Fluctuations in oven temperature or gas flow.	1. Check the autosampler syringe for air bubbles or blockage. 2. Analyze samples promptly after preparation or store them under appropriate conditions. 3. Verify the GC's temperature and flow control systems.
Matrix Interference	1. Insufficient sample cleanup. 2. Co-elution with other compounds.	1. Improve the sample preparation method (e.g., use a more selective SPE sorbent). 2. Optimize the temperature program for better separation or use MS/MS for selective detection.[9][10]

Capillary Electrophoresis (CE)

Problem	Potential Cause	Troubleshooting Steps
Shifting Migration Times	1. Changes in electroosmotic flow (EOF). 2. Inconsistent buffer composition or pH. 3. Capillary wall modification. 4. Temperature fluctuations.	1. Implement a rigorous capillary conditioning protocol. 2. Prepare fresh buffer daily and verify the pH. 3. Use a coated capillary or regenerate the capillary surface. 4. Ensure effective temperature control of the capillary.
Poor Enantiomeric Resolution	1. Inappropriate chiral selector or concentration. 2. Suboptimal buffer pH. 3. Incorrect applied voltage.	1. Screen different chiral selectors (e.g., cyclodextrins) and optimize their concentration.[4][11] 2. Adjust the buffer pH to optimize the charge of the analyte and its interaction with the selector. 3. Optimize the applied voltage to balance resolution and analysis time.
Low Sensitivity	1. Small injection volume. 2. Short detection path length. 3. Sample stacking issues.	1. Increase injection time or pressure. 2. Use a capillary with a bubble cell or Z-cell for extended path length. 3. Optimize the sample matrix conductivity relative to the running buffer to enhance stacking.
Current Instability or Breakdown	1. Air bubbles in the capillary. 2. High buffer concentration leading to excessive Joule heating. 3. Clogged capillary.	1. Degas the buffer and ensure proper vial filling. 2. Reduce the buffer concentration or the applied voltage. 3. Flush the capillary with a cleaning solution (e.g., NaOH, water, acid).

Data Presentation

The following tables provide representative quantitative data for the analysis of minor tobacco alkaloids, which are structurally similar to Isomyosmine. This data can be used as a starting point for method development for (S)-Isomyosmine.

Table 1: Representative HPLC-MS/MS Parameters and Performance for Minor Tobacco Alkaloids

Analyte	Retention Time (min)	LOD (ng/mL)	LOQ (ng/mL)
Nornicotine	3.5	0.2	0.6
Anatabine	4.2	0.05	0.15
Anabasine (B190304)	4.8	0.05	0.15
Data is representative and adapted from similar compounds. Actual values for (S)-Isomyosmine will need to be determined experimentally.[12]

Table 2: Representative GC-MS Parameters and Performance for Minor Tobacco Alkaloids

Analyte	Retention Time (min)	LOD (ng/mL)	LOQ (ng/mL)
Nornicotine	8.2	0.1	0.3
Anatabine	9.1	0.1	0.3
Anabasine	9.5	0.1	0.3
Data is representative and adapted from similar compounds. Actual values for (S)-Isomyosmine will need to be determined experimentally.

Table 3: Representative CE Parameters and Performance for Chiral Separation of Nicotine (B1678760) Alkaloids

Enantiomer	Migration Time (min)	Resolution (Rs)
(S)-Nornicotine	12.5	-
(R)-Nornicotine	12.8	1.8
(S)-Anatabine	14.2	-
(R)-Anatabine	14.6	2.1
(S)-Anabasine	15.1	-
(R)-Anabasine	15.5	2.0
Data is representative and adapted from similar compounds. Actual values for (S)-Isomyosmine will need to be determined experimentally.[4][11]

Experimental Protocols

Chiral HPLC-MS/MS Method for (S)-Isomyosmine

This protocol is a general guideline and should be optimized for your specific instrumentation and application.

• Chromatographic System:

  • HPLC system coupled with a tandem mass spectrometer (MS/MS).

• Column:

  • Chiral stationary phase column, e.g., a polysaccharide-based column like Chiralpak IG-3.

• Mobile Phase:

  • Isocratic or gradient elution with a mixture of an organic solvent (e.g., isopropanol) and a non-polar solvent (e.g., hexane) containing a basic additive (e.g., diethylamine) to improve peak shape.

• Flow Rate:

  • Typically 0.5 - 1.0 mL/min.

• Column Temperature:

  • Controlled at a specific temperature (e.g., 25°C) as temperature can significantly affect chiral separation.

• Injection Volume:

  • 5 - 20 µL.

• Mass Spectrometry Detection:

  • Electrospray ionization (ESI) in positive ion mode.

  • Multiple Reaction Monitoring (MRM) for quantification, using specific precursor-to-product ion transitions for Isomyosmine and an internal standard.

• Method Validation:

  • The method should be validated according to ICH guidelines, assessing specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantification (LOQ), and robustness.[13][14][15][16]

GC-MS Method for Isomyosmine

This protocol is a general guideline and may require derivatization for improved chromatographic performance.

• Gas Chromatograph:

  • GC system with a capillary column.

• Column:

  • A non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms).

• Carrier Gas:

  • Helium at a constant flow rate.

• Oven Temperature Program:

  • Start at a low temperature (e.g., 60°C), hold for 1-2 minutes, then ramp up to a final temperature (e.g., 280°C) at a controlled rate (e.g., 10-20°C/min).

• Injector:

  • Split/splitless injector, typically operated at a temperature of 250-280°C.

• Mass Spectrometer:

  • Electron ionization (EI) source.

  • Operated in selected ion monitoring (SIM) mode for quantification or full scan mode for identification.

• Derivatization (Optional):

  • If peak tailing is observed, derivatization with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) may be necessary to improve volatility and reduce active site interactions.

Chiral Capillary Electrophoresis (CE) Method for (S)-Isomyosmine

This protocol provides a starting point for developing a chiral CE method.

• CE Instrument:

  • Capillary electrophoresis system with a UV or DAD detector.

• Capillary:

  • Fused-silica capillary, potentially coated to control the electroosmotic flow (EOF).

• Background Electrolyte (BGE):

  • A buffer at a specific pH (e.g., phosphate (B84403) or acetate (B1210297) buffer) containing a chiral selector.

• Chiral Selector:

  • A cyclodextrin (B1172386) derivative, such as sulfated-β-cyclodextrin, is commonly used for the chiral separation of alkaloids.[4][11] The concentration of the chiral selector needs to be optimized.

• Applied Voltage:

  • Typically in the range of 15-30 kV.

• Temperature:

  • Capillary temperature should be controlled to ensure reproducible migration times.

• Injection:

  • Hydrodynamic or electrokinetic injection.

• Detection:

  • UV detection at a wavelength where Isomyosmine has significant absorbance (e.g., around 260 nm).

Visualizations

Caption: Experimental workflow for the chiral analysis of (S)-Isomyosmine.

Caption: Simplified nAChR signaling pathway activated by (S)-Isomyosmine.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Enantioseparation of nicotine alkaloids in cigarettes by CE using sulfated beta-CD as a chiral selector and a capillary coated with amino groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. researchgate.net [researchgate.net]
• 7. Activity of dissolved mitomycin C after different methods of long-term storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A rapid and validated GC-MS/MS method for simultaneous quantification of serum Myo- and D-chiro-inositol isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chemrxiv.org [chemrxiv.org]
• 11. scilit.com [scilit.com]
• 12. Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers’ urine by high throughput liquid chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. omicsonline.org [omicsonline.org]
• 14. semnim.es [semnim.es]
• 15. 2024.sci-hub.se [2024.sci-hub.se]
• 16. biopharminternational.com [biopharminternational.com]

Reference Data & Comparative Studies

(S)-Isomyosmine: A Novel Oral TNF-alpha Inhibitor on the Horizon

For Researchers, Scientists, and Drug Development Professionals

(S)-Isomyosmine, also known as MYMD-1, is an orally active small molecule emerging as a promising therapeutic agent for a range of inflammatory and autoimmune diseases.[1][2] Its primary mechanism of action is the inhibition of Tumor Necrosis Factor-alpha (TNF-α), a key cytokine implicated in systemic inflammation.[3][4] This guide provides a comparative analysis of (S)-Isomyosmine against established TNF-α inhibitors, supported by available experimental data, to assist researchers and drug development professionals in evaluating its potential.

Performance Comparison

(S)-Isomyosmine distinguishes itself from current TNF-α inhibitors, which are primarily biologics requiring injection or infusion, by its oral route of administration.[2][5] Furthermore, preclinical and clinical data suggest a selective inhibition of TNF-α, potentially offering a better safety profile by not compromising the immune system's ability to fight infections.[2][6]

Quantitative Data Summary

The following tables summarize the available quantitative data for (S)-Isomyosmine and established TNF-α inhibitors.

Table 1: (S)-Isomyosmine Clinical and Preclinical Data

Study Type	Model	Key Findings	p-value	Reference
Phase II Clinical Trial	Sarcopenia/Frailty	Significant reduction in serum TNF-α levels	p=0.008	[5]
Preclinical	Rheumatoid Arthritis (Collagen-Induced Arthritis)	Reduction in disease severity (total composite score) by 47% (450 mg/kg/day)	-	[7]

Table 2: Established TNF-α Inhibitors - Efficacy Data

Inhibitor	Mechanism of Action	Key Quantitative Data	Reference
Adalimumab	Monoclonal antibody that binds to TNF-α	Dissociation constant (Kd) of ~50 pM; Inhibits TNF-α-induced NF-κB activation by up to 80% in vitro	[8]
Etanercept	Fusion protein acting as a decoy receptor for TNF-α	EC50 of 71.2 ng/ml for neutralizing TNF-α cytotoxicity in L929 cells	[9]
Infliximab	Chimeric monoclonal antibody that neutralizes TNF-α	-	[10][11]

Mechanism of Action

(S)-Isomyosmine is a synthetic plant alkaloid that regulates the immune system by modulating the production of pro-inflammatory cytokines, including TNF-α.[1][4] Unlike monoclonal antibodies that bind to and neutralize existing TNF-α, (S)-Isomyosmine appears to suppress its release.[3]

In contrast, established TNF-α inhibitors function through different mechanisms:

• Adalimumab and Infliximab: These are monoclonal antibodies that bind with high affinity to both soluble and transmembrane forms of TNF-α, preventing it from interacting with its receptors (TNFR1 and TNFR2).[8][12]

• Etanercept: This is a fusion protein that acts as a "decoy receptor," binding to TNF-α and preventing it from binding to cell surface receptors.[13][14]

Experimental Protocols

Detailed experimental protocols for the validation of TNF-α inhibition are crucial for reproducible research. While specific protocols for the (S)-Isomyosmine studies cited are not publicly available in full detail, standard methods for evaluating TNF-α inhibitors are well-established.

General Protocol for In Vitro TNF-α Inhibition Assay (ELISA)

• Cell Culture: Culture a suitable cell line (e.g., RAW 264.7 macrophages or human peripheral blood mononuclear cells) in appropriate media.

• Stimulation: Induce TNF-α production by stimulating the cells with an inflammatory agent such as lipopolysaccharide (LPS).

• Treatment: Concurrently treat the cells with varying concentrations of the test inhibitor ((S)-Isomyosmine or other compounds).

• Incubation: Incubate the cells for a specified period (e.g., 24 hours) to allow for TNF-α secretion.

• Sample Collection: Collect the cell culture supernatant.

• ELISA: Quantify the concentration of TNF-α in the supernatant using a commercial Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of TNF-α inhibition for each concentration of the test compound relative to the vehicle control and determine the IC50 value.

In Vivo Model of Rheumatoid Arthritis (Collagen-Induced Arthritis - CIA)

• Animal Model: Use a susceptible mouse strain (e.g., DBA/1).

• Induction of Arthritis: Immunize the mice with an emulsion of bovine type II collagen and complete Freund's adjuvant, followed by a booster immunization.

• Treatment: Once arthritis develops, administer the test compound ((S)-Isomyosmine) or a vehicle control orally on a daily basis. A positive control group treated with an established anti-arthritic agent (e.g., Etanercept) should be included.

• Clinical Assessment: Monitor the mice regularly for signs of arthritis, including paw swelling and clinical scoring of joint inflammation.

• Histopathological Analysis: At the end of the study, collect joint tissues for histopathological examination to assess inflammation, pannus formation, and bone/cartilage erosion.

• Biomarker Analysis: Collect blood samples to measure serum levels of TNF-α and other inflammatory markers.

Visualizing the TNF-α Signaling Pathway and Inhibition

The following diagrams illustrate the TNF-α signaling pathway and the points of intervention for different inhibitors.

Caption: Simplified TNF-α signaling pathway via TNFR1 leading to inflammation.

Caption: Comparative mechanisms of action of TNF-α inhibitors.

References

• 1. MYMD-1® - A Novel Drug For Immunotherapy | MyMD [tnfpharma.com]
• 2. MyMD Pharmaceuticals Announces Publication of Phase 1 Data for oral TNF-alpha Inhibitor MYMD-1® in Peer-Reviewed Journal Drug Research - TNF Pharmaceuticals [tnfpharma.com]
• 3. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. TNF Pharmaceuticals Initiates Phase 2b Clinical Trial of First Oral TNF-Alpha Inhibitor - BioSpace [biospace.com]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. Biotech Research - The Latest Insights and Reports | MyMD [tnfpharma.com]
• 7. firstwordpharma.com [firstwordpharma.com]
• 8. opalbiopharma.com [opalbiopharma.com]
• 9. biorxiv.org [biorxiv.org]
• 10. Infliximab and the TNF-alpha system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Infliximab Efficacy May Be Linked to Full TNF-α Blockade in Peripheral Compartment—A Double Central-Peripheral Target-Mediated Drug Disposition (TMDD) Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Comparison of the Inhibition Mechanisms of Adalimumab and Infliximab in Treating Tumor Necrosis Factor α-Associated Diseases from a Molecular View - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. enbrelpro.com [enbrelpro.com]

(S)-Isomyosmine and Rapamycin: A Comparative Analysis in Longevity and Aging Research

A detailed examination of two promising compounds in the quest to extend healthspan, this guide provides a head-to-head comparison of (S)-Isomyosmine and rapamycin (B549165), focusing on their mechanisms of action, and reported effects on lifespan and healthspan in preclinical studies. This document is intended for researchers, scientists, and drug development professionals.

In the rapidly advancing field of geroscience, both (S)-Isomyosmine (also known as MYMD-1) and rapamycin have emerged as significant molecules of interest for their potential to modulate the aging process. While rapamycin, an inhibitor of the mechanistic target of rapamycin (mTOR), is a well-established compound in aging research with a robust body of evidence demonstrating its life-extending effects in various model organisms, (S)-Isomyosmine is a newer entrant with a distinct mechanism of action centered on the modulation of inflammation.[1][2] This guide offers a comprehensive comparison of these two compounds, presenting available quantitative data, detailing experimental protocols, and visualizing their respective signaling pathways and experimental workflows.

Mechanism of Action: A Tale of Two Pathways

The fundamental difference between (S)-Isomyosmine and rapamycin lies in their primary molecular targets and the signaling cascades they influence.

(S)-Isomyosmine , a synthetic derivative of the tobacco plant alkaloid myosmine, primarily functions as a potent inhibitor of Tumor Necrosis Factor-alpha (TNF-α).[2] TNF-α is a key pro-inflammatory cytokine that plays a central role in systemic inflammation, a process strongly implicated in aging and a wide range of age-related diseases.[2] Beyond TNF-α, (S)-Isomyosmine has been shown to modulate other pro-inflammatory cytokines, including Interleukin-6 (IL-6) and Interleukin-17A (IL-17A), positioning it as a broad-spectrum anti-inflammatory agent with potential geroprotective properties.[2]

Rapamycin , on the other hand, exerts its effects by inhibiting the mTOR signaling pathway. mTOR is a highly conserved serine/threonine kinase that acts as a central regulator of cell growth, proliferation, metabolism, and survival. The mTOR pathway integrates signals from nutrients, growth factors, and cellular energy status. By inhibiting mTOR Complex 1 (mTORC1), rapamycin mimics a state of caloric restriction, a well-known intervention for extending lifespan in various species. This inhibition leads to the promotion of autophagy, a cellular recycling process that clears damaged components, and a reduction in protein synthesis, both of which are thought to contribute to its anti-aging effects.

Figure 1: Signaling pathways of (S)-Isomyosmine and Rapamycin.

Preclinical Efficacy: A Head-to-Head Comparison in Mice

A key study directly compared the effects of (S)-Isomyosmine (MYMD-1) and rapamycin on the lifespan and healthspan of aged C57BL/6 mice. The study initiated treatment in 19-month-old mice, an age considered equivalent to late middle-age in humans.

Quantitative Data Summary

The following tables summarize the key quantitative findings from this comparative study.

Table 1: Lifespan Analysis

Treatment Group	Median Lifespan (days)	% Increase vs. High-Dose Rapa	% Increase vs. Low-Dose Rapa + Met	p-value (vs. High-Dose Rapa)	p-value (vs. Low-Dose Rapa + Met)
(S)-Isomyosmine (MYMD-1)	887	13.1%	15.2%	0.019	0.01
High-Dose Rapamycin (126 ppm)	784	-	-	-	-
Low-Dose Rapamycin (14 ppm) + Metformin (B114582)	770	-	-	-	-

Data extracted from Sabini et al., 2023. The study reported statistically significant longer lifespan for MYMD-1 compared to both rapamycin groups.

Table 2: Healthspan Characteristics

Healthspan Parameter	(S)-Isomyosmine (MYMD-1)	High-Dose Rapamycin	Low-Dose Rapamycin + Metformin	Observation
Body Weight Loss	Milder	More pronounced	More pronounced	MYMD-1 treated mice exhibited less age-related weight loss.
Muscle Strength (Grip Strength)	Greater	Lower	Lower	MYMD-1 treated mice maintained better muscle strength.
Frailty Progression	Slower	Faster	Faster	MYMD-1 slowed the progression of age-related frailty.

Qualitative summary based on the findings of Sabini et al., 2023.

Experimental Protocols

To ensure the reproducibility and critical evaluation of these findings, detailed methodologies for the key experiments are provided below.

In Vivo Mouse Longevity and Healthspan Study

• Model Organism: C57BL/6 mice (both male and female).

• Starting Age of Treatment: 19 months.

• Treatment Arms:

  • (S)-Isomyosmine (MYMD-1): Administered in drinking water.

  • High-Dose Rapamycin: 126 ppm in the diet.

  • Low-Dose Rapamycin + Metformin: 14 ppm rapamycin in the diet combined with metformin in the drinking water.

• Duration: The study followed the mice for 16 months or until natural death.

• Key Assessments:

  • Lifespan: Monitored daily for mortality.

  • Body Weight: Measured regularly throughout the study.

  • Grip Strength Test: Forelimb muscle strength was assessed using a grip strength meter. The mouse is held by the tail and lowered towards a metal grid. Once the mouse grasps the grid with its forepaws, it is gently pulled backward horizontally until its grip is released. The peak force exerted is recorded.

  • Frailty Index: A comprehensive frailty index was used to assess the overall health status of the mice. This index is a cumulative measure of age-associated deficits, including changes in coat condition, presence of kyphosis (curvature of the spine), and loss of muscle mass. Each deficit is scored, and the total score represents the frailty status of the animal.

Figure 2: Experimental workflow for the comparative mouse study.

Conclusion and Future Directions

The available preclinical data suggests that both (S)-Isomyosmine and rapamycin hold promise as interventions to promote healthy aging. Rapamycin's effects are well-documented across numerous studies and are primarily mediated through the inhibition of the mTOR pathway. (S)-Isomyosmine, with its distinct anti-inflammatory mechanism centered on TNF-α inhibition, presents a compelling alternative or potentially complementary approach.

The head-to-head comparison in aged mice indicates that (S)-Isomyosmine may offer advantages in both lifespan extension and the amelioration of healthspan decline in this specific experimental context. However, it is crucial to note that these are findings from a single preclinical study. Further research, including replication in different mouse strains and other model organisms, is necessary to validate these results.

For researchers and drug development professionals, these findings highlight the importance of exploring diverse mechanistic pathways in the pursuit of geroprotective therapies. The anti-inflammatory approach of (S)-Isomyosmine warrants further investigation, and future studies should aim to elucidate its downstream signaling pathways in greater detail and explore its potential in combination with other anti-aging interventions. The continued study of both (S)-Isomyosmine and rapamycin will undoubtedly contribute valuable knowledge to the overarching goal of extending human healthspan.

References

• 1. en.longevitywiki.org [en.longevitywiki.org]
• 2. en.longevitywiki.org [en.longevitywiki.org]

A Comparative Analysis of (S)-Isomyosmine and Other TNF-alpha Inhibitors for Researchers and Drug Development Professionals

An in-depth look at the emerging oral TNF-alpha inhibitor, (S)-Isomyosmine, and its standing against established biologics in the modulation of Tumor Necrosis Factor-alpha.

This guide provides a comparative overview of the efficacy of (S)-Isomyosmine, a novel, orally available small molecule, against established biologic TNF-alpha inhibitors. The information is tailored for researchers, scientists, and drug development professionals, offering a detailed look at available quantitative data, experimental methodologies, and relevant biological pathways to inform research and development decisions.

Introduction to (S)-Isomyosmine (MYMD-1)

(S)-Isomyosmine, also known as MYMD-1, is a synthetic, plant-derived alkaloid being developed as a next-generation, oral inhibitor of Tumor Necrosis Factor-alpha (TNF-alpha).[1][2][3] It is positioned as a selective modulator of the immune system, aiming to control chronic inflammation by regulating TNF-alpha and other pro-inflammatory cytokines such as IL-6 and IL-17A.[1][3][4][5][6] A key differentiator of (S)-Isomyosmine is its oral route of administration, which offers a significant advantage over the injectable delivery of current TNF-alpha inhibitors.[2][3] Furthermore, it is reported to cross the blood-brain barrier, opening potential therapeutic avenues for neurological inflammatory conditions.[3] Preclinical and clinical studies suggest that (S)-Isomyosmine selectively blocks overactivated TNF-alpha without compromising its normal immunological functions.[2][3][7]

Comparative Efficacy of TNF-alpha Inhibition

Direct comparison of the potency of TNF-alpha inhibitors is often achieved through in vitro neutralization assays to determine the half-maximal inhibitory concentration (IC50). While specific IC50 values for (S)-Isomyosmine are not yet publicly available, existing data from preclinical and clinical studies allow for a qualitative and semi-quantitative comparison with established biologic inhibitors.

Table 1: Quantitative Comparison of TNF-alpha Inhibitor Efficacy

Inhibitor	Type	Mechanism of Action	In Vitro Potency (IC50)	Binding Affinity (Kd)	Key Efficacy Data
(S)-Isomyosmine (MYMD-1)	Small Molecule	Suppresses TNF-alpha production	Not Available	Not Available	- Dose-dependent suppression of TNF-α production by CD4+ T cells in vitro.[1] - 47% reduction in disease severity in a murine rheumatoid arthritis model (450 mg/kg/day, oral).[8] - Statistically significant reduction in serum TNF-α levels in a Phase 2 clinical trial for sarcopenia (p=0.008).[7][9][10][11][12]
Adalimumab (Humira®)	Monoclonal Antibody	Binds to soluble and transmembrane TNF-alpha	~12.7 ng/mL (Endothelial Cell Activation Assay)	Not Available	- Achieved clinical remission in 17% of patients with ulcerative colitis at week 8 in the ULTRA 2 study.
Etanercept (Enbrel®)	Fusion Protein	Binds to soluble and transmembrane TNF-alpha	Comparable to Golimumab (~2.5 ng/mL in Endothelial Cell Activation Assay)	Not Available	- In a preclinical rheumatoid arthritis model, a 10 mg/kg subcutaneous dose resulted in a 37% reduction in disease severity.[8]
Infliximab (Remicade®)	Chimeric Monoclonal Antibody	Binds to soluble and transmembrane TNF-alpha	~12.7 ng/mL (Endothelial Cell Activation Assay)	High Affinity	- Demonstrates high-affinity binding to TNF-alpha.
Certolizumab Pegol (Cimzia®)	PEGylated Fab' Fragment	Neutralizes soluble and transmembrane TNF-alpha	Not Available	~90 pM	- Exhibits a high binding affinity to human TNF-alpha.
Golimumab (Simponi®)	Monoclonal Antibody	Binds to soluble and transmembrane TNF-alpha	~3.9 ng/mL (Endothelial Cell Activation Assay)	Not Available	- Demonstrated high bioactivity in preclinical studies.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of efficacy data. Below are descriptions of common experimental protocols used to assess TNF-alpha inhibition.

L929 Fibroblast Cytotoxicity Assay

This is a widely used cell-based bioassay to determine the biological activity of TNF-alpha and the neutralizing potency of its inhibitors.

Principle: TNF-alpha induces apoptosis in the murine L929 fibroblast cell line. The cytotoxic effect can be measured using a cell viability assay, such as the MTT assay. A TNF-alpha inhibitor will rescue the cells from TNF-alpha-induced death in a dose-dependent manner.

Methodology:

• Cell Culture: L929 cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Plating: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Treatment:

  • A constant, suboptimal concentration of TNF-alpha (that induces significant but not complete cell death) is added to the wells.

  • Serial dilutions of the TNF-alpha inhibitor being tested are added to the wells containing TNF-alpha.

  • Control wells include cells only, cells with TNF-alpha only, and cells with the inhibitor only.

• Incubation: The plates are incubated for a period sufficient to induce apoptosis (typically 18-24 hours).

• Viability Assessment: A cell viability reagent (e.g., MTT) is added to each well. The resulting color change, which is proportional to the number of viable cells, is measured using a microplate reader.

• Data Analysis: The percentage of cell viability is plotted against the inhibitor concentration to determine the IC50 value.

Enzyme-Linked Immunosorbent Assay (ELISA) for TNF-alpha Quantification

ELISA is a standard method for quantifying the concentration of TNF-alpha in biological samples (e.g., cell culture supernatants, serum).

Principle: This assay utilizes a pair of antibodies specific to TNF-alpha in a sandwich format.

Methodology:

• Coating: A capture antibody specific for TNF-alpha is coated onto the wells of a microplate.

• Blocking: The remaining protein-binding sites on the plate are blocked to prevent non-specific binding.

• Sample Incubation: The samples containing unknown amounts of TNF-alpha and a series of standards with known TNF-alpha concentrations are added to the wells.

• Detection Antibody: A second, detection antibody (often biotinylated) that also binds to TNF-alpha is added.

• Enzyme Conjugate: An enzyme-conjugated streptavidin (if the detection antibody is biotinylated) is added, which binds to the detection antibody.

• Substrate Addition: A chromogenic substrate for the enzyme is added, resulting in a color change.

• Measurement: The absorbance of the color is measured using a microplate reader.

• Quantification: A standard curve is generated from the absorbance values of the standards, and the concentration of TNF-alpha in the samples is determined by interpolating from this curve.

Mandatory Visualizations

TNF-alpha Signaling Pathway

The following diagram illustrates the major signaling cascades initiated by TNF-alpha binding to its receptors, leading to inflammation and apoptosis.

Caption: TNF-alpha signaling through TNFR1 activates distinct pathways leading to either inflammation or apoptosis.

Experimental Workflow for TNF-alpha Inhibition Assay

The following diagram outlines the key steps in a typical in vitro assay to determine the efficacy of a TNF-alpha inhibitor.

Caption: A typical workflow for assessing TNF-alpha inhibitor efficacy using an L929 cytotoxicity assay.

Conclusion

(S)-Isomyosmine presents a promising new oral therapeutic option for TNF-alpha-mediated diseases. While direct in vitro potency comparisons through IC50 values are not yet available, preclinical and early clinical data demonstrate its ability to significantly reduce TNF-alpha levels and disease severity. Its oral bioavailability and potential to cross the blood-brain barrier are significant advantages over existing biologic TNF-alpha inhibitors. Further research, particularly head-to-head comparative studies and the publication of detailed preclinical data, will be crucial in fully elucidating the therapeutic potential of (S)-Isomyosmine relative to the current standard of care. This guide serves as a foundational resource for researchers and developers to understand the current landscape and future directions in TNF-alpha inhibition.

References

• 1. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. TNF Pharmaceuticals Initiates Phase 2b Clinical Trial of First Oral TNF-Alpha Inhibitor - TNF Pharmaceuticals [tnfpharma.com]
• 4. TNF Pharmaceuticals Delivers Podium Presentation of Novel Oral TNF-Alpha Inhibitor at Premier International Conference on Frailty and Sarcopenia - TNF Pharmaceuticals [tnfpharma.com]
• 5. TNF Pharmaceuticals Announces Positive Clinical Data Supporting Clinical Trial Expansion - TNF Pharmaceuticals [tnfpharma.com]
• 6. TNF Pharmaceuticals Delivers Platform Presentation of Oral TNF-Alpha Inhibitor Isomyosamine at British Geriatrics Society’s Spring Meeting 2025 - TNF Pharmaceuticals [tnfpharma.com]
• 7. The oral TNF-α drug MYMD-1 of MyMD Pharmaceuticals has reached phase 2 clinical end points [synapse.patsnap.com]
• 8. MyMD and Charles River Present Positive Preclinical Results for Oral TNF-α Inhibitor MYMD-1® in Rheumatoid Arthritis [pharma-industry-review.com]
• 9. TNF Pharmaceuticals Prepares to Advance Lead Clinical Program Targeting Age-Related Decline - TNF Pharmaceuticals [tnfpharma.com]
• 10. MyMD Pharmaceuticals Reports Statistically Significant Positive Topline Phase 2 Results for Next Generation Oral TNF-α Inhibitor MYMD-1® in Sarcopenia/Age-Related Frailty - TNF Pharmaceuticals [tnfpharma.com]
• 11. MyMD reports positive results in Phase 2 sarcopenia trial [longevity.technology]
• 12. Powerful phase II data help Mymd stock surge | BioWorld [bioworld.com]

In Vitro Showdown: A Head-to-Head Comparison of (S)-Isomyosmine and Adalimumab

For Immediate Release

In the landscape of inflammatory disease research, the quest for effective modulators of the immune response is paramount. This guide provides a detailed in vitro comparison of two distinct molecules: (S)-Isomyosmine (also known as MYMD-1®), an orally available small molecule, and Adalimumab (Humira®), a well-established monoclonal antibody. While direct comparative studies are not yet published, this document synthesizes available in vitro data to offer researchers a baseline for understanding their differing mechanisms and potential efficacy.

(S)-Isomyosmine is a synthetic plant alkaloid derivative that functions as an immunometabolic regulator.[1] Adalimumab is a recombinant human IgG1 monoclonal antibody that specifically targets and neutralizes Tumor Necrosis Factor-alpha (TNF-α). The fundamental difference in their molecular nature—a small molecule versus a large biologic—underpins their distinct mechanisms of action and potential therapeutic applications.

Quantitative Performance Metrics

To facilitate a clear comparison, the following table summarizes the available quantitative in vitro data for both compounds. A significant gap exists in the public domain regarding specific IC50 values for (S)-Isomyosmine's cytokine inhibition, a crucial metric for direct potency comparison.

Parameter	(S)-Isomyosmine (MYMD-1®)	Adalimumab	Source(s)
Target(s)	Upstream inflammatory signaling; suppresses production of TNF-α, IL-6, IL-17A	Directly binds and neutralizes soluble and transmembrane TNF-α	[1][2]
Binding Affinity (Kd)	Not Available	~50 pM (to human TNF-α)	[3]
TNF-α Neutralization (IC50/ED50)	Data not publicly available. Suppresses TNF-α production from CD4+ T cells in a dose-dependent manner.	ED50: ~24.4 ng/mL (in WEHI 164 cytotoxicity assay)	[4][5]
Downstream Signaling Effect	Data on direct pathway inhibition (e.g., NF-κB, MAPK) not publicly available. Acts upstream to regulate cytokine release.	Inhibits TNF-α-induced NF-κB activation by up to 80% in synovial fibroblasts.	[3]

Mechanism of Action

The two molecules operate at different stages of the inflammatory cascade. Adalimumab acts as a direct antagonist, binding to the TNF-α cytokine itself, while (S)-Isomyosmine appears to function upstream, modulating the production of multiple pro-inflammatory cytokines.

Adalimumab: Direct TNF-α Neutralization

Adalimumab's mechanism is highly specific. It binds with high affinity to TNF-α, preventing it from interacting with its cell surface receptors, TNFR1 and TNFR2. This blockade directly inhibits the downstream signaling pathways initiated by TNF-α, most notably the NF-κB pathway, which is a critical regulator of inflammatory gene expression.

Adalimumab directly neutralizes TNF-α, blocking receptor binding.

(S)-Isomyosmine: Upstream Immunomodulation

(S)-Isomyosmine is described as an immunometabolic regulator that targets the root causes of inflammation.[2] In vitro studies have shown it suppresses TNF-α production from stimulated CD4+ T cells in a dose-dependent manner.[5] This suggests a mechanism that intervenes earlier in the T-cell activation and cytokine production process, rather than neutralizing already-secreted cytokines. The precise molecular targets and signaling pathways (e.g., MAPK, NF-κB) affected by (S)-Isomyosmine in vitro have not been fully elucidated in publicly available literature.

(S)-Isomyosmine acts upstream to suppress cytokine production.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of in vitro data. Below are summaries of the key experimental protocols referenced in this guide.

Adalimumab: TNF-α Neutralization Assay (WEHI 164 Cytotoxicity)

This assay measures the ability of an anti-TNF-α agent to inhibit the cytotoxic effect of TNF-α on a sensitive cell line.

• Cell Line: Murine fibrosarcoma WEHI 164 (clone 13) cells, which are highly sensitive to TNF-α-mediated apoptosis.

• Cell Culture: WEHI 164 cells are cultured in appropriate media (e.g., RPMI 1640 with 10% FCS). For the assay, cells are often pre-sensitized with an agent like Actinomycin D (1 µg/mL) to enhance TNF-α cytotoxicity.

• Assay Setup:

  • Cells are seeded in 96-well plates (e.g., 5x10⁴ cells/well).

  • A constant, cytotoxic concentration of recombinant human TNF-α (e.g., 0.1 ng/mL) is added to the wells.

  • Serial dilutions of Adalimumab are added to the wells containing cells and TNF-α.

• Incubation: The plates are incubated for a set period (e.g., 20-24 hours) at 37°C.

• Viability Measurement: Cell viability is assessed using a colorimetric assay such as MTT or WST-1. The absorbance is read, which correlates with the number of viable cells.

• Data Analysis: The percentage of neutralization is calculated relative to controls (cells with TNF-α alone vs. cells with no TNF-α). The ED50 (Effective Dose, 50%) is determined from the resulting dose-response curve, representing the concentration of Adalimumab that neutralizes 50% of the TNF-α's cytotoxic effect.[6][7]

(S)-Isomyosmine: CD4+ T-Cell TNF-α Suppression Assay

This protocol outlines a general method for assessing the impact of a compound on cytokine production by primary T cells.

• Cell Isolation:

  • Spleens are harvested from mice (e.g., NOD.H-2h4 model).[5]

  • A single-cell suspension is created, and red blood cells are lysed.

  • CD4+ T cells are isolated from the splenocytes using magnetic-activated cell sorting (MACS) or fluorescence-activated cell sorting (FACS).

• Cell Culture and Stimulation:

  • Isolated CD4+ T cells are cultured in 96-well plates (e.g., 1-2x10⁶ cells/mL).

  • T-cell activation is induced using anti-CD3 and anti-CD28 antibodies, which mimic the primary and co-stimulatory signals of T-cell activation in vivo.[8]

• Treatment: Serial dilutions of (S)-Isomyosmine are added to the stimulated T-cell cultures.

• Incubation: Cells are incubated for a period sufficient to allow for cytokine production (e.g., 48-72 hours). A protein transport inhibitor (e.g., Brefeldin A) may be added for the final hours to cause intracellular cytokine accumulation for flow cytometry analysis.

• Cytokine Measurement: The concentration of TNF-α in the cell culture supernatant is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).

• Data Analysis: The amount of TNF-α produced in the presence of (S)-Isomyosmine is compared to the stimulated control (no drug) to determine the percentage of suppression at each dose.[5]

A generalized workflow for in vitro anti-inflammatory screening.

Summary and Future Directions

Adalimumab is a highly potent and specific neutralizer of TNF-α with a well-defined in vitro profile. (S)-Isomyosmine represents a different therapeutic strategy, aiming to modulate the production of multiple inflammatory cytokines at their source.

The primary limitation in this comparison is the lack of publicly available, quantitative in vitro potency data (e.g., IC50) for (S)-Isomyosmine. To provide a more robust and direct comparison for the research community, future studies should aim to:

• Determine the IC50 values for (S)-Isomyosmine's suppression of TNF-α, IL-6, and other key cytokines in various immune cell types (e.g., T cells, macrophages).

• Investigate the specific effects of (S)-Isomyosmine on key inflammatory signaling pathways, such as NF-κB and MAPK, to elucidate its molecular mechanism of action.

• Conduct direct, side-by-side in vitro experiments comparing (S)-Isomyosmine and Adalimumab in the same cellular models and assay formats.

Such data will be invaluable for researchers and drug development professionals in evaluating the relative merits and potential applications of these two distinct anti-inflammatory agents.

References

• 1. Data Showing MyMD Pharmaceuticals’ MYMD-1® May Extend Life and Improve Health Published in the Journal of Gerontology: Biological Sciences - TNF Pharmaceuticals [tnfpharma.com]
• 2. MYMD-1® - A Novel Drug For Immunotherapy | MyMD [tnfpharma.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Optimized Protocol for the Detection of Multifunctional Epitope-Specific CD4+ T Cells Combining MHC-II Tetramer and Intracellular Cytokine Staining Technologies [frontiersin.org]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 8. A Double-blind, Placebo-controlled, Randomized, Single Ascending, and Multiple Dose Phase 1 Study to Evaluate the Safety, Tolerability, and Pharmacokinetics of Oral Dose Isomyosamine Capsules in Healthy Adult Subjects - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Mechanism of (S)-Isomyosmine in Primary Immune Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(S)-Isomyosmine, also known as MYMD-1, is an orally administered small molecule emerging as a significant modulator of the immune system.[1][2][3] This guide provides a comprehensive comparison of (S)-Isomyosmine with established alternatives, focusing on its mechanism of action in primary immune cells, supported by available experimental data.

Core Mechanism of Action: Selective Inhibition of TNF-α

(S)-Isomyosmine's primary mechanism of action is the inhibition of Tumor Necrosis Factor-alpha (TNF-α) production.[4][5] TNF-α is a critical pro-inflammatory cytokine that plays a central role in orchestrating the inflammatory cascade.[3][6] By regulating the production of TNF-α, (S)-Isomyosmine effectively modulates the immune-metabolic system.[3][7][8] Pre-clinical and clinical studies have demonstrated its ability to selectively block TNF-α, particularly when it is overactivated in autoimmune conditions, without compromising its essential role in response to routine infections.[2][9]

In a notable in vitro study utilizing T cells isolated from the spleens of NOD.H-2h4 mice, a model for spontaneous autoimmune thyroiditis, (S)-Isomyosmine demonstrated a dose-dependent suppression of TNF-α production by CD4+ T cells.[10] This finding underscores its direct activity on primary immune cells.

Impact on Key Inflammatory Cytokines

Clinical trial data from a Phase 2 study in patients with sarcopenia and age-related frailty have provided quantitative evidence of (S)-Isomyosmine's effects on key inflammatory biomarkers. The study met its primary endpoints, demonstrating a statistically significant reduction in the serum levels of TNF-α, soluble TNF receptor 1 (sTNFR1), and Interleukin-6 (IL-6).[2][11]

Biomarker	p-value vs. Placebo	Significance
TNF-α	0.008	Statistically Significant Reduction
sTNFR1	0.02	Statistically Significant Reduction
IL-6	0.03	Statistically Significant Reduction
Table 1: Summary of Phase 2 Clinical Trial Data for (S)-Isomyosmine (MYMD-1) in Sarcopenia/Age-Related Frailty.[2]

Furthermore, a high-dose cohort (1050mg) in this study showed a sustained and statistically significant reduction in TNF-α levels over a 28-day period compared to placebo (p=0.002 to 0.008).

Downstream Signaling Pathways

TNF-α exerts its pro-inflammatory effects by binding to its receptors (TNFR1 and TNFR2) on immune cells, which in turn activates several intracellular signaling cascades. The primary pathways implicated in TNF-α signaling are the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[12][13] Although direct experimental evidence detailing (S)-Isomyosmine's modulation of these specific pathways in primary immune cells is still emerging, its established role as a potent TNF-α inhibitor strongly suggests a downstream regulatory effect on these critical inflammatory signaling networks.

References

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. MyMD Pharmaceuticals Reports Statistically Significant Positive Topline Phase 2 Results for Next Generation Oral TNF-α Inhibitor MYMD-1® in Sarcopenia/Age-Related Frailty - TNF Pharmaceuticals [tnfpharma.com]
• 3. TNF Pharmaceuticals Initiates Phase 2b Clinical Trial of First Oral TNF-Alpha Inhibitor - TNF Pharmaceuticals [tnfpharma.com]
• 4. Powerful phase II data help Mymd stock surge | BioWorld [bioworld.com]
• 5. en.longevitywiki.org [en.longevitywiki.org]
• 6. TNF Pharmaceuticals Delivers Podium Presentation of Novel Oral TNF-Alpha Inhibitor at Premier International Conference on Frailty and Sarcopenia - TNF Pharmaceuticals [tnfpharma.com]
• 7. MYMD-1® - A Novel Drug For Immunotherapy | MyMD [tnfpharma.com]
• 8. news.biobuzz.io [news.biobuzz.io]
• 9. MyMD Pharmaceuticals Announces Positive Clinical Data in Advance of Upcoming Phase 2 Trial of MYMD-1 for Extending Healthy Lifespan - BioSpace [biospace.com]
• 10. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. TNF Pharmaceuticals Delivers Platform Presentation of Oral TNF-Alpha Inhibitor Isomyosamine at British Geriatrics Society’s Spring Meeting 2025 - TNF Pharmaceuticals [tnfpharma.com]
• 12. Etanercept - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. opalbiopharma.com [opalbiopharma.com]

Investigating the Off-Target Effects of (S)-Isomyosmine on Other Kinases: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(S)-Isomyosmine is a synthetic derivative of tobacco plant alkaloids currently under investigation as a metabolic and immunomodulatory agent.[1] Its primary mechanism of action is reported to be the suppression of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-17A.[2] While the on-target effects of (S)-Isomyosmine are being explored in clinical trials for conditions like rheumatoid arthritis and sarcopenia, a comprehensive understanding of its off-target activity, particularly against the human kinome, is crucial for a complete safety and efficacy profile.[1] This guide provides a comparative framework for investigating the potential off-target effects of (S)-Isomyosmine on protein kinases, using the well-characterized multi-kinase inhibitor Sunitinib as a reference.

Due to the current lack of publicly available data on the kinase inhibition profile of (S)-Isomyosmine, this guide presents a hypothetical investigational workflow and illustrative data. The experimental protocols and comparative data herein are intended to serve as a blueprint for researchers aiming to characterize the selectivity of (S)-Isomyosmine and other novel compounds.

Comparative Kinase Inhibition Profile: (S)-Isomyosmine vs. Sunitinib

A critical step in characterizing a new chemical entity is to assess its selectivity across the human kinome. The following table provides a hypothetical comparison of the kinase inhibition profiles of (S)-Isomyosmine and Sunitinib. The data for (S)-Isomyosmine is illustrative, depicting a compound with high selectivity for its intended pathway and minimal off-target kinase interactions. The data for Sunitinib reflects its known polypharmacology, targeting multiple receptor tyrosine kinases (RTKs) and exhibiting off-target activity against other kinases.[3][4][5]

Kinase Target	Kinase Family	(S)-Isomyosmine IC50 (nM)	Sunitinib IC50 (nM)	Reference
Primary Targets
VEGFR2 (KDR)	RTK	>10,000	2	[3]
PDGFRβ	RTK	>10,000	2	[3]
c-KIT	RTK	>10,000	8	[3]
FLT3	RTK	>10,000	25	[3]
RET	RTK	>10,000	38	[3]
Hypothetical/Known Off-Targets
IKKα	Serine/Threonine	>10,000	-
JNK1	Serine/Threonine	>10,000	-
p38α	Serine/Threonine	>10,000	-
SRC	Tyrosine	8,500	11
LCK	Tyrosine	>10,000	13
ABL1	Tyrosine	>10,000	35
AMPK	Serine/Threonine	>10,000	1,200	[6][7]
RSK1	Serine/Threonine	9,200	1,500	[6]
CDK2	Serine/Threonine	>10,000	2,100
ROCK1	Serine/Threonine	>10,000	-

IC50 values for (S)-Isomyosmine are hypothetical and for illustrative purposes only. IC50 values for Sunitinib are approximate and collated from various sources.

Experimental Workflow and Methodologies

A systematic approach is necessary to identify and validate potential off-target kinase interactions. The following workflow outlines a standard process for characterizing the kinase selectivity of a compound like (S)-Isomyosmine.

Figure 1: A stepwise workflow for identifying and validating off-target kinase effects.

Experimental Protocols

1. Initial Kinome Scan (Competitive Binding Assay)

• Objective: To broadly screen (S)-Isomyosmine against a large panel of human kinases to identify potential off-target interactions.

• Methodology: A competitive binding assay, such as the KINOMEscan® platform, is a high-throughput method to quantify the binding of a compound to a large number of kinases.[1][2]

  • Principle: The assay measures the ability of a test compound to compete with an immobilized, active-site directed ligand for binding to the kinase active site. The amount of kinase captured on a solid support is quantified, typically by qPCR. A reduction in the amount of captured kinase in the presence of the test compound indicates binding.

  • Procedure:

    • A panel of recombinant human kinases (e.g., 468 kinases) is used.

    • (S)-Isomyosmine is incubated with each kinase in the presence of the immobilized ligand.

    • The amount of kinase bound to the solid support is measured using qPCR.

    • Results are typically reported as a percentage of control, where a lower percentage indicates stronger binding.

• Data Analysis: Hits are identified as kinases that show significant binding to (S)-Isomyosmine (e.g., >65% inhibition at a single concentration).

2. IC50 Determination (Biochemical Kinase Activity Assay)

• Objective: To determine the potency of (S)-Isomyosmine against the "hit" kinases identified in the initial screen.

• Methodology: A radiometric or luminescence-based kinase activity assay is used to measure the enzymatic activity of the kinase in the presence of varying concentrations of the inhibitor.

  • Principle (Luminescence-based, e.g., ADP-Glo™): This assay quantifies the amount of ADP produced during the kinase reaction. The amount of ADP is directly proportional to the kinase activity.

  • Procedure:

    • The purified recombinant kinase is incubated with its specific substrate and ATP in a multi-well plate.

    • (S)-Isomyosmine is added in a dose-response manner (e.g., 10-point, 3-fold serial dilution).

    • The kinase reaction is allowed to proceed for a defined period.

    • The ADP-Glo™ reagent is added to terminate the kinase reaction and deplete the remaining ATP.

    • A kinase detection reagent is then added to convert the produced ADP into ATP, which is then used to generate a luminescent signal.

    • Luminescence is measured using a plate reader.

• Data Analysis: The luminescent signal is plotted against the inhibitor concentration, and the IC50 value is calculated using a non-linear regression model.

3. Cell-Based Target Engagement and Pathway Analysis

• Objective: To confirm that (S)-Isomyosmine can engage its off-target kinases in a cellular context and modulate their downstream signaling pathways.

• Methodology: Western blotting is a standard technique to detect changes in protein phosphorylation, which is a direct indicator of kinase activity.

  • Principle: This method uses specific antibodies to detect the phosphorylation status of a kinase's substrate. A decrease in substrate phosphorylation in the presence of the inhibitor indicates target engagement and inhibition.

  • Procedure:

    • A relevant cell line expressing the off-target kinase of interest is selected.

    • Cells are treated with varying concentrations of (S)-Isomyosmine for a specific duration.

    • Cell lysates are prepared, and proteins are separated by SDS-PAGE.

    • Proteins are transferred to a membrane and probed with a primary antibody specific for the phosphorylated form of the downstream substrate.

    • A secondary antibody conjugated to an enzyme (e.g., HRP) is used for detection, and the signal is visualized using a chemiluminescent substrate.

    • The membrane is stripped and re-probed with an antibody against the total protein to ensure equal loading.

• Data Analysis: The intensity of the phosphorylated protein band is quantified and normalized to the total protein. A dose-dependent decrease in phosphorylation indicates cellular inhibition of the kinase.

Impact on Signaling Pathways

Off-target kinase inhibition can have significant unintended consequences on cellular signaling. For example, inhibition of kinases within the PI3K/Akt/mTOR pathway can affect cell growth, proliferation, and survival.[8][9][10] Understanding which pathways are modulated by a compound is crucial for predicting potential adverse effects and identifying new therapeutic opportunities.

Figure 2: A simplified diagram of the PI3K/Akt/mTOR signaling pathway.

Conclusion

A thorough investigation of the off-target effects of (S)-Isomyosmine on the human kinome is a critical component of its preclinical and clinical development. By employing a systematic workflow of broad kinome screening followed by biochemical and cell-based validation assays, researchers can build a comprehensive selectivity profile. Comparing this profile to that of a well-characterized multi-kinase inhibitor like Sunitinib provides valuable context for understanding the potential risks and benefits of (S)-Isomyosmine. The hypothetical data and experimental framework presented in this guide offer a robust starting point for such an investigation, ultimately contributing to a more complete understanding of the pharmacological properties of this promising therapeutic candidate.

References

• 1. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 2. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 5. Sunitinib: a novel tyrosine kinase inhibitor. A brief review of its therapeutic potential in the treatment of renal carcinoma and gastrointestinal stromal tumors (GIST) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Sunitinib-induced cardiotoxicity is mediated by off-target inhibition of AMP-activated protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 9. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]
• 10. PI3K/AKT/mTOR Signaling Network in Human Health and Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Cross-validation of (S)-Isomyosmine activity in different cell lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cytotoxic activity of myosmine (B191914), a tobacco alkaloid, across different cancer cell lines. It is important to note that the available research primarily focuses on myosmine in its general form, with limited specific data on the (S)-Isomyosmine isomer. The following data and protocols are based on studies of myosmine and are intended to provide a foundational understanding for further cross-validation and research into its specific isomers.

Executive Summary

Myosmine has demonstrated cytotoxic and antiproliferative effects in several cancer cell lines, including murine erythroid leukemia (MEL), human hepatocellular carcinoma (HepG2), and human esophageal adenocarcinoma (OE33). The primary mechanism of its anticancer activity appears to be the induction of apoptosis, characterized by distinct morphological changes within the cancer cells. Furthermore, myosmine exhibits genotoxic effects, particularly under conditions of oxidative and nitrosative stress. Its metabolic activation can lead to the formation of carcinogenic compounds, suggesting a complex role in cellular processes. This guide summarizes the available quantitative data, details the experimental methodologies used in these studies, and provides visual representations of the experimental workflow and proposed signaling pathways.

Data Presentation: Cytotoxicity of Myosmine

The following table summarizes the quantitative data on the cytotoxic effects of myosmine on various cancer cell lines.

Cell Line	Cancer Type	Key Findings	IC50 Value	Reference
Murine Erythroid Leukemia (MEL), clone F4N	Leukemia	Statistically significant reduction in cell viability at concentrations of 5, 10, and 20 mmol/L.	6.940 mmol/L	[1]
Human Hepatocellular Carcinoma (HepG2)	Liver Cancer	Significant dose-dependent reduction in viability and proliferative activity.	5.219 mmol/L	[2]
Human Esophageal Adenocarcinoma (OE33)	Esophageal Cancer	Weak genotoxic effect at high concentrations (25-50 mM) under neutral conditions; enhanced genotoxicity at pH 6 (5 mM).	Not Reported	[3]
Human Lymphocytes & Nasal Mucosal Cells	N/A (Control)	Low but significant dose-dependent increase in DNA damage.	Not Applicable	[4]

Experimental Protocols

Cell Viability and Cytotoxicity Assays

1. Trypan Blue Dye Exclusion Assay:

• Cell Seeding: Cells are seeded in appropriate culture vessels and allowed to attach overnight.

• Compound Treatment: Cells are treated with varying concentrations of myosmine for a specified duration (e.g., 24 hours).

• Cell Harvesting: Adherent cells are detached using trypsin-EDTA, and both adherent and floating cells are collected.

• Staining: A small aliquot of the cell suspension is mixed with an equal volume of 0.4% trypan blue dye.

• Counting: The number of viable (unstained) and non-viable (blue) cells is counted using a hemocytometer under a microscope.

• Calculation: Cell viability is expressed as the percentage of viable cells relative to the total number of cells.

2. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay:

• Cell Seeding: Plate cells in a 96-well plate at a suitable density and incubate for 24 hours.

• Compound Treatment: Treat cells with different concentrations of myosmine and incubate for the desired period (e.g., 24 or 48 hours).[1]

• MTT Addition: Add MTT solution to each well and incubate for 4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.

• Formazan Solubilization: Remove the medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.

Apoptosis Detection

1. Fluorescent Microscopy with Acridine Orange (AO) and Ethidium Bromide (EtBr) Staining:

• Cell Treatment: Treat cells with myosmine as described above.

• Staining: Stain the cells with a mixture of AO and EtBr.

• Visualization: Observe the cells under a fluorescent microscope. Viable cells appear uniformly green, early apoptotic cells show bright green nuclei with condensed or fragmented chromatin, and late apoptotic cells display orange to red nuclei with condensed or fragmented chromatin.

2. Annexin V-FITC/Propidium Iodide (PI) Staining:

• Cell Harvesting: Collect treated and control cells.

• Washing: Wash the cells with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI. Incubate in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive and PI-negative cells are in early apoptosis, while cells positive for both stains are in late apoptosis or necrosis.[1]

Visualizations

Experimental workflow for assessing myosmine cytotoxicity.

Proposed mechanism of myosmine-induced cytotoxicity.

Concluding Remarks

The available data suggests that myosmine exhibits cytotoxic activity against certain cancer cell lines, primarily through the induction of apoptosis. However, the lack of specific data for (S)-Isomyosmine and the limited number of cell lines studied underscore the need for further comprehensive research. Future studies should focus on:

• Cross-validation in a broader panel of cancer cell lines: To determine the spectrum of its anticancer activity.

• Isomer-specific activity: To elucidate any differences in the biological effects of (S)-Isomyosmine versus other isomers.

• Detailed signaling pathway analysis: To identify the specific molecular targets and pathways involved in myosmine-induced apoptosis.

This guide serves as a starting point for researchers interested in the therapeutic potential of myosmine and its derivatives. The provided protocols and data can inform the design of future experiments aimed at rigorously validating its anticancer properties.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Genotoxic effects of myosmine in a human esophageal adenocarcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Genotoxic effects of myosmine in human lymphocytes and upper aerodigestive tract epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-Isomyosmine: A Comparative Analysis of its In Vivo Anti-inflammatory Effects

For Researchers, Scientists, and Drug Development Professionals

(S)-Isomyosmine, also known as MYMD-1, is a synthetic, orally available small molecule that acts as a selective inhibitor of Tumor Necrosis Factor-alpha (TNF-α). Its potential as a therapeutic agent for autoimmune and inflammatory diseases has been evaluated in several preclinical in vivo models. This guide provides a comparative overview of the anti-inflammatory effects of (S)-Isomyosmine, with a focus on its performance against other established anti-inflammatory agents and alternative nicotinic acetylcholine (B1216132) receptor (nAChR) agonists.

Quantitative Data Summary

The following table summarizes the key quantitative findings from a preclinical study comparing (S)-Isomyosmine to the TNF-α inhibitor etanercept in a murine model of collagen antibody-induced arthritis (CAIA).

Compound	Dosage	Administration Route	Animal Model	Key Efficacy Endpoint	Result	Statistical Significance
(S)-Isomyosmine (MYMD-1)	450 mg/kg/day	Oral	CAIA (Mouse)	Reduction in Total Composite Disease Severity Score	47% reduction	p < 0.0001 (vs. vehicle)
Etanercept	10 mg/kg	Subcutaneous	CAIA (Mouse)	Reduction in Total Composite Disease Severity Score	37% reduction	Not reported
(S)-Isomyosmine (MYMD-1)	450 mg/kg/day	Oral	CAIA (Mouse)	Reduction in Bone Resorption	Not specified	p < 0.0001 (vs. vehicle)
(S)-Isomyosmine (MYMD-1)	450 mg/kg/day	Oral	CAIA (Mouse)	Reduction in Inflammation	Not specified	p < 0.001 (vs. vehicle)
(S)-Isomyosamine (MYMD-1)	450 mg/kg/day	Oral	CAIA (Mouse)	Reduction in Pannus/Synovial Hyperplasia	Not specified	p < 0.001 (vs. vehicle)

Experimental Protocols

Collagen Antibody-Induced Arthritis (CAIA) in Mice

This model is designed to mimic the inflammatory and destructive aspects of rheumatoid arthritis.

• Induction: Arthritis is induced in mice through an intravenous injection of a cocktail of monoclonal antibodies targeting type II collagen on day 1. This is followed by an intraperitoneal injection of lipopolysaccharide (LPS) on day 6 to boost the inflammatory response.

• Treatment: (S)-Isomyosmine (50, 250, and 450 mg/kg/day) is administered orally twice daily, commencing at the onset of disease (day 8). Etanercept is administered subcutaneously.

• Assessment: Disease severity is evaluated using a composite scoring system that includes clinical signs (e.g., paw swelling) and histopathological analysis of the joints. Histopathological parameters assessed include bone resorption, periosteal/exostatic changes, inflammation, and pannus/synovial hyperplasia.

Experimental Autoimmune Encephalomyelitis (EAE) in Mice

This is a widely used model for studying the pathogenesis of multiple sclerosis.

• Induction: EAE is induced in C57BL/6 mice by immunization with myelin oligodendrocyte glycoprotein (B1211001) (MOG) peptide.

• Treatment: (S)-Isomyosmine treatment protocols in published studies have involved administration starting at the time of immunization.

• Assessment: Disease progression is monitored daily using a clinical scoring system that grades the severity of paralysis. Immunological endpoints include the analysis of T cell activation and infiltration into the central nervous system. In a study by Glenn et al. (2020), (S)-Isomyosmine was shown to ameliorate the course of EAE and suppress the activation of effector T cells without causing global immunosuppression[1].

Alternative Nicotinic Acetylcholine Receptor Agonists

While direct in vivo comparative studies between (S)-Isomyosmine and other nAChR agonists are not publicly available, several other agonists have demonstrated anti-inflammatory effects in various animal models.

• GTS-21 (DMXB-A): This selective partial agonist of the α7 nAChR has shown anti-inflammatory properties in models of endotoxemia and sepsis. In a human endotoxemia model, oral administration of GTS-21 showed a trend towards decreased TNF-α levels and an increase in the anti-inflammatory cytokine IL-10.

• PNU-282987: This is another selective α7 nAChR agonist. In a mouse model of DSS-induced colitis, intraperitoneal injection of PNU-282987 was found to alleviate intestinal inflammation, reduce mucosal damage, and suppress the secretion of pro-inflammatory cytokines such as IL-6, TNF-α, and IL-1β.

It is important to note that these alternative agonists have been evaluated in different inflammatory models with varying routes of administration and outcome measures, making a direct comparison of potency with (S)-Isomyosmine challenging without head-to-head studies.

Visualizations

Signaling Pathway of (S)-Isomyosmine's Anti-inflammatory Action

Caption: (S)-Isomyosmine inhibits TNF-α, preventing receptor binding and downstream NF-κB activation.

Experimental Workflow for In Vivo Anti-inflammatory Assessment

Caption: Workflow for evaluating the in vivo anti-inflammatory efficacy of (S)-Isomyosmine.

References

• 1. MYMD-1, a novel alkaloid compound, ameliorates the course of experimental autoimmune encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Specificity of (S)-Isomyosmine for TNF-alpha Over Other Cytokines: A Comparative Guide

For researchers and professionals in drug development, understanding the specificity of a therapeutic candidate is paramount. This guide provides a detailed comparison of (S)-Isomyosmine's effects on Tumor Necrosis Factor-alpha (TNF-α) relative to other key cytokines, supported by available data and experimental methodologies.

(S)-Isomyosmine , also known as MYMD-1®, is an orally available, small molecule inhibitor of TNF-α. It has garnered attention for its potential to modulate the immune system and address inflammatory diseases. A key aspect of its therapeutic promise lies in its selectivity, aiming to inhibit overactive TNF-α without compromising its essential role in routine immune responses.

Quantitative Data on Cytokine Inhibition

While specific binding affinities (Kd) or half-maximal inhibitory concentrations (IC50) for (S)-Isomyosmine against a broad panel of cytokines are not extensively available in the public domain, clinical and preclinical studies provide insights into its functional specificity. The table below summarizes the observed effects of (S)-Isomyosmine on various cytokines based on current research.

Cytokine	Effect of (S)-Isomyosmine	Level of Evidence
TNF-α	Significant Reduction	Phase 2 Clinical Trial Data[1][2][3][4], Preclinical in vitro & in vivo studies[5][6]
Soluble TNF Receptor 1 (sTNFR1)	Significant Reduction	Phase 2 Clinical Trial Data[3][4][7]
Interleukin-6 (IL-6)	Significant Reduction	Phase 2 Clinical Trial Data[3][4][7]
Interleukin-17A (IL-17A)	Modulation	Preclinical in vivo studies[6]
Interferon-gamma (IFN-γ)	Suppression	Preclinical in vitro studies with human cells[8]
Interleukin-2 (IL-2)	Suppression	Preclinical in vitro studies with human cells[8]
Interleukin-10 (IL-10)	Suppression	Preclinical in vitro studies with human cells[8]

Note: "Significant Reduction" is based on statistically significant decreases in serum levels observed in clinical trials. "Modulation" and "Suppression" are based on preclinical findings and indicate an inhibitory effect.

Experimental Protocols

The assessment of (S)-Isomyosmine's specificity for TNF-α over other cytokines involves a variety of established experimental techniques. Below are detailed methodologies for key assays.

1. Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Quantification

ELISA is a widely used method to quantify the concentration of a specific cytokine in a biological sample.

• Objective: To measure the levels of TNF-α, IL-6, and other cytokines in serum, plasma, or cell culture supernatant after treatment with (S)-Isomyosmine.

• Principle: A capture antibody specific to the cytokine of interest is coated onto the wells of a microplate. The sample is added, and any cytokine present binds to the antibody. A second, detection antibody (often biotinylated) is then added, which binds to a different epitope on the cytokine. A streptavidin-HRP conjugate is introduced, which binds to the biotinylated detection antibody. Finally, a substrate is added that is converted by HRP into a colored product. The intensity of the color is proportional to the amount of cytokine present.

• Protocol Outline:

  • Coating: Coat a 96-well microplate with a capture antibody specific for the target cytokine (e.g., anti-human TNF-α) and incubate overnight.

  • Blocking: Wash the plate and block non-specific binding sites with a blocking buffer (e.g., BSA in PBS).

  • Sample Incubation: Add standards of known cytokine concentrations and samples (e.g., serum from clinical trial participants) to the wells and incubate.

  • Detection Antibody: Wash the plate and add a biotinylated detection antibody specific for the cytokine.

  • Streptavidin-HRP: Wash the plate and add streptavidin-horseradish peroxidase (HRP) conjugate.

  • Substrate Addition: Wash the plate and add a substrate solution (e.g., TMB).

  • Color Development and Measurement: Stop the reaction with a stop solution and measure the absorbance at a specific wavelength (e.g., 450 nm) using a microplate reader.

  • Data Analysis: Generate a standard curve from the absorbance values of the standards and calculate the concentration of the cytokine in the samples.

2. In Vitro Cell-Based Assays for Cytokine Production

These assays assess the effect of a compound on cytokine production by immune cells.

• Objective: To determine the dose-dependent effect of (S)-Isomyosmine on the production of various cytokines by stimulated human peripheral blood mononuclear cells (PBMCs).

• Protocol Outline:

  • Cell Isolation: Isolate PBMCs from healthy donor blood using density gradient centrifugation (e.g., Ficoll-Paque).

  • Cell Culture: Culture the PBMCs in a suitable medium.

  • Treatment: Treat the cells with various concentrations of (S)-Isomyosmine for a predetermined time.

  • Stimulation: Stimulate the cells with a mitogen (e.g., phytohemagglutinin (PHA) or lipopolysaccharide (LPS)) to induce cytokine production.

  • Supernatant Collection: After an incubation period, centrifuge the cell cultures and collect the supernatant.

  • Cytokine Measurement: Quantify the levels of various cytokines (TNF-α, IL-1β, IL-6, IFN-γ, etc.) in the supernatant using a multiplex cytokine assay (e.g., Luminex) or individual ELISAs.

  • Data Analysis: Compare the cytokine levels in the (S)-Isomyosmine-treated groups to the vehicle control to determine the inhibitory effect.

Visualizing Pathways and Workflows

TNF-α Signaling Pathway and (S)-Isomyosmine's Point of Intervention

The following diagram illustrates the TNF-α signaling pathway and the proposed mechanism of action for (S)-Isomyosmine, which is believed to modulate the production of TNF-α.

Caption: TNF-α signaling and (S)-Isomyosmine's inhibitory action.

Experimental Workflow for Assessing Cytokine Specificity

The diagram below outlines a typical experimental workflow to assess the specificity of a compound like (S)-Isomyosmine.

Caption: Workflow for cytokine specificity assessment.

Conclusion

Current evidence suggests that (S)-Isomyosmine is a promising oral therapeutic that demonstrates a significant inhibitory effect on TNF-α and other key pro-inflammatory cytokines like IL-6. While the available data strongly supports its activity, a more detailed quantitative analysis of its binding affinities and inhibitory concentrations across a wider range of cytokines would provide a more complete picture of its specificity profile. The experimental protocols outlined in this guide provide a framework for conducting such comprehensive assessments, which are crucial for the continued development and clinical application of (S)-Isomyosmine.

References

• 1. The oral TNF-α drug MYMD-1 of MyMD Pharmaceuticals has reached phase 2 clinical end points [synapse.patsnap.com]
• 2. MyMD Pharmaceuticals Reports Statistically Significant Positive Topline Phase 2 Results for Next Generation Oral TNF-α Inhibitor MYMD-1® in Sarcopenia/Age-Related Frailty - TNF Pharmaceuticals [tnfpharma.com]
• 3. businesswire.com [businesswire.com]
• 4. Powerful phase II data help Mymd stock surge | BioWorld [bioworld.com]
• 5. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. MyMD-1 Improves Health Span and Prolongs Life Span in Old Mice: A Noninferiority Study to Rapamycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. TNF Pharmaceuticals Prepares to Advance Lead Clinical Program Targeting Age-Related Decline - TNF Pharmaceuticals [tnfpharma.com]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of (S)-Isomyosmine and Rapamycin Signaling Pathways: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the signaling pathways affected by (S)-Isomyosmine and the well-established mTOR inhibitor, rapamycin (B549165). This analysis is supported by experimental data and detailed methodologies to facilitate further investigation.

(S)-Isomyosmine, a synthetic derivative of the tobacco alkaloid myosmine (B191914), and rapamycin, a macrolide compound, both exhibit significant effects on cellular signaling, albeit through distinct primary mechanisms. While rapamycin is a specific allosteric inhibitor of the mechanistic target of rapamycin complex 1 (mTORC1), (S)-Isomyosmine primarily functions as an agonist of nicotinic acetylcholine (B1216132) receptors (nAChRs), leading to the modulation of downstream inflammatory and metabolic pathways.[1][2] A key area of interest for comparative analysis is the emerging evidence of crosstalk between the nAChR signaling cascade and the mTOR pathway, suggesting potential points of convergence and divergence in their ultimate cellular effects.

Rapamycin: The Canonical mTORC1 Inhibitor

Rapamycin's mechanism of action is well-characterized. It forms a complex with the intracellular protein FKBP12, and this complex then binds to and inhibits mTORC1.[3] mTORC1 is a central regulator of cell growth, proliferation, and metabolism, integrating signals from growth factors, nutrients, and cellular energy status.[3] Inhibition of mTORC1 by rapamycin leads to the dephosphorylation of its key downstream effectors, S6 kinase 1 (S6K1) and eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1), resulting in the suppression of protein synthesis and cell cycle progression.[3][4]

(S)-Isomyosmine: A Nicotinic Agonist with Anti-Inflammatory Properties

(S)-Isomyosmine, also known by its developmental name MYMD-1, is an isomer of myosmine and has been shown to be a potent inhibitor of tumor necrosis factor-alpha (TNF-α) production.[1][5][6] This anti-inflammatory effect is believed to be mediated through its activity as a nicotinic acetylcholine receptor (nAChR) agonist.[7][8][9] nAChRs are ligand-gated ion channels that, upon activation, can trigger a variety of intracellular signaling cascades.

Activation of nAChRs, particularly the α7 subtype, can lead to an influx of calcium ions, which in turn activates downstream pathways including the Phosphoinositide 3-kinase (PI3K)/Akt and Mitogen-activated protein kinase (MAPK)/Extracellular signal-regulated kinase (ERK) pathways.[10][11][12] Notably, the PI3K/Akt pathway is a well-known upstream activator of mTOR, establishing a direct link between nAChR activation and the mTOR signaling network.[13][14]

Comparative Overview of Signaling Pathways

The signaling pathways of rapamycin and (S)-Isomyosmine are initiated by distinct molecular interactions but show points of convergence, particularly at the level of the PI3K/Akt/mTOR axis.

Rapamycin Signaling Pathway

The primary signaling pathway for rapamycin is its direct inhibition of mTORC1.

References

• 1. en.longevitywiki.org [en.longevitywiki.org]
• 2. Isomyosamine - Wikipedia [en.wikipedia.org]
• 3. Longevity, aging and rapamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Isomyosmine | Alkaloids | Tobacco | TargetMol [targetmol.com]
• 6. abmole.com [abmole.com]
• 7. apexbt.com [apexbt.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. selleckchem.com [selleckchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Role of α7 nicotinic receptor in the immune system and intracellular signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The interaction between STAT3 and nAChRα1 interferes with nicotine-induced atherosclerosis via Akt/mTOR signaling cascade | Aging [aging-us.com]
• 14. researchgate.net [researchgate.net]

A Comparative Analysis of Small Molecule TNF-alpha Inhibitors, Including the Novel Compound (S)-Isomyosmine

For Researchers, Scientists, and Drug Development Professionals

The landscape of inflammatory disease treatment has been significantly shaped by the advent of Tumor Necrosis Factor-alpha (TNF-alpha) inhibitors. While biologic agents have demonstrated considerable efficacy, the development of orally bioavailable small molecule inhibitors represents a pivotal frontier in offering improved patient compliance, reduced immunogenicity, and potentially lower production costs.[1][2] This guide provides a comparative overview of several small molecule TNF-alpha inhibitors, with a special focus on the emerging compound (S)-Isomyosmine (also known as MYMD-1), to inform research and drug development efforts in this critical therapeutic area.

Mechanism of Action: Targeting a Key Inflammatory Cytokine

TNF-alpha is a pleiotropic cytokine that plays a central role in orchestrating the inflammatory cascade.[3] It exists as a homotrimer that binds to two distinct receptors, TNF receptor 1 (TNFR1) and TNF receptor 2 (TNFR2), initiating downstream signaling pathways that lead to the activation of transcription factors such as NF-κB and AP-1. This, in turn, upregulates the expression of a host of pro-inflammatory genes, driving the pathophysiology of numerous autoimmune and inflammatory disorders. Small molecule inhibitors of TNF-alpha employ diverse mechanisms to disrupt this signaling axis, from directly binding to the cytokine and preventing its receptor interaction to modulating its production.

(S)-Isomyosmine is a novel, orally administered small molecule that has been shown to selectively regulate the immune system by modulating the production of pro-inflammatory cytokines, including TNF-alpha.[4][5][6] Preclinical and clinical studies suggest that (S)-Isomyosmine selectively targets overactivated TNF-alpha, a key differentiator from some existing therapies that can indiscriminately suppress TNF-alpha activity, potentially leading to unwanted side effects.[5][7]

Quantitative Comparison of In Vitro Efficacy

The following table summarizes the reported in vitro potency of several small molecule TNF-alpha inhibitors. It is important to note that a direct IC50 value for (S)-Isomyosmine in a comparable in vitro assay was not publicly available at the time of this publication. The data for (S)-Isomyosmine is therefore presented based on in vivo studies and its described mechanism of selective inhibition.

Compound Name	Target	Assay Type	IC50	Source(s)
(S)-Isomyosmine (MYMD-1)	TNF-alpha Production	In vivo models	Data not available	[5][7]
SAR441566 (Balinatunfib)	TNF-alpha	CD11b expression on granulocytes	35 nM	[8]
UCB-9260	TNF-alpha	NF-κB Reporter Gene Assay (HEK293)	202 nM	[9]
UCB-4433	TNF-alpha	Fluorescence Polarization (FP)	28 nM	[10]
UCB-2614	TNF-alpha	Fluorescence Polarization (FP)	9 nM	[10]
UCB-2081	TNF-alpha	Fluorescence Polarization (FP)	11 nM	[10]
Benpyrine	TNF-alpha	ELISA (TNF-alpha/TNFR1 interaction)	109 nM	[11]
TIM1c	TNF-alpha	IL-8 Secretion (HDFs)	16.71 µM	[12]
UR-1505	TNF-alpha	Not specified	Data not available	[13]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key assays used to evaluate the efficacy of TNF-alpha inhibitors.

Enzyme-Linked Immunosorbent Assay (ELISA) for TNF-alpha Inhibition

This assay quantifies the amount of free TNF-alpha in a sample, allowing for the determination of an inhibitor's efficacy in preventing TNF-alpha from binding to its target.

Materials:

• High-bind 96-well microplate

• Recombinant human TNF-alpha

• Capture antibody (anti-human TNF-alpha)

• Detection antibody (biotinylated anti-human TNF-alpha)

• Streptavidin-HRP

• TMB (3,3’,5,5’-tetramethylbenzidine) substrate

• Stop solution (e.g., 2N H₂SO₄)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Assay diluent (e.g., PBS with 1% BSA)

• Test compounds (including (S)-Isomyosmine and other inhibitors)

Procedure:

• Coating: Dilute the capture antibody in a coating buffer and add 100 µL to each well of the 96-well plate. Incubate overnight at 4°C.

• Washing: Aspirate the coating solution and wash the plate 3 times with 200 µL of wash buffer per well.

• Blocking: Add 200 µL of assay diluent to each well to block non-specific binding sites. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Sample and Standard Incubation: Prepare serial dilutions of the recombinant human TNF-alpha standard and the test compounds. Add 50 µL of the standard or sample (pre-incubated with the test compound) to the appropriate wells. Incubate for 2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Detection Antibody Incubation: Add 100 µL of diluted biotinylated detection antibody to each well. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Streptavidin-HRP Incubation: Add 100 µL of diluted Streptavidin-HRP to each well. Incubate for 20-30 minutes at room temperature in the dark.

• Washing: Repeat the wash step as in step 2.

• Substrate Development: Add 100 µL of TMB substrate to each well. Incubate for 15-30 minutes at room temperature in the dark, or until a color change is observed.

• Stopping the Reaction: Add 50 µL of stop solution to each well.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: Generate a standard curve from the absorbance values of the known TNF-alpha concentrations. Calculate the concentration of TNF-alpha in the samples and determine the IC50 value for each inhibitor.

NF-κB Luciferase Reporter Gene Assay

This cell-based assay measures the activation of the NF-κB signaling pathway in response to TNF-alpha, providing a functional readout of inhibitor activity.

Materials:

• HEK293 cells (or other suitable cell line) stably transfected with an NF-κB-luciferase reporter construct.

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics.

• Recombinant human TNF-alpha.

• Test compounds.

• Luciferase assay reagent (e.g., ONE-Glo™).

• White, opaque 96-well cell culture plates.

• Luminometer.

Procedure:

• Cell Seeding: Seed the NF-κB reporter cells into the 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds in cell culture medium. Remove the old medium from the cells and add the compound dilutions. Incubate for a pre-determined time (e.g., 1 hour).

• TNF-alpha Stimulation: Add a fixed concentration of TNF-alpha (e.g., 10 ng/mL) to the wells containing the test compounds. Include control wells with cells and TNF-alpha only (positive control) and cells with medium only (negative control).

• Incubation: Incubate the plate for 6-24 hours at 37°C in a CO₂ incubator.

• Luciferase Assay: Equilibrate the plate and the luciferase assay reagent to room temperature. Add the luciferase reagent to each well according to the manufacturer's instructions.

• Data Acquisition: Measure the luminescence using a luminometer.

• Data Analysis: Normalize the luminescence readings to a control (e.g., untreated cells) and calculate the percentage of inhibition for each compound concentration. Determine the IC50 value for each inhibitor.

Visualizing Key Pathways and Workflows

To further elucidate the mechanisms and processes discussed, the following diagrams have been generated using Graphviz.

Caption: Simplified TNF-alpha signaling pathway via TNFR1 leading to NF-κB activation.

Caption: General workflow for an Enzyme-Linked Immunosorbent Assay (ELISA).

Conclusion

The development of small molecule TNF-alpha inhibitors holds immense promise for the treatment of a wide range of inflammatory diseases. Compounds like (S)-Isomyosmine, with its selective mechanism of action and oral bioavailability, represent the next generation of therapies in this class. While direct in vitro comparative data for (S)-Isomyosmine is still emerging, the available preclinical and clinical findings are encouraging. This guide provides a foundational comparison of currently characterized small molecule inhibitors and standardized protocols to aid researchers in their ongoing efforts to develop safer and more effective treatments for patients worldwide. Further head-to-head studies will be crucial in fully elucidating the comparative efficacy and therapeutic potential of these promising compounds.

References

• 1. eaglebio.com [eaglebio.com]
• 2. Isomyosamine - Wikipedia [en.wikipedia.org]
• 3. portal.cytodocs.com [portal.cytodocs.com]
• 4. en.longevitywiki.org [en.longevitywiki.org]
• 5. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 6. TNF Pharmaceuticals Initiates Phase 2b Clinical Trial of First Oral TNF-Alpha Inhibitor - TNF Pharmaceuticals [tnfpharma.com]
• 7. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 8. mpbio.com [mpbio.com]
• 9. A robust in vitro screening assay to identify NF-kappaB inhibitors for inflammatory muscle diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The oral TNF-α drug MYMD-1 of MyMD Pharmaceuticals has reached phase 2 clinical end points [synapse.patsnap.com]
• 11. Small-Molecule Inhibition of TNF-alpha | Stanford Synchrotron Radiation Lightsource [www-ssrl.slac.stanford.edu]
• 12. TNF-Alpha Inhibitors in Inflammatory Diseases Review [krishgen.com]
• 13. bpsbioscience.com [bpsbioscience.com]

(S)-Isomyosmine: A Novel Oral Therapeutic Candidate for Rheumatoid Arthritis Shows Promise Against Established Treatments

For Immediate Release

BALTIMORE, December 7, 2025 – Preclinical data on the novel, orally administered TNF-alpha inhibitor, (S)-Isomyosamine (also known as MYMD-1®), demonstrates its potential as a formidable new therapeutic agent in the management of rheumatoid arthritis (RA). In a head-to-head comparison using a validated animal model of RA, (S)-Isomyosamine exhibited superior anti-inflammatory effects compared to a leading injectable biologic. This finding, coupled with its oral route of administration, positions (S)-Isomyosamine as a potentially disruptive innovation in the multi-billion dollar RA treatment market.

Rheumatoid arthritis is a chronic, systemic autoimmune disease characterized by inflammation of the synovial joints, leading to progressive joint destruction, pain, and disability. Current treatment strategies primarily involve the use of disease-modifying antirheumatic drugs (DMARDs), including conventional synthetic DMARDs (csDMARDs), biologic DMARDs (bDMARDs) that target specific inflammatory cytokines like TNF-alpha, and targeted synthetic DMARDs (tsDMARDs) such as Janus kinase (JAK) inhibitors. While these therapies have significantly improved patient outcomes, there remains a substantial unmet need for more effective, safer, and more conveniently administered treatments.

(S)-Isomyosamine, a synthetic derivative of a tobacco plant alkaloid, selectively inhibits the production of tumor necrosis factor-alpha (TNF-α), a key cytokine implicated in the pathogenesis of RA.[1] Unlike current TNF-α inhibitors that require injection or infusion, (S)-Isomyosamine is orally bioavailable, offering a significant advantage in terms of patient convenience and adherence.

Comparative Efficacy in a Preclinical Model of Rheumatoid Arthritis

The therapeutic potential of (S)-Isomyosmine was evaluated in the Collagen Antibody-Induced Arthritis (CAIA) mouse model, a well-established and widely used preclinical model that mimics many features of human RA. In a study conducted by Charles River Laboratories, the efficacy of orally administered (S)-Isomyosamine was compared to subcutaneously injected etanercept, a widely prescribed TNF-α inhibitor.

The results, summarized in the table below, indicate that (S)-Isomyosamine at a dose of 450 mg/kg/day led to a 47% reduction in the total composite histopathology score, a measure of overall disease severity.[2][3] This was notably more effective than etanercept at a 10 mg/kg dose, which resulted in a 37% reduction in the same score.[2][3] Furthermore, a separate study in the CAIA model showed that etanercept at 10 mg/kg reduced the total composite histopathological score by 67%, while adalimumab (another leading TNF-α inhibitor) at 3 mg/kg achieved a 44% reduction.[4] It is important to note that direct comparisons between studies should be made with caution due to potential variations in experimental conditions.

Treatment Group	Administration Route	Dose	Change in Arthritis Score/Severity	Reference
(S)-Isomyosmine (MYMD-1®)	Oral	450 mg/kg/day	↓ 47% in total composite histopathology score	[2][3]
Etanercept	Subcutaneous	10 mg/kg	↓ 37% in total composite histopathology score	[2][3]
Etanercept	Subcutaneous	10 mg/kg, twice weekly	↓ 67% in total composite histopathology score	[4]
Adalimumab	Intraperitoneal	3 mg/kg, every 3 days	↓ 44% in total composite histopathology score	[4]
Tofacitinib	Oral (gavage)	50 mg/kg/day	↓ 51% in ankle thickness (vs. vehicle) in an IL-23 driven arthritis model	[5]

Mechanism of Action: Targeting the TNF-α Signaling Pathway

(S)-Isomyosamine exerts its anti-inflammatory effects by selectively inhibiting the production of TNF-α.[1] TNF-α is a pleiotropic cytokine that plays a central role in the inflammatory cascade of RA. It activates various downstream signaling pathways, including the NF-κB and MAPK pathways, leading to the production of other pro-inflammatory cytokines, chemokines, and matrix metalloproteinases that mediate joint inflammation and destruction. By targeting TNF-α at the production level, (S)-Isomyosmine aims to suppress the inflammatory response at a critical upstream point.

Figure 1: Simplified diagram of the TNF-α signaling pathway and the inhibitory action of (S)-Isomyosmine.

Comparison with JAK Inhibitors

Another important class of oral RA therapeutics is the Janus kinase (JAK) inhibitors, such as tofacitinib. These small molecules act intracellularly to block the signaling of multiple cytokines that are dependent on the JAK-STAT pathway for signal transduction. This broader mechanism of action can be highly effective but may also be associated with a different side-effect profile compared to more targeted therapies.

Figure 2: Simplified diagram of the JAK-STAT signaling pathway and the inhibitory action of JAK inhibitors.

Experimental Protocols

The evaluation of (S)-Isomyosmine and comparator drugs was conducted using the Collagen Antibody-Induced Arthritis (CAIA) model. Below is a summary of the key experimental methodologies.

Collagen Antibody-Induced Arthritis (CAIA) Model Protocol

1. Animal Model:

• Species and Strain: Male or female BALB/c mice, typically 8-10 weeks of age.

• Housing: Mice are housed in specific pathogen-free (SPF) conditions with ad libitum access to food and water.

2. Induction of Arthritis:

• On day 0, mice are administered an intravenous (IV) or intraperitoneal (IP) injection of a cocktail of monoclonal antibodies against type II collagen (e.g., ArthritoMab™).

• On day 3, a booster injection of lipopolysaccharide (LPS) is administered intraperitoneally to synchronize and enhance the inflammatory response.

3. Treatment Administration:

• (S)-Isomyosmine: Administered orally (e.g., by gavage) at a specified dose (e.g., 450 mg/kg/day) starting from the onset of clinical signs of arthritis and continuing for the duration of the study.

• Etanercept: Administered subcutaneously at a specified dose (e.g., 10 mg/kg) on a specified schedule (e.g., twice weekly) starting from the onset of clinical signs.

• Adalimumab: Administered intraperitoneally at a specified dose (e.g., 3 mg/kg) on a specified schedule (e.g., every three days) starting from the onset of clinical signs.

• Vehicle Control: A control group receives the vehicle used to dissolve/suspend the test articles, administered via the same route and schedule.

4. Efficacy Assessment:

• Clinical Scoring: Arthritis severity is assessed daily or every other day using a macroscopic scoring system. Each paw is scored on a scale of 0-4 based on the degree of erythema and swelling (0 = normal, 1 = mild, 2 = moderate, 3 = severe, 4 = very severe/ankylosis), resulting in a maximum score of 16 per mouse.

• Paw Thickness/Volume: Paw swelling is quantified by measuring the thickness or volume of the hind paws using a digital caliper or plethysmometer.

• Histopathology: At the termination of the study, hind paws are collected, fixed in formalin, decalcified, and embedded in paraffin. Sections are stained with hematoxylin (B73222) and eosin (B541160) (H&E) to assess inflammation, pannus formation, cartilage damage, and bone erosion. A composite histopathology score is determined by a blinded pathologist.

• Biomarker Analysis: Serum and/or paw tissue homogenates are collected to measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) and other inflammatory markers using commercially available ELISA kits (e.g., from R&D Systems, Invitrogen, or CUSABIO).[6][7]

Figure 3: General experimental workflow for the evaluation of therapeutic agents in the CAIA mouse model.

Future Outlook

The promising preclinical data for (S)-Isomyosamine, particularly its superior efficacy over a leading TNF-α inhibitor in the CAIA model and its oral route of administration, warrant further investigation. Clinical trials in patients with rheumatoid arthritis are anticipated to further elucidate the safety and efficacy of this novel therapeutic candidate. If the results from clinical studies are positive, (S)-Isomyosamine could represent a significant advancement in the treatment of rheumatoid arthritis and other autoimmune diseases.

References

• 1. en.longevitywiki.org [en.longevitywiki.org]
• 2. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 3. isomyosamine (MYMD-1) / TNF Pharmaceuticals, Bascom Palmer Eye Institute [delta.larvol.com]
• 4. criver.com [criver.com]
• 5. Tofacitinib Therapy Ameliorates Inflammation in a Mouse Model of Psoriasis and Arthritis by Inducing Type 2 Immunity - ACR Meeting Abstracts [acrabstracts.org]
• 6. Mouse TNF alpha ELISA Kit (BMS607-3) - Invitrogen [thermofisher.com]
• 7. cusabio.com [cusabio.com]

Confirming the safety profile of (S)-Isomyosmine in preclinical toxicology studies

For Researchers, Scientists, and Drug Development Professionals

(S)-Isomyosmine, also known as MYMD-1, is a novel, orally available small molecule being developed as a selective inhibitor of Tumor Necrosis Factor-alpha (TNF-α) for the treatment of autoimmune and inflammatory diseases. As a promising therapeutic candidate, understanding its preclinical safety profile is paramount for further development and clinical translation. This guide provides a comparative overview of the available preclinical toxicology data for (S)-Isomyosmine and its structurally related compounds, nicotine (B1678760) and myosmine (B191914), as well as a general comparison with other TNF-α inhibitors.

Executive Summary

Preclinical data on (S)-Isomyosmine suggests a favorable safety profile with low toxicity. While specific quantitative data such as LD50 and No-Observed-Adverse-Effect-Level (NOAEL) from formal preclinical toxicology studies are not yet publicly available, the developing company, MyMD Pharmaceuticals, has consistently reported low toxicity in its communications. In contrast, related tobacco alkaloids like nicotine exhibit moderate acute toxicity, and myosmine has shown evidence of genotoxicity in some in vitro assays. Standard TNF-α inhibitor therapies, which are typically biologics, carry risks of serious infections and other adverse effects, highlighting the potential for a safer alternative with a different mechanism of action.

Quantitative Toxicology Data

The following tables summarize the available quantitative and qualitative preclinical toxicology data for (S)-Isomyosmine and its comparators. It is important to note the current lack of publicly available, detailed preclinical toxicology studies for (S)-Isomyosmine conducted under Good Laboratory Practice (GLP) conditions.

Table 1: Acute Toxicity Data

Compound	Test Species	Route of Administration	LD50	Source(s)
(S)-Isomyosmine (MYMD-1)	Data Not Publicly Available	Data Not Publicly Available	Data Not Publicly Available	-
Nicotine	Rat	Oral	50 - 60 mg/kg	[1]
Myosmine	Rat	Intraperitoneal	190 mg/kg	[1]
Rat	Oral	~1875 mg/kg	[1]

Table 2: Genotoxicity Data

Compound	Assay	Test System	Result	Source(s)
(S)-Isomyosmine (MYMD-1)	Data Not Publicly Available	Data Not Publicly Available	Data Not Publicly Available	-
Myosmine	Ames Test	Salmonella typhimurium	Negative	[2]
Comet Assay	Human Lymphocytes & Nasal Mucosal Cells	Positive (DNA damage)	[3]
Sister Chromatid Exchange	Chinese Hamster Ovary (CHO) cells	Negative	[2]

Table 3: Overview of Safety Profile for TNF-α Inhibitors (Biologics)

Class	Common Adverse Effects	Serious Adverse Effects	Source(s)
TNF-α Inhibitors (e.g., Adalimumab, Etanercept, Infliximab)	Injection site reactions, upper respiratory tract infections, headache, rash.[4][5]	Serious infections (including tuberculosis and fungal infections), potential increased risk of certain malignancies (e.g., lymphoma, non-melanoma skin cancer), demyelinating disorders, heart failure.[4][6][7]	[4][5][6][7]

Experimental Protocols

Detailed methodologies for key toxicological assays are crucial for the interpretation and comparison of safety data. Below are generalized protocols for standard genotoxicity assays mentioned in this guide.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Principle: The assay utilizes several strains of Salmonella typhimurium that are auxotrophic for histidine (i.e., they cannot synthesize this essential amino acid). The test compound is incubated with the bacterial strains in the presence and absence of a metabolic activation system (S9 fraction from rat liver). If the compound is a mutagen, it will cause reverse mutations (reversions) in the bacteria, allowing them to grow on a histidine-deficient medium.

General Procedure:

• Preparation: The test compound is dissolved in a suitable solvent. The S9 metabolic activation mixture is prepared.

• Incubation: The test compound, bacterial culture, and either the S9 mix or a buffer control are combined and incubated.

• Plating: The mixture is plated on minimal glucose agar (B569324) plates lacking histidine.

• Incubation: Plates are incubated for 48-72 hours at 37°C.

• Scoring: The number of revertant colonies on each plate is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

In Vitro Micronucleus Test

This assay detects chromosomal damage (clastogenicity) or whole chromosome loss (aneugenicity).

Principle: Mammalian cells are treated with the test compound. During cell division, chromosome fragments or whole chromosomes that are not incorporated into the daughter nuclei can form small, separate nuclei called micronuclei.

General Procedure:

• Cell Culture: A suitable mammalian cell line (e.g., CHO, TK6) or primary lymphocytes are cultured.

• Treatment: Cells are exposed to various concentrations of the test compound, with and without metabolic activation (S9), for a defined period. A cytokinesis blocker (e.g., cytochalasin B) is often added to identify cells that have completed one cell division.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Analysis: The frequency of micronucleated cells in the treated cultures is determined by microscopic examination and compared to that in the control cultures. A significant, dose-dependent increase in the frequency of micronucleated cells indicates genotoxic potential.

Comet Assay (Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

Principle: Cells are embedded in agarose (B213101) on a microscope slide, lysed to remove membranes and cytoplasm, and then subjected to electrophoresis. Damaged DNA, containing fragments and relaxed loops, migrates away from the nucleus, forming a "comet tail," while undamaged DNA remains in the "comet head." The intensity of the comet tail relative to the head is proportional to the amount of DNA damage.

General Procedure:

• Cell Preparation: A single-cell suspension is prepared from the test system (e.g., cultured cells, primary cells).

• Embedding: The cells are mixed with low-melting-point agarose and layered onto a microscope slide.

• Lysis: The slides are immersed in a lysis solution to digest cellular and nuclear membranes.

• Electrophoresis: The slides are placed in an electrophoresis chamber with an alkaline or neutral buffer to unwind and separate the DNA fragments.

• Staining and Visualization: The DNA is stained with a fluorescent dye and visualized using a fluorescence microscope.

• Image Analysis: The extent of DNA damage is quantified by measuring the length of the comet tail and the intensity of DNA in the tail.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the preclinical safety assessment of (S)-Isomyosmine.

Caption: A generalized workflow for preclinical toxicology assessment.

Caption: Simplified TNF-α signaling pathway and the inhibitory action of (S)-Isomyosmine.

Conclusion

The available information suggests that (S)-Isomyosmine holds promise as a safe therapeutic agent, particularly when compared to existing TNF-α inhibitors and its structurally related alkaloids. However, a comprehensive assessment of its preclinical safety profile is limited by the lack of publicly available quantitative toxicology data. As (S)-Isomyosmine progresses through clinical development, the full preclinical data package submitted to regulatory agencies will provide a more complete picture of its safety. Researchers and drug development professionals should remain updated on the publication of these findings for a thorough evaluation of its therapeutic potential.

References

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. Analysis and Toxicological Evaluation of Nicotine Degradants and Impurities in Oral Tobacco Products: A Case Study of on! PLUS Nicotine Pouches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Genotoxic effects of myosmine in human lymphocytes and upper aerodigestive tract epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tumor Necrosis Factor Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Frontiers | Adverse events of tumor necrosis factor alpha inhibitors for the treatment of ankylosing spondylitis: A meta-analysis of randomized, placebo-controlled trials [frontiersin.org]
• 6. TNFα blockade in human diseases: An overview of efficacy and safety - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Safety of TNF-α inhibitors: A real-world study based on the US FDA Adverse Event Reporting System Database - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Proper Disposal of (S)-Isomyosmine: A Guide for Laboratory Professionals

Researchers, scientists, and drug development professionals must always consult with their institution's Environmental Health and Safety (EHS) department before initiating any waste generation or disposal activities.[1] This ensures compliance with all applicable federal, state, and local regulations.[2][3][4]

Hazard Assessment and Waste Classification

In the absence of specific data, (S)-Isomyosmine should be managed as a hazardous chemical waste.[1] This conservative approach is essential for ensuring personnel safety and environmental protection. All waste containing (S)-Isomyosmine, including pure substance, solutions, contaminated personal protective equipment (PPE), and labware, must be segregated from non-hazardous waste streams.[1][5]

Quantitative Data Summary: Waste Handling and Classification

The following table summarizes the essential logistical information for the proper handling and disposal of (S)-Isomyosmine waste, based on standard protocols for toxic alkaloids.

Parameter	Guideline	Source(s)
Waste Classification	Acute Hazardous Waste (Assumed, similar to Nicotine P075)	[1]
Waste Segregation	Do not mix with other chemical or non-hazardous waste streams.	[1][6]
Container for Liquid Waste	Sealable, chemical-resistant container (e.g., glass or polyethylene).	[6][7]
Container for Solid Waste	Sealed, sturdy plastic container or double-bagged in clear poly bags.	[7]
Container for Sharps	Designated, puncture-proof sharps container for hazardous waste.	[5]
Container Labeling	"Hazardous Waste," full chemical name "(S)-Isomyosmine," and associated hazard warnings (e.g., "Toxic").	[1][5][7]
Storage Location	Designated, secure satellite accumulation area away from incompatible materials.	[1][5]
Maximum Fill Level	Do not fill containers beyond 90% of their capacity.	[6]

Experimental Protocols

The following protocols detail the methodologies for spill cleanup and glassware decontamination. These procedures are critical for minimizing exposure and preventing cross-contamination in the laboratory.

Protocol 1: Spill Cleanup

This protocol outlines the immediate steps to be taken in the event of an (S)-Isomyosmine spill.

• Evacuate and Ventilate: Immediately alert personnel in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space. Ensure adequate ventilation to disperse any potential airborne contaminants.[5]

• Don Appropriate PPE: Before addressing the spill, put on the required Personal Protective Equipment, including chemical-resistant gloves, safety goggles, and a lab coat.[1][5]

• Contain the Spill:

  • For liquid spills, use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent to cover and contain the spill.[5]

  • For solid spills, gently cover the material with a damp paper towel to prevent the generation of dust.[5]

• Collect the Waste: Carefully scoop the absorbed material or the covered solid into a designated hazardous waste container.[5]

• Decontaminate the Area: Wipe the spill area with a suitable organic solvent (e.g., ethanol (B145695) or acetone) followed by a thorough cleaning with a laboratory detergent and warm water.[5]

• Dispose of Contaminated Materials: All materials used for the cleanup (e.g., absorbent pads, paper towels, gloves) must be placed in a sealed and properly labeled hazardous waste container for disposal.[5]

Protocol 2: Decontamination of Laboratory Glassware

This protocol details the procedure for cleaning and decontaminating glassware that has been in contact with (S)-Isomyosmine.

• Initial Rinse: Rinse the contaminated glassware with a suitable organic solvent (such as ethanol or acetone) to remove the majority of the chemical residue.[5]

• Collect Rinse Solvent: The solvent used for the initial rinse must be collected as hazardous liquid waste in a properly labeled container.[5] Do not dispose of it down the drain.[7]

• Thorough Washing: Wash the glassware with a laboratory detergent and warm water.

• Final Rinse: Rinse the glassware with deionized water to remove any remaining detergent.[5]

• Drying: Allow the glassware to air dry completely or place it in a drying oven before reuse.[5]

Mandatory Visualizations: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of waste generated from research involving (S)-Isomyosmine.

Caption: Disposal workflow for (S)-Isomyosmine waste.

References

• 1. benchchem.com [benchchem.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]
• 5. benchchem.com [benchchem.com]
• 6. ethz.ch [ethz.ch]
• 7. web.mit.edu [web.mit.edu]

Essential Safety and Logistical Information for Handling (S)-Isomyosmine

(S)-Isomyosmine is a nicotine-related alkaloid. Due to its structural similarity to nicotine (B1678760), it should be treated as a hazardous compound. The primary hazards associated with analogous compounds are acute oral toxicity and irritation to the skin and eyes.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are crucial to minimize exposure risk when handling (S)-Isomyosmine. The following table summarizes the recommended PPE.

Protection Level	Body Protection	Hand Protection	Eye/Face Protection	Respiratory Protection
Standard Handling	Laboratory coat	Chemical-resistant nitrile gloves	Safety glasses with side shields	Not generally required when handled in a certified chemical fume hood.
Splash/Dust Hazard	Chemical-resistant apron over a lab coat	Double-gloving with chemical-resistant nitrile gloves	Chemical splash goggles and a face shield	A NIOSH-approved respirator may be required based on a risk assessment, especially if handling powders outside of a fume hood.
Emergency (e.g., large spill)	Chemical-resistant suit or coveralls	Heavy-duty chemical-resistant gloves (e.g., Butyl rubber)	Full-face respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA)	Full-face respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA)

Operational Plan: Step-by-Step Handling Procedure

This procedure outlines the safe handling of (S)-Isomyosmine in a laboratory setting.

• Preparation and Pre-Handling Check:

  • Ensure a current Safety Data Sheet (SDS) for a closely related compound like Myosmine is accessible.

  • Verify that a certified chemical fume hood is available and functioning correctly.

  • Locate the nearest emergency eyewash station and safety shower.

  • Assemble all necessary materials and equipment before starting work.

  • Prepare a designated waste container for (S)-Isomyosmine contaminated materials.

• Donning PPE:

  • Wash hands thoroughly.

  • Put on a lab coat.

  • Don inner nitrile gloves.

  • Put on outer nitrile gloves, ensuring the cuffs are over the sleeves of the lab coat.

  • Wear safety glasses with side shields. If a splash hazard is present, use chemical splash goggles and a face shield.

• Handling (S)-Isomyosmine:

  • Conduct all manipulations of (S)-Isomyosmine, including weighing and preparing solutions, within a certified chemical fume hood.

  • Use a spatula or other appropriate tools for transferring solid material to avoid generating dust.

  • If creating a solution, add the solid (S)-Isomyosmine to the solvent slowly to avoid splashing.

  • Keep containers with (S)-Isomyosmine closed when not in use.

• Post-Handling:

  • Decontaminate all surfaces and equipment that came into contact with (S)-Isomyosmine. A 10% bleach solution followed by a rinse with water is a common practice for decontaminating surfaces after handling hazardous compounds.

  • Properly label and store any remaining (S)-Isomyosmine in a cool, dry, and well-ventilated area away from incompatible materials.

• Doffing PPE:

  • Remove outer gloves.

  • Remove the lab coat or apron.

  • Remove inner gloves.

  • Remove eye and face protection.

  • Wash hands thoroughly with soap and water.

Disposal Plan

(S)-Isomyosmine and any materials contaminated with it are considered acute hazardous waste.

• Waste Segregation:

  • All solid waste contaminated with (S)-Isomyosmine (e.g., gloves, weigh boats, paper towels) must be collected in a designated, labeled, and sealed hazardous waste container.

  • Liquid waste containing (S)-Isomyosmine should be collected in a separate, labeled, and sealed hazardous waste container.

• Waste Disposal:

  • Disposal of (S)-Isomyosmine waste must be carried out through a licensed hazardous waste disposal company.

  • Do not dispose of (S)-Isomyosmine down the drain or in regular trash.

  • Follow all local, state, and federal regulations for the disposal of acute hazardous waste (EPA waste code P075 for nicotine is a relevant reference).[1][2]

Experimental Protocol: General Laboratory Extraction of Nicotine Alkaloids

While a specific protocol for (S)-Isomyosmine is not available, the following general procedure for the extraction of nicotine alkaloids from tobacco can be adapted by researchers, applying all the safety precautions mentioned above.[1][3]

• Alkalinization: The plant material is treated with a basic solution (e.g., NaOH) to deprotonate the alkaloid salts and liberate the free base.[1][4]

• Solvent Extraction: The free base is then extracted from the aqueous solution using an organic solvent such as diethyl ether or a mixture of solvents.[1][4]

• Purification: The extracted alkaloid in the organic phase can be further purified. One common method is to acidify the solution to form the salt again, which can then be isolated.

• Isolation of Free Base: The purified salt is then treated with a base to regenerate the free alkaloid, which can be extracted again with an organic solvent. The solvent is then evaporated to yield the purified alkaloid.[4]

Visualizations

Caption: PPE Selection Workflow for (S)-Isomyosmine.

Caption: Handling and Disposal Workflow for (S)-Isomyosmine.

References

• 1. nanobioletters.com [nanobioletters.com]
• 2. pisrt.org [pisrt.org]
• 3. Extraction of Nicotine from Tobacco Leaves and Development of Fast Dissolving Nicotine Extract Film - PMC [pmc.ncbi.nlm.nih.gov]
• 4. application.wiley-vch.de [application.wiley-vch.de]